Indium-110

• CAS: 14133-75-6

Core Science & Biosynthesis

Indium-110: A Technical Guide to its Nuclear Properties and Decay Characteristics

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indium-110 (¹¹⁰In) is a neutron-deficient isotope of indium that undergoes radioactive decay, primarily through electron capture and positron emission. This document provides a comprehensive technical overview of the nuclear properties, decay characteristics, and production of ¹¹⁰In, tailored for researchers, scientists, and professionals in drug development. It includes detailed data on its decay scheme, half-life, and emitted radiations, alongside methodologies for its production and experimental analysis.

Nuclear Properties of Indium-110

Indium-110 possesses a nucleus with 49 protons and 61 neutrons. It exists in a ground state and a metastable isomeric state, each with distinct nuclear properties.

Table 1: Key Nuclear Properties of Indium-110 and its Isomer

Property	¹¹⁰In (Ground State)	¹¹⁰ᵐIn (Isomer)
Half-life	4.92(8) hours[1]	69.1(5) minutes[1][2]
Decay Mode	100% Electron Capture (EC) / Positron (β+) Emission[1]	100% Electron Capture (EC) / Positron (β+) Emission[2]
Decay Energy (Q)	3.878(11) MeV[1]	Not explicitly stated
Spin and Parity (Jπ)	7+[1]	2+[2]
Daughter Nuclide	¹¹⁰Cd[1]	¹¹⁰Cd[2]
Excitation Energy	0 keV	62.08(4) keV[1][2]

Decay Characteristics and Scheme

Indium-110 decays exclusively to Cadmium-110 (¹¹⁰Cd) via electron capture and positron emission. The decay of the 7+ ground state of ¹¹⁰In populates various excited states of ¹¹⁰Cd, which then de-excite by emitting gamma rays. The decay of the 2+ isomeric state also leads to ¹¹⁰Cd.

Gamma Radiation

The decay of ¹¹⁰In is associated with the emission of several gamma rays of characteristic energies and intensities. These emissions are crucial for the identification and quantification of the isotope.

Table 2: Principal Gamma-Ray Emissions from the Decay of ¹¹⁰In

Energy (keV)	Intensity (%)
657.7622	98.3
707.40	-
884.685	-
937.493	-
2129.53	-
2211.49	-
2317.54	-
(Note: A comprehensive list with intensities for all gamma rays requires detailed analysis of the Nuclear Data Sheets for A=110. The provided table lists the most prominent gamma ray and other identified emissions.)[3][4][5]

Decay Scheme Diagram

The following diagram illustrates the decay of the Indium-110 ground state to the excited levels of Cadmium-110.

Caption: Simplified decay scheme of Indium-110.

Production of Indium-110

Indium-110 is typically produced in a cyclotron by bombarding a cadmium target with protons. The primary nuclear reaction is ¹¹⁰Cd(p,n)¹¹⁰In.

Experimental Protocol for Production

1. Target Preparation:

• A thin foil of natural or isotopically enriched Cadmium-110 (¹¹⁰Cd) is used as the target material. The thickness of the foil is optimized based on the proton beam energy to maximize the yield of ¹¹⁰In while minimizing the production of impurities.

2. Irradiation:

• The cadmium target is irradiated with a proton beam of a specific energy, typically in the range of 14-16 MeV.[1] The beam current and irradiation time are adjusted to achieve the desired activity of ¹¹⁰In. A stacked-foil activation technique can be employed to measure the production cross-sections at various proton energies.[4] Copper foils are often included in the stack as energy degraders and for beam monitoring.[1]

3. Radiochemical Separation:

• Following irradiation, the indium radioisotopes are chemically separated from the bulk cadmium target material. A common method involves dissolving the target in an appropriate acid (e.g., HCl) and utilizing ion exchange chromatography.

• For instance, a simple radiochemical method using a Dowex 50 X 8 cation exchanger can achieve a separation yield of over 98% for radioindium from cadmium.[3][6] The separation is based on the differential sorption of indium and cadmium ions in a dilute HCl solution.

Caption: Workflow for the production of Indium-110.

Experimental Methodologies for Characterization

Half-life Measurement

The half-life of ¹¹⁰In can be determined by measuring the decay of its characteristic gamma-ray photopeaks over time.

Protocol:

• Sample Preparation: A sample of the purified ¹¹⁰In is prepared for counting.

• Gamma-Ray Spectroscopy: The sample is placed in front of a high-purity germanium (HPGe) detector, which is a semiconductor detector known for its excellent energy resolution.[7][8] The detector is coupled to a multichannel analyzer (MCA) to acquire the gamma-ray spectrum.

• Data Acquisition: A series of gamma-ray spectra are acquired at regular time intervals. The net counts in the full-energy peak of a prominent gamma-ray (e.g., 657.8 keV) are recorded for each spectrum.

• Data Analysis: The natural logarithm of the net counts is plotted against the decay time. The data points should form a straight line, and the slope of this line corresponds to the decay constant (λ). The half-life (T₁/₂) is then calculated using the formula: T₁/₂ = ln(2)/λ.[9][10][11]

Gamma-Ray Spectroscopy

Gamma-ray spectroscopy is essential for identifying and quantifying ¹¹⁰In and any potential radionuclidic impurities.

Protocol:

• Detector System: A calibrated HPGe detector is used. The detector is typically cooled with liquid nitrogen to reduce thermal noise and improve resolution.[12][13]

• Energy and Efficiency Calibration: The detector is calibrated for energy and efficiency using standard radioactive sources with well-known gamma-ray energies and intensities.

• Sample Measurement: The ¹¹⁰In sample is placed at a reproducible distance from the detector, and a gamma-ray spectrum is acquired for a sufficient duration to obtain statistically significant data.

• Spectrum Analysis: The resulting spectrum is analyzed to identify the photopeaks corresponding to the gamma rays emitted from the decay of ¹¹⁰In. The energy of each peak is used for radionuclide identification, and the area of the peak is proportional to the activity of the radionuclide.[14]

Caption: Workflow for the characterization of Indium-110.

Conclusion

Indium-110, with its relatively short half-life and positron-emitting decay mode, holds potential for applications in nuclear medicine, particularly in Positron Emission Tomography (PET). A thorough understanding of its nuclear properties, decay characteristics, and production methods is essential for its development and use in research and clinical settings. This guide provides a foundational overview of these key technical aspects to support ongoing and future investigations involving this radionuclide.

References

• 1. researchgate.net [researchgate.net]
• 2. nndc.bnl.gov [nndc.bnl.gov]
• 3. NUCLEAR DATA SHEETS FOR A = 110. (Journal Article) | OSTI.GOV [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. www-nds.iaea.org [www-nds.iaea.org]
• 7. mirion.com [mirion.com]
• 8. Choose the right HPGe Radiation Detector | Types of HPGe Radiation Detectors | AMETEK ORTEC [ortec-online.com]
• 9. mirion.com [mirion.com]
• 10. vernier.com [vernier.com]
• 11. m.youtube.com [m.youtube.com]
• 12. indico.global [indico.global]
• 13. researchgate.net [researchgate.net]
• 14. nrc.gov [nrc.gov]

Production of Indium-110 from Cadmium-110 Targets: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the production of the positron-emitting radionuclide Indium-110 (¹¹⁰In) from Cadmium-110 (¹¹⁰Cd) targets. ¹¹⁰In, with its isomeric state ¹¹⁰ᵐIn, holds potential for application in Positron Emission Tomography (PET) imaging. This document details the nuclear reactions, experimental protocols for target preparation, chemical separation, and quality control procedures, presenting quantitative data in structured tables and visualizing key processes through diagrams.

Overview of Indium-110

Indium-110 exists in two isomeric states, a ground state (¹¹⁰ᵍIn) and a metastable state (¹¹⁰ᵐIn), both of which decay to stable Cadmium-110 (¹¹⁰Cd). Their distinct decay characteristics are crucial for production and application considerations.

Table 1: Nuclear and Decay Properties of Indium-110 Isomers

Property	Indium-110g (Ground State)	Indium-110m (Metastable State)
Half-life (T½)	4.92(8) hours[1]	69.1(5) minutes[2]
Spin and Parity	7+[1]	2+[2]
Decay Mode	100% EC/β⁺[1]	100% EC/β⁺[2]
Q-value (EC)	3878(12) keV[3]	-
Excitation Energy	-	62.08(4) keV[2]
Prominent Gamma-ray Energies (keV)	937.478[4]	657.75[4]

Nuclear Production Routes

The primary methods for producing ¹¹⁰In involve bombarding enriched ¹¹⁰Cd targets with charged particles in a cyclotron. The two most common reactions are proton- and deuteron-induced reactions.

Proton-Induced Reaction: ¹¹⁰Cd(p,n)¹¹⁰In

This reaction is a common method for producing ¹¹⁰In. The cross-section for this reaction has been studied, and experimental data is available, although it can be sparse.

Table 2: Experimental Cross-Section Data for the ¹¹⁰Cd(p,n)¹¹⁰In Reaction

Proton Energy (MeV)	Cross-Section (mb)	State	Reference
14.14 ± 2.03	155.3 ± 21.9	Ground (7⁺)	[4]

Note: The measurement of the metastable state cross-section is challenging due to overlapping gamma energies from other reaction channels.[4]

Deuteron-Induced Reaction: ¹¹⁰Cd(d,2n)¹¹⁰In

The (d,2n) reaction on ¹¹⁰Cd provides an alternative route to ¹¹⁰In. The International Atomic Energy Agency (IAEA) provides recommended cross-section data for the production of the metastable state, ¹¹⁰ᵐIn.

Table 3: Recommended Cross-Section Data for the ¹¹⁰Cd(d,2n)¹¹⁰ᵐIn Reaction (IAEA)

Deuteron Energy (MeV)	Cross-Section (mb)	Uncertainty (mb)
8.7	3.6	1.8
10.0	120.1	7.7
12.0	347.9	22.0
14.0	478.1	26.1
16.0	447.0	22.8
18.0	358.0	18.0
20.0	276.1	13.8
25.0	148.0	7.4
30.0	84.2	4.2

(Data extracted from IAEA-NDS)

Experimental Protocols

The production of high-purity ¹¹⁰In suitable for radiopharmaceutical applications involves a multi-step process, from target preparation to final quality control.

Target Preparation

The preparation of a robust and efficient target is critical for successful radionuclide production. Enriched ¹¹⁰Cd (typically >95%) is used to minimize the production of isotopic impurities.

Method: Electroplating of Cadmium-110

• Substrate Preparation: A high-purity copper or silver disc is used as the backing material. The surface is mechanically polished and chemically etched to ensure strong adherence of the cadmium layer.

• Plating Bath: A cyanide-based or fluoborate-based electrolyte solution containing enriched ¹¹⁰Cd is prepared. Cyanide baths are common and produce a smooth, bright finish.[5]

• Electrodeposition: The substrate is made the cathode in an electrochemical cell, with a cadmium anode. A direct current is applied to deposit a thin, uniform layer of ¹¹⁰Cd onto the substrate.[5] The thickness is typically in the range of 10-50 µm, depending on the desired yield and beam energy.

• Target Finishing: The plated target is rinsed with deionized water, dried, and its thickness and uniformity are verified.

Target Irradiation

The prepared ¹¹⁰Cd target is mounted in a target holder and irradiated with a proton or deuteron beam from a cyclotron.

• Beam Energy: Chosen to maximize the cross-section of the desired reaction while minimizing competing reactions (e.g., (p,2n)). For the ¹¹⁰Cd(p,n) reaction, energies around 14-16 MeV are often used.[6]

• Beam Current: Typically in the range of 10-100 µA, depending on the thermal properties of the target.

• Irradiation Time: Varies from 1 to several hours, determined by the half-life of ¹¹⁰In and the desired activity.

Chemical Separation and Purification

After irradiation, the ¹¹⁰In must be chemically separated from the bulk ¹¹⁰Cd target material and any metallic impurities. Cation exchange chromatography is a highly effective method for this separation.[7]

Protocol: Cation Exchange Chromatography

• Target Dissolution: The irradiated cadmium layer is dissolved from the substrate using a minimal volume of concentrated nitric acid (HNO₃). The solution is then carefully evaporated to near dryness and reconstituted in a weak acid solution (e.g., 0.1 M HCl or 0.2 M HBr in 50% acetone).[7]

• Column Preparation: A column is packed with a strongly acidic cation exchange resin, such as AG50W-X8. The resin is pre-conditioned by washing with the same weak acid solution used for sample reconstitution.

• Loading: The dissolved target solution is loaded onto the column.

• Elution of Cadmium: The bulk cadmium is eluted from the column using a solution of 0.20 M HBr in 50% acetone.[7] Cadmium forms weaker cationic or anionic complexes in this medium and passes through the column, while indium remains strongly adsorbed.

• Elution of Indium: After the cadmium has been completely removed (monitored by collecting fractions), the desired ¹¹⁰In is eluted from the resin using a stronger acid, such as 1.0 M HCl.[7]

• Final Processing: The ¹¹⁰In-containing fraction is collected. The solution is evaporated, and the residue is reconstituted in a biocompatible solution, such as sterile 0.05 M HCl or a citrate buffer, for subsequent use.

Quality Control

To ensure the safety and efficacy of the ¹¹⁰In for potential use in humans, rigorous quality control (QC) tests are mandatory.[8][9][10][11]

Table 4: Quality Control Specifications for Radiopharmaceutical-Grade ¹¹⁰In

QC Test	Method	Specification
Radionuclidic Purity	High-Purity Germanium (HPGe) Gamma Spectrometry	> 99.5% ¹¹⁰In. Identify and quantify any long-lived impurities after decay of ¹¹⁰In.
Radiochemical Purity	Radio-TLC or Radio-HPLC	> 95% as [¹¹⁰In]InCl₃ or other specified chemical form.
Chemical Purity	ICP-MS or ICP-AES	Limits on metallic impurities, especially residual Cadmium (a toxic heavy metal).
pH	pH meter or calibrated pH strips	Typically between 1.0 and 3.0 for [¹¹⁰In]InCl₃ to prevent hydrolysis.[8]
Sterility	Direct inoculation or membrane filtration	No microbial growth.
Bacterial Endotoxins	Limulus Amebocyte Lysate (LAL) test	Within acceptable limits (e.g., < 175 EU/V).

Decay Scheme Visualization

The decay of ¹¹⁰In isomers proceeds entirely to stable ¹¹⁰Cd through electron capture (EC) or positron (β⁺) emission, followed by gamma-ray emissions from the excited states of the daughter nuclide.

// Energy Levels {rank=same; In110m [label="¹¹⁰ᵐIn (2⁺)\nT½=69.1 min"];} {rank=same; In110g [label="¹¹⁰ᵍIn (7⁺)\nT½=4.92 h"];} {rank=same; Cd110_excited [label="Excited States of ¹¹⁰Cd"];} {rank=same; Cd110_ground [label="¹¹⁰Cd (0⁺, stable)"];}

// Nodes for lines node [shape=point, width=0]; start_m [pos="1.5,2.5!", label=""]; start_g [pos="0.5,2.5!", label=""]; mid_point [pos="1,1!", label=""]; end_point [pos="1,0!", label=""];

// Invisible edges for positioning In110m -> In110g [style=invis]; In110g -> Cd110_excited [style=invis]; Cd110_excited -> Cd110_ground [style=invis];

// Decay Paths edge [color="#EA4335"]; start_m -> mid_point [label=" EC/β⁺", fontcolor="#202124"]; start_g -> mid_point [label=" EC/β⁺", fontcolor="#202124"];

// Gamma Decay edge [color="#FBBC05", style=wavy, arrowhead=none, constraint=false]; mid_point -> end_point [label=" γ-rays", fontcolor="#202124"];

// Level lines edge [color="#5F6368", arrowhead=none]; L_In110m [pos="1.2,2.5!", label=""]; R_In110m [pos="1.8,2.5!", label=""]; L_In110m -> R_In110m; L_In110g [pos="0.2,2.5!", label=""]; R_In110g [pos="0.8,2.5!", label=""]; L_In110g -> R_In110g; L_Cd_exc [pos="0.7,1!", label=""]; R_Cd_exc [pos="1.3,1!", label=""]; L_Cd_exc -> R_Cd_exc; L_Cd_gnd [pos="0.7,0!", label=""]; R_Cd_gnd [pos="1.3,0!", label=""]; L_Cd_gnd -> R_Cd_gnd; } ends_dot Caption: Simplified decay scheme of ¹¹⁰In isomers to ¹¹⁰Cd.

References

• 1. Indium-110 - isotopic data and properties [chemlin.org]
• 2. Indium-110m - isotopic data and properties [chemlin.org]
• 3. Decay information [atom.kaeri.re.kr]
• 4. www-nds.iaea.org [www-nds.iaea.org]
• 5. newmethodplating.com [newmethodplating.com]
• 6. researchgate.net [researchgate.net]
• 7. journals.co.za [journals.co.za]
• 8. pharmacylibrary.com [pharmacylibrary.com]
• 9. pbr.mazums.ac.ir [pbr.mazums.ac.ir]
• 10. nucleusrad.com [nucleusrad.com]
• 11. iaea.org [iaea.org]

Unveiling the Decay Characteristics of Indium-110: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the nuclear decay properties of Indium-110 (¹¹⁰In), a radioisotope of significant interest to researchers in nuclear physics and radiopharmaceutical development. This document details its half-life, decay modes, and the experimental methodologies employed for their determination, presented in a format tailored for scientists and professionals in related fields.

Core Decay Properties of Indium-110 and its Isomer

Indium-110 possesses a metastable isomer, Indium-110m (¹¹⁰ᵐIn), which exhibits distinct decay characteristics. Both the ground state and the isomeric state of Indium-110 decay to the stable isotope Cadmium-110 (¹¹⁰Cd). The fundamental decay data for both are summarized below.

Isotope	Half-Life	Decay Mode	Daughter Isotope	Probability
Indium-110 (¹¹⁰In)	4.92(8) hours	Electron Capture (EC), β⁺	Cadmium-110 (¹¹⁰Cd)	100%
Indium-110m (¹¹⁰ᵐIn)	69.1(5) minutes	Electron Capture (EC), β⁺	Cadmium-110 (¹¹⁰Cd)	100%

Table 1: Summary of Decay Data for Indium-110 and Indium-110m. The data presented is based on evaluated nuclear data from comprehensive databases.[1][2]

Elucidating the Decay Pathway: A Visual Representation

The decay of Indium-110 and its isomer to Cadmium-110 involves a series of transitions between nuclear energy levels. The following diagram illustrates this decay scheme, providing a visual representation of the decay process.

Figure 1: Decay Scheme of Indium-110. This diagram illustrates the decay paths of both the ground state (¹¹⁰In) and the isomeric state (¹¹⁰ᵐIn) to the stable daughter nuclide, Cadmium-110 (¹¹⁰Cd), via electron capture (EC) and positron emission (β⁺).

Experimental Determination of Decay Properties

The characterization of the half-life and decay modes of Indium-110 is primarily achieved through established nuclear physics methodologies. The evaluated data for these properties are compiled in comprehensive databases such as the Nuclear Data Sheets.[3][4][5][6]

Production of Indium-110

For experimental studies, Indium-110 is typically produced artificially in nuclear reactors or via particle accelerators. Common production routes include:

• Neutron activation: This method involves the bombardment of a stable Cadmium (Cd) target, particularly ¹¹⁰Cd or ¹¹²Cd, with neutrons.

• Charged-particle reactions: Protons or deuterons can be used to bombard a Cadmium or Tin (Sn) target to produce Indium-110 through various nuclear reactions.

Measurement of Half-Life and Decay Mode

The determination of the half-life and decay mode of Indium-110 relies heavily on gamma-ray spectroscopy . A typical experimental workflow is outlined below:

Figure 2: Experimental Workflow. This flowchart outlines the typical steps involved in the experimental determination of the decay properties of Indium-110.

A High-Purity Germanium (HPGe) detector is the instrument of choice for these measurements due to its excellent energy resolution, which allows for the precise identification and quantification of gamma rays emitted during the decay of Indium-110 to Cadmium-110.

The experimental procedure involves the following key steps:

• Sample Preparation: Following production and any necessary chemical separation, the Indium-110 sample is placed in a well-defined geometry in front of the HPGe detector.

• Data Collection: The gamma-ray spectrum is recorded over a period of several half-lives. A multi-channel analyzer (MCA) is used to sort the detected gamma rays by their energy.

• Half-Life Determination: The intensity (number of counts) of the characteristic gamma-ray peaks corresponding to the de-excitation of the daughter nucleus, ¹¹⁰Cd, is measured as a function of time. By plotting the logarithm of the count rate against time, a linear relationship is obtained. The slope of this line is directly proportional to the decay constant, from which the half-life is calculated.

• Decay Mode Confirmation: The identification of characteristic gamma rays of ¹¹⁰Cd confirms the decay of Indium-110 to this daughter isotope. The absence of other significant gamma-ray signatures from other potential daughter nuclides confirms that electron capture and positron emission are the dominant decay modes with a probability of 100%.[1][2] Gamma-gamma coincidence measurements can be employed to establish the cascade of gamma transitions and construct a detailed level scheme of the daughter nucleus.

This technical guide provides a foundational understanding of the decay properties of Indium-110, crucial for its application in scientific research and the development of novel radiopharmaceuticals.

References

• 1. Indium-110 - isotopic data and properties [chemlin.org]
• 2. Indium-110m - isotopic data and properties [chemlin.org]
• 3. NUCLEAR DATA SHEETS FOR A = 110. (Journal Article) | OSTI.GOV [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. nndc.bnl.gov [nndc.bnl.gov]
• 6. NUCLEAR DATA SHEETS FOR A=110 | Semantic Scholar [semanticscholar.org]

Unveiling Indium-110: A Technical Guide to its Synthesis and Discovery

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and discovery of the Indium-110 (¹¹⁰In) isotope. This document details the nuclear reactions utilized for its production, extensive experimental protocols for its synthesis and separation, and a historical account of its discovery. Quantitative data is presented in structured tables for clarity, and key processes are visualized through detailed diagrams.

Discovery of Indium-110

The discovery of Indium-110 is chronicled in the comprehensive work "Discovery of the Indium Isotopes" by S. Amos and M. Thoennessen. The initial identification of this isotope was a significant step in expanding the chart of nuclides and understanding the nuclear landscape of indium.

Properties of Indium-110

Indium-110 is a radioactive isotope with a half-life of 4.92 hours. It primarily decays through electron capture (EC) and positron emission (β+) to Cadmium-110 (¹¹⁰Cd). A notable characteristic of ¹¹⁰In is the existence of a metastable state, ¹¹⁰ᵐIn, with a half-life of 69.1 minutes.

Table 1: Nuclear Properties of Indium-110

Property	Value
Half-life	4.92(8) h[1]
Decay Mode	EC, β+[1]
Daughter Isotope	¹¹⁰Cd[1]
Mass Excess	-86.475 MeV
Spin and Parity	7+[1]
Isomeric State	¹¹⁰ᵐIn
Isomer Half-life	69.1(5) min
Isomer Spin and Parity	2+

Synthesis of Indium-110

The production of Indium-110 is primarily achieved through charged-particle bombardment of enriched Cadmium-110 targets in a cyclotron. The two most common nuclear reactions are:

• ¹¹⁰Cd(p,n)¹¹⁰In

• ¹¹⁰Cd(d,2n)¹¹⁰In

The choice of reaction depends on the available particle beams and desired production yield.

Table 2: Production Reactions for Indium-110

Reaction	Projectile	Target	Product
(p,n)	Proton	¹¹⁰Cd	¹¹⁰In
(d,2n)	Deuteron	¹¹⁰Cd	¹¹⁰In

Experimental Protocol: Synthesis via ¹¹⁰Cd(p,n)¹¹⁰In

This protocol outlines the general steps for the production of Indium-110 using a proton beam.

1. Target Preparation:

• Highly enriched (>95%) Cadmium-110 oxide (¹¹⁰CdO) is typically used as the target material.

• The ¹¹⁰CdO powder is pressed into a shallow dish made of a high-purity, high-melting-point metal such as platinum or silver.

• The target is then sintered in a furnace to create a solid, stable pellet.

• The target is mounted onto a water-cooled target holder for irradiation.

2. Irradiation:

• The target is bombarded with a proton beam from a cyclotron.

• Proton Energy: The optimal energy range for the (p,n) reaction is typically between 10 and 20 MeV.

• Beam Current: The beam current is adjusted to maximize production without overheating the target, typically in the range of 10-100 µA.

• Irradiation Time: The duration of the bombardment is determined by the half-life of ¹¹⁰In and the desired activity, typically several hours.

3. Post-Irradiation Processing:

• The irradiated target is allowed to cool for a short period to allow for the decay of short-lived, unwanted isotopes.

• The target is then remotely transferred to a hot cell for chemical processing.

Experimental Workflow: Synthesis of ¹¹⁰In

Figure 1. Experimental workflow for the synthesis of Indium-110.

Radiochemical Separation and Purification

After irradiation, the Indium-110 produced must be chemically separated from the bulk cadmium target material and any other radionuclidic impurities. This is a critical step to obtain high-purity ¹¹⁰In for research or potential applications. A common and effective method involves a combination of solvent extraction and ion-exchange chromatography.

Experimental Protocol: Separation and Purification

1. Dissolution of the Target:

• The irradiated ¹¹⁰CdO pellet is dissolved in a minimal volume of concentrated nitric acid (HNO₃). The dissolution is typically performed under gentle heating in the hot cell.

2. Initial Separation by Solvent Extraction:

• The resulting solution is adjusted to a specific acidity (e.g., in hydrochloric acid, HCl).

• Indium is selectively extracted into an organic phase using a suitable extractant, such as tributyl phosphate (TBP) or di(2-ethylhexyl)phosphoric acid (D2EHPA) dissolved in an organic solvent like kerosene. Cadmium remains in the aqueous phase.

• The organic phase containing the indium is then washed with an acidic solution to remove any co-extracted impurities.

• The purified indium is back-extracted from the organic phase into a fresh aqueous phase, typically a dilute acid solution.

3. Final Purification by Ion-Exchange Chromatography:

• The aqueous solution containing the indium from the back-extraction step is loaded onto a cation-exchange resin column (e.g., Dowex 50W-X8).

• The column is washed with dilute HCl to remove any remaining cationic impurities.

• Indium is then selectively eluted from the column using a more concentrated HCl solution. Cadmium, if any remains, has a different elution profile and can be effectively separated.

• The eluted fraction containing the purified ¹¹⁰In is collected.

4. Quality Control:

• The final product is analyzed for radionuclidic purity using gamma-ray spectrometry.

• The chemical purity is assessed using techniques such as inductively coupled plasma mass spectrometry (ICP-MS).

Workflow for Radiochemical Separation

Figure 2. Workflow for the radiochemical separation of Indium-110.

Identification and Characterization

The primary method for the identification and quantification of Indium-110 is gamma-ray spectrometry. The decay of ¹¹⁰In and its daughter ¹¹⁰Cd produces a characteristic spectrum of gamma rays.

Gamma-Ray Spectroscopy

A high-purity germanium (HPGe) detector is used to measure the gamma-ray spectrum of the purified ¹¹⁰In sample. The detector is calibrated using standard sources with well-known gamma-ray energies and intensities. The characteristic gamma-ray peaks of ¹¹⁰In are then identified in the measured spectrum.

Table 3: Principal Gamma-Ray Emissions from the Decay of ¹¹⁰In

Energy (keV)	Intensity (%)
641.7	3.6
657.75	97.5
706.7	25.4
744.3	11.2
763.9	30.8
818.0	12.7
884.67	75.0
937.48	66.0
1300.1	10.7
1505.0	16.5
1562.2	11.2
1775.3	6.8

Note: Data is compiled from various nuclear data sources. Intensities are given per 100 decays.

Decay Scheme of Indium-110

The decay of ¹¹⁰In proceeds primarily to excited states of ¹¹⁰Cd, which then de-excite by emitting gamma rays.

Figure 3. Simplified decay scheme of Indium-110.

This technical guide provides a foundational understanding of the synthesis and discovery of Indium-110. The detailed protocols and data presented herein are intended to serve as a valuable resource for researchers and professionals in the fields of nuclear chemistry, radiopharmaceutical development, and related scientific disciplines.

References

• 1. Indium-110 - isotopic data and properties [chemlin.org]

An In-depth Technical Guide to the Core Physical and Chemical Properties of Indium-110

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physical and chemical properties of the radionuclide Indium-110 (¹¹⁰In), including its metastable isomer Indium-110m (¹¹⁰ᵐIn). The information is curated to support researchers, scientists, and professionals involved in drug development and nuclear medicine. This document details the nuclear characteristics, production methods, and the essential chemistry for its application in radiopharmaceuticals, presenting quantitative data in accessible tables and outlining key experimental protocols.

Physical Properties

Indium-110 is a radioactive isotope of indium with a nucleus containing 49 protons and 61 neutrons. It exists in a ground state and a metastable state, each with distinct physical properties crucial for their application.

Nuclear Properties

The core nuclear data for both the ground state (¹¹⁰In) and the metastable isomer (¹¹⁰ᵐIn) are summarized below. This data is fundamental for dosimetry calculations, imaging parameter selection, and production planning.

Table 1: Key Physical Properties of Indium-110

Property	Indium-110 (Ground State)	Indium-110m (Metastable Isomer)
Symbol	¹¹⁰In	¹¹⁰ᵐIn
Atomic Number (Z)	49	49
Mass Number (A)	110	110
Neutron Number (N)	61	61
Isotopic Mass (u)	109.907171(12)	109.907171(12)
Mass Excess (MeV)	-86.46966	-86.46966
Excitation Energy (keV)	0	62.08(4)[1][2]
Half-life (T½)	4.92(8) hours[2]	69.1(5) minutes[1]
Decay Constant (λ)	3.91 x 10⁻⁵ s⁻¹[2]	1.67 x 10⁻⁴ s⁻¹[1]
Specific Activity (Bq/g)	2.16 x 10¹⁷[2]	9.24 x 10¹⁷[1]
Spin and Parity (Iπ)	7+[2]	2+[1]

Decay Characteristics

Both ¹¹⁰In and ¹¹⁰ᵐIn decay to the stable nuclide Cadmium-110 (¹¹⁰Cd). The primary decay mode is a combination of electron capture (EC) and positron emission (β+), making these isotopes suitable for Positron Emission Tomography (PET) imaging.

Table 2: Decay Properties of Indium-110

Property	Indium-110 (Ground State)	Indium-110m (Metastable Isomer)
Decay Mode	Electron Capture (EC), Positron Emission (β+)	Electron Capture (EC), Positron Emission (β+)
Daughter Nuclide	¹¹⁰Cd (stable)	¹¹⁰Cd (stable)
Decay Probability	100% to ¹¹⁰Cd[2]	100% to ¹¹⁰Cd[1]
Decay Energy (MeV)	3.878(11)[2]	Not explicitly stated for EC/β+
Prominent Gamma Emissions (keV)	Various, including those from daughter ¹¹⁰Cd	Various, including those from daughter ¹¹⁰Cd

The decay of Indium-110 to Cadmium-110 can be visualized as a direct transformation.

Caption: Decay pathway of Indium-110.

Production of Indium-110

Indium-110 is an artificial radionuclide produced in a cyclotron. The most common production route involves the proton bombardment of an enriched Cadmium-110 target.

Nuclear Reaction

The primary nuclear reaction for the production of Indium-110 is:

¹¹⁰Cd(p, n)¹¹⁰In

This reaction involves bombarding a target enriched in Cadmium-110 with protons, which results in the emission of a neutron and the formation of Indium-110. Another potential production route is from a stable indium isotope, ¹¹³In, though the cadmium route is more common.[2]

The overall workflow for the production and subsequent use of Indium-110 is outlined below.

Caption: Production workflow for Indium-110.

Experimental Protocol: Production and Separation

Objective: To produce carrier-free ¹¹⁰In via the ¹¹⁰Cd(p, n)¹¹⁰In reaction and separate it from the cadmium target material.

Materials:

• Enriched ¹¹⁰Cd metal or oxide target

• High-purity aluminum backing plate

• Nitric acid (HNO₃), concentrated

• Hydrochloric acid (HCl), high purity

• Deionized water

• Anion exchange resin (e.g., AG1-X8)

• Glassware and columns for chromatography

Procedure:

• Target Preparation: Electroplate or press the enriched ¹¹⁰Cd onto a high-purity aluminum backing plate.

• Irradiation: Bombard the target with protons of appropriate energy in a cyclotron. The beam energy and current will depend on the desired yield and the cyclotron's capabilities.

• Target Dissolution: After a suitable cooling period, dissolve the irradiated target in concentrated nitric acid.

• Conversion to Chloride Form: Evaporate the nitric acid solution to dryness and redissolve the residue in hydrochloric acid. Repeat this step to ensure complete conversion to the chloride form.

• Ion Exchange Chromatography:

  • Prepare a column with a suitable anion exchange resin.

  • Condition the column with hydrochloric acid of the appropriate concentration.

  • Load the dissolved target solution onto the column. Cadmium will form a stable chloride complex and be retained by the resin, while Indium-110 will elute.

  • Wash the column with additional hydrochloric acid to ensure complete elution of the Indium-110.

• Purification and Formulation: Collect the eluate containing the purified ¹¹⁰In. This can be further processed, for example, by evaporation and redissolution in a suitable buffer for radiolabeling.

Chemical Properties

The chemistry of Indium-110 is dominated by its existence as the In³⁺ ion in acidic solutions. For its use in radiopharmaceuticals, ¹¹⁰In³⁺ is typically chelated by a bifunctional chelator that is covalently attached to a biomolecule (e.g., an antibody or peptide).

Common Chemical Forms

In radiopharmaceutical applications, Indium-110 is not used in its elemental form but rather as a complex. The most common approach is to use a chelating agent to stably bind the indium radionuclide.

Table 3: Common Chelating Agents for Indium Isotopes

Chelating Agent	Acronym	Key Features
Diethylenetriaminepentaacetic acid	DTPA	An acyclic chelator that forms stable complexes with In³⁺.
1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid	DOTA	A macrocyclic chelator that forms highly stable and kinetically inert complexes with In³⁺.
8-Hydroxyquinoline	Oxine	Forms a lipophilic complex with indium, allowing it to diffuse across cell membranes for cell labeling.

The choice of chelator depends on the specific application, particularly the in vivo pharmacokinetics of the targeting molecule.

Experimental Protocol: Quality Control of an ¹¹⁰In-labeled Radiopharmaceutical

Objective: To determine the radiochemical purity of an ¹¹⁰In-labeled compound using High-Performance Liquid Chromatography (HPLC).

Materials:

• ¹¹⁰In-labeled radiopharmaceutical sample

• HPLC system with a radioactivity detector

• Appropriate HPLC column (e.g., reverse-phase C18)

• Mobile phase solvents (e.g., water with 0.1% trifluoroacetic acid and acetonitrile with 0.1% trifluoroacetic acid)

• Reference standards (unlabeled compound and chelator)

Procedure:

• System Setup: Equilibrate the HPLC system with the initial mobile phase conditions.

• Sample Preparation: Dilute a small aliquot of the ¹¹⁰In-labeled radiopharmaceutical in a suitable solvent.

• Injection: Inject the prepared sample onto the HPLC column.

• Elution: Run a gradient elution program, typically starting with a high aqueous content and increasing the organic solvent concentration over time.

• Detection: Monitor the eluate with both a UV detector (for the unlabeled compound) and a radioactivity detector.

• Data Analysis:

  • Identify the peaks corresponding to the labeled compound, free ¹¹⁰In, and any other radiochemical impurities by comparing retention times with reference standards.

  • Integrate the area under each radioactive peak.

  • Calculate the radiochemical purity as the percentage of the total radioactivity that corresponds to the desired ¹¹⁰In-labeled compound.

The quality control workflow ensures the safety and efficacy of the final radiopharmaceutical product.

Caption: Quality control workflow.

Experimental Methodologies for Property Determination

Half-life Measurement

The half-life of a short-lived isotope like Indium-110 can be determined by measuring its activity over time and analyzing the decay curve.

Experimental Protocol:

• Sample Preparation: Prepare a sample of purified ¹¹⁰In in a defined geometry.

• Detection System: Use a calibrated radiation detector, such as a Geiger-Müller counter or a scintillation detector, connected to a scaler or multichannel analyzer.

• Data Acquisition:

  • Measure the background radiation count rate before introducing the sample.

  • Place the ¹¹⁰In sample in a fixed position relative to the detector.

  • Record the number of counts over a series of fixed time intervals. The duration of the intervals and the total measurement time should be appropriate for the expected half-life (e.g., for ¹¹⁰ᵐIn with a ~69 minute half-life, measurements could be taken every 5 minutes for 3-4 hours).

• Data Analysis:

  • Subtract the background count rate from each measurement to obtain the net count rate.

  • Plot the natural logarithm of the net count rate versus time.

  • Perform a linear regression on the data points. The slope of the line is equal to the negative of the decay constant (λ).

  • Calculate the half-life using the formula: T½ = ln(2) / λ.

Decay Energy and Gamma Spectroscopy

Gamma spectroscopy is used to identify the gamma rays emitted during the decay of Indium-110 and to determine their energies.

Experimental Protocol:

• Spectrometer Setup: Use a high-purity germanium (HPGe) detector for high-resolution gamma spectroscopy. The detector is connected to a multichannel analyzer (MCA).

• Energy Calibration: Calibrate the spectrometer using standard sources with well-known gamma-ray energies that bracket the expected energies from ¹¹⁰In decay.

• Sample Measurement: Place the ¹¹⁰In sample at a reproducible distance from the detector.

• Spectrum Acquisition: Acquire a gamma-ray spectrum for a sufficient time to obtain good statistics in the photopeaks.

• Data Analysis:

  • Identify the photopeaks in the spectrum.

  • Determine the energy of each photopeak using the energy calibration curve.

  • The energies of the emitted gamma rays provide information about the decay scheme of ¹¹⁰In.

This in-depth guide provides a solid foundation for understanding and working with Indium-110. For specific applications, it is crucial to consult detailed, peer-reviewed literature and adhere to all relevant safety and regulatory guidelines.

References

• 1. Indium-110m - isotopic data and properties [chemlin.org]
• 2. Indium-110 - isotopic data and properties [chemlin.org]

An In-depth Technical Guide to the Indium-110m Metastable State

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indium-110m (¹¹⁰ᵐIn) is a metastable isotope of indium with promising applications in nuclear medicine, particularly in Positron Emission Tomography (PET) imaging. Its favorable decay characteristics, including a short half-life and positron emission, make it a valuable tool for the development of novel radiopharmaceuticals. This guide provides a comprehensive overview of the nuclear properties, production methods, and potential applications of ¹¹⁰ᵐIn, with a focus on experimental protocols and data presentation for the scientific community.

Core Properties of Indium-110m

The Indium-110m nucleus consists of 49 protons and 61 neutrons. It exists in an excited, metastable state with an excitation energy of 62.08(4) keV above the ground state of Indium-110.[1] This metastable state has a half-life of 69.1(5) minutes, making it suitable for diagnostic imaging procedures that require rapid biodistribution and clearance of the radiotracer.[1]

Decay Characteristics

Indium-110m decays 100% via a combination of electron capture (EC) and positron (β+) emission to stable Cadmium-110 (¹¹⁰Cd).[1] The positron emission is the key feature that allows for its use in PET imaging. The annihilation of positrons with electrons in tissue produces two 511 keV gamma photons, which are detected by the PET scanner to generate a three-dimensional image of the radiotracer's distribution in the body.

A summary of the key decay data for Indium-110m is presented in the table below.

Property	Value
Half-life (T½)	69.1(5) min
Decay Mode	EC, β+
Daughter Nuclide	¹¹⁰Cd (stable)
Total Decay Energy	~3.4 MeV
Positron Emission (β+)	~61.3%
Electron Capture (EC)	~38.7%
Max. Positron Energy (Eβ+max)	~2.3 MeV
Mean Positron Energy (Eβ+mean)	0.62824 MeV
Spin and Parity	2+

Table 1: Key Decay Properties of Indium-110m. [1][2][3]

Gamma Emissions

In addition to the 511 keV annihilation photons resulting from positron emission, the decay of Indium-110m is associated with the emission of several prompt gamma rays. The most prominent gamma-ray energies and their intensities are listed below.

Energy (keV)	Intensity per 100 decays
657.75	97.74
1125.77	1.04

Table 2: Principal Gamma Emissions of Indium-110m. [2]

Production of Indium-110m

Indium-110m can be produced via several nuclear reactions using a cyclotron. The choice of production route often depends on the available particle accelerator, target material, and desired purity of the final product. The most common production methods involve the irradiation of cadmium or silver targets.

Production Routes

Several nuclear reactions have been investigated for the production of Indium-110m. These can be categorized as direct production methods or indirect methods utilizing a generator system.

Target Material	Nuclear Reaction	Projectile
Cadmium-110	¹¹⁰Cd(p,n)¹¹⁰ᵐIn	Protons (p)
Cadmium-110	¹¹⁰Cd(d,2n)¹¹⁰ᵐIn	Deuterons (d)
Silver-107	¹⁰⁷Ag(α,n)¹¹⁰ᵐIn	Alpha (α)
Silver-109	¹⁰⁹Ag(³He,2n)¹¹⁰ᵐIn	Helium-3 (³He)
Natural Indium	ⁿᵃᵗIn(p,x)¹¹⁰Sn → ¹¹⁰ᵐIn (generator)	Protons (p)

Table 3: Common Production Reactions for Indium-110m. [4]

The direct production of ¹¹⁰ᵐIn often results in the co-production of the ground state isomer, ¹¹⁰ᵍIn (half-life 4.9 hours), which is an undesirable impurity. The isomeric ratio can be optimized by carefully selecting the projectile energy.[4] An alternative is the production of the parent nuclide Tin-110 (¹¹⁰Sn), which has a half-life of 4.11 hours and decays to ¹¹⁰ᵐIn. This allows for the development of a ¹¹⁰Sn/¹¹⁰ᵐIn generator system, which can provide a continuous supply of ¹¹⁰ᵐIn.[4]

Experimental Protocol: Production via ¹¹⁰Cd(p,n)¹¹⁰ᵐIn

This protocol describes a typical procedure for the production of Indium-110m using a cyclotron.

1. Target Preparation:

• Enriched ¹¹⁰CdO is pressed into a target disc.
• The target disc is encapsulated in a suitable material (e.g., aluminum) to withstand the beam current and facilitate cooling.

2. Irradiation:

• The target is bombarded with a proton beam of a specific energy (typically in the range of 10-15 MeV) in a cyclotron.
• The beam current and irradiation time are adjusted to achieve the desired activity of ¹¹⁰ᵐIn.

3. Target Dissolution:

• After irradiation, the target is remotely transferred to a hot cell.
• The ¹¹⁰CdO target material is dissolved in a strong acid, such as nitric acid.

4. Radiochemical Separation:

• The Indium-110m is separated from the cadmium target material and other potential impurities. This can be achieved using various chromatographic techniques, such as ion exchange chromatography.
• For example, the dissolved target solution can be passed through an anion exchange resin column. The cadmium will be retained on the column, while the indium passes through.

5. Quality Control:

• The final product is subjected to rigorous quality control tests to ensure its purity and suitability for clinical use.

Quality Control of Indium-110m Radiopharmaceuticals

The quality control of radiopharmaceuticals is essential to ensure patient safety and the accuracy of diagnostic procedures. For Indium-110m labeled compounds, the following quality control tests are critical:

Test	Method	Specification
Radionuclidic Purity	Gamma-ray spectroscopy	Presence of ¹¹⁰ᵐIn and absence of other radioisotopes. Specifically, the amount of long-lived ¹¹⁴ᵐIn should be below acceptable limits.
Radiochemical Purity	Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC)	Percentage of ¹¹⁰ᵐIn bound to the pharmaceutical should be >95%.
Chemical Purity	Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or other analytical techniques	Amount of non-radioactive contaminants (e.g., from target material) should be below toxic levels.
pH	pH meter	Within a physiologically acceptable range (typically 6.5-7.5).
Sterility	Incubation in culture media	No microbial growth.
Apyrogenicity	Limulus Amebocyte Lysate (LAL) test	Absence of bacterial endotoxins.

Table 4: Quality Control Tests for Indium-110m Radiopharmaceuticals. [5][6][7]

Applications in Drug Development and Research

The primary application of Indium-110m is in PET imaging, which offers higher resolution and better quantification than the more commonly used Single Photon Emission Computed Tomography (SPECT) with Indium-111.[8] This makes ¹¹⁰ᵐIn an attractive radionuclide for labeling a wide range of molecules for diagnostic purposes.

Imaging of Neuroendocrine Tumors

One of the most promising applications of ¹¹⁰ᵐIn is in the imaging of neuroendocrine tumors (NETs). Peptides such as octreotide, which bind to somatostatin receptors overexpressed on NET cells, can be labeled with ¹¹⁰ᵐIn. The resulting radiopharmaceutical, such as ¹¹⁰ᵐIn-DTPA-octreotide, can be used to detect and stage NETs with high sensitivity and resolution.[8]

Biodistribution Studies

In drug development, ¹¹⁰ᵐIn can be used to label new drug candidates to study their biodistribution and pharmacokinetics in preclinical models. PET imaging with ¹¹⁰ᵐIn-labeled compounds allows for non-invasive, real-time visualization of the drug's uptake and clearance from various organs and tissues.[9][10] This information is crucial for optimizing drug design and predicting potential toxicity.

Visualizations

Decay Scheme of Indium-110m

Caption: A simplified decay scheme of Indium-110m.

Experimental Workflow for ¹¹⁰ᵐIn Production and Labeling

Caption: A typical workflow for the production and labeling of Indium-110m radiopharmaceuticals.

Application in PET Imaging for Drug Development

Caption: The role of Indium-110m in the preclinical evaluation of new drug candidates.

References

• 1. Indium-110m - isotopic data and properties [chemlin.org]
• 2. www-nds.iaea.org [www-nds.iaea.org]
• 3. mirdsoft.org [mirdsoft.org]
• 4. researchgate.net [researchgate.net]
• 5. pharmacylibrary.com [pharmacylibrary.com]
• 6. pbr.mazums.ac.ir [pbr.mazums.ac.ir]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Positron emission tomography - Wikipedia [en.wikipedia.org]
• 10. Biodistribution of a Radiolabeled Antibody in Mice as an Approach to Evaluating Antibody Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]

Theoretical Basis for Indium-110 as a Radiotracer: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indium-110 (¹¹⁰In), a positron-emitting radionuclide, presents a compelling case for application in high-resolution medical imaging, particularly in Positron Emission Tomography (PET). This technical guide provides a comprehensive overview of the theoretical and practical underpinnings of ¹¹⁰In as a radiotracer. It covers the fundamental nuclear properties, production methodologies, and decay characteristics of ¹¹⁰In and its isomer, ¹¹⁰mIn. Detailed insights into the coordination chemistry for radiolabeling, including protocols for conjugating targeting molecules with common chelators like DOTA and DTPA, are presented. Furthermore, this guide outlines standardized experimental protocols for the quality control, in vitro evaluation, and in vivo imaging of ¹¹⁰In-labeled radiopharmaceuticals. Visualizations of key workflows and relevant signaling pathways are provided to facilitate a deeper understanding of the development and application of these novel radiotracers.

Introduction

The landscape of nuclear medicine is continually evolving, with a persistent demand for radionuclides that offer improved diagnostic accuracy and therapeutic efficacy. While Indium-111 has been a workhorse for Single Photon Emission Computed Tomography (SPECT), its positron-emitting counterpart, Indium-110, holds significant promise for the higher resolution and quantitative capabilities of PET imaging. The shorter half-life of its metastable state, ¹¹⁰mIn, makes it particularly suitable for imaging dynamic biological processes. This guide serves as a core technical resource for researchers and professionals involved in the development of novel radiopharmaceuticals, providing a detailed exploration of the theoretical basis and practical considerations for utilizing ¹¹⁰In.

Nuclear Properties and Production of Indium-110

A thorough understanding of the nuclear and physical properties of a radionuclide is paramount for its successful application as a radiotracer.

Physical and Nuclear Characteristics

Indium-110 has a ground state (¹¹⁰gIn) and a metastable state (¹¹⁰mIn), each with distinct decay properties. These properties are summarized in Table 1. The positron emission from ¹¹⁰mIn is of particular interest for PET imaging.

Property	Indium-110 (¹¹⁰gIn)	Indium-110m (¹¹⁰mIn)
Half-life (T½)	4.92(8) hours[1]	69.1(5) minutes[2]
Decay Mode	Electron Capture (EC), β+	β+ (61.3%), EC (38%)[2]
Positron Energy (β+ max)	2.8558 MeV[3]	1.011 MeV (mean)[2]
Principal Gamma Emissions	657.75 keV (97.74%)[2]	657.75 keV (97.74%)[2]
Daughter Nuclide	¹¹⁰Cd (Cadmium-110)	¹¹⁰Cd (Cadmium-110)

Production of Indium-110

Indium-110 is typically produced in a cyclotron by bombarding a target material with charged particles. The most common production routes involve the use of cadmium (Cd) isotopes as the target material.

• ¹¹⁰Cd(p,n)¹¹⁰In: This reaction involves bombarding an enriched ¹¹⁰Cd target with protons (p) to produce ¹¹⁰In and a neutron (n)[2].

• ¹¹²Cd(p,3n)¹¹⁰In: Another potential reaction using a ¹¹²Cd target.

It is important to note that proton energy can influence the co-production of the longer-lived ¹¹⁰gIn isomer, which may contribute to the patient's radiation dose without contributing to the PET image[2].

Caption: Cyclotron production of Indium-110.

Coordination Chemistry and Radiolabeling

The stable oxidation state of indium in aqueous solution is +3, and as a hard acid, it forms stable complexes with hard donor atoms like oxygen and nitrogen. This chemistry is exploited for attaching ¹¹⁰In to targeting molecules.

Chelators for Indium-110

Bifunctional chelators are molecules that have a strong metal-binding moiety and a reactive functional group for covalent attachment to a biomolecule. The most commonly used chelators for indium isotopes are polyaminocarboxylic acids such as DTPA (diethylenetriaminepentaacetic acid) and DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid).

• DTPA: An acyclic chelator that can be conjugated to proteins, such as antibodies, through its anhydride form[4][5][6]. Radiolabeling with indium can often be performed at room temperature[7].

• DOTA: A macrocyclic chelator that forms highly stable complexes with indium. Radiolabeling with DOTA conjugates typically requires heating[8][9][10].

Experimental Protocol: Radiolabeling of a DOTA-conjugated Peptide with ¹¹⁰In

This protocol provides a general guideline for the radiolabeling of a DOTA-peptide with ¹¹⁰In. Optimal conditions should be determined for each specific peptide.

Materials:

• DOTA-conjugated peptide

• [¹¹⁰In]InCl₃ in 0.05 M HCl

• Sodium acetate buffer (0.5 M, pH 4.5)

• Metal-free water

• Heating block

• Reaction vial (e.g., 1.5 mL Eppendorf tube)

• Radio-TLC or radio-HPLC system for quality control

Procedure:

• In a sterile reaction vial, add 10-20 µg of the DOTA-conjugated peptide.

• Add an appropriate volume of sodium acetate buffer to achieve a final pH of 4.0-4.5.

• Carefully add the desired amount of [¹¹⁰In]InCl₃ solution (e.g., 100-200 MBq) to the vial.

• Gently mix the reaction solution.

• Incubate the reaction vial in a heating block at 80-100°C for 15-30 minutes[8].

• After incubation, allow the vial to cool to room temperature.

• Perform quality control to determine the radiochemical purity.

Experimental Protocol: Conjugation of DTPA to an Antibody and Radiolabeling with ¹¹⁰In

This protocol outlines the general steps for conjugating an antibody with DTPA anhydride and subsequent radiolabeling.

Materials:

• Antibody in a suitable buffer (e.g., bicarbonate buffer, pH 8.2)

• Cyclic DTPA anhydride (cDTPAA)

• [¹¹⁰In]InCl₃ in 0.05 M HCl

• Citrate or acetate buffer (pH 5.5-6.0)

• Size-exclusion chromatography column (e.g., PD-10)

• Reaction vials

• Radio-TLC or radio-HPLC system

Procedure:

Part A: DTPA Conjugation

• Prepare a solution of the antibody at a concentration of 5-10 mg/mL in bicarbonate buffer (pH 8.2)[4].

• Dissolve cDTPAA in anhydrous DMSO immediately before use.

• Add the cDTPAA solution to the antibody solution with gentle stirring. The molar ratio of cDTPAA to antibody will need to be optimized to achieve sufficient chelation without compromising antibody immunoreactivity[4].

• Allow the reaction to proceed at room temperature for 5-10 minutes.

• Purify the DTPA-conjugated antibody using a size-exclusion column equilibrated with a suitable buffer (e.g., 0.1 M citrate buffer, pH 5.5).

Part B: Radiolabeling

• To the purified DTPA-antibody conjugate, add the desired amount of [¹¹⁰In]InCl₃.

• Incubate at room temperature for 30 minutes[4].

• The radiolabeled antibody can be purified from free ¹¹⁰In using a size-exclusion column if necessary.

• Perform quality control to assess radiochemical purity and immunoreactivity.

Quality Control of ¹¹⁰In-Radiopharmaceuticals

Rigorous quality control is essential to ensure the safety and efficacy of any radiopharmaceutical.

Quality Control Test	Method	Acceptance Criteria
Radionuclidic Purity	Gamma-ray spectroscopy	Presence of characteristic gamma peaks of ¹¹⁰In/¹¹⁰mIn; absence or minimal presence of other radionuclide peaks.
Radiochemical Purity	Radio-TLC or Radio-HPLC[11]	>95% of the radioactivity in the form of the desired radiolabeled compound.
pH	pH meter or pH strips	Within a physiologically acceptable range (typically 5.0-7.5).
Sterility	Incubation in culture media	No microbial growth.
Bacterial Endotoxins	Limulus Amebocyte Lysate (LAL) test	Below the established limit.
Immunoreactivity (for antibodies)	Cell binding assay	>70% binding to target-positive cells.

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Caption: Quality control workflow.

In Vitro Evaluation

Before in vivo studies, the biological activity and specificity of the ¹¹⁰In-radiotracer must be confirmed through in vitro assays.

Experimental Protocol: Cell Binding and Internalization Assay

This protocol is designed to assess the binding and internalization of a ¹¹⁰In-labeled ligand in a target cell line.

Materials:

• Target-positive and target-negative cell lines

• Cell culture medium

• ¹¹⁰In-labeled radiotracer

• Unlabeled ("cold") ligand

• Acid wash buffer (e.g., 0.1 M glycine, pH 2.5)

• Lysis buffer (e.g., 1 M NaOH)

• Gamma counter

Procedure:

• Plate cells in 24-well plates and allow them to adhere overnight.

• For total binding, add the ¹¹⁰In-radiotracer to the wells.

• For non-specific binding, add a 100-fold molar excess of the cold ligand 15 minutes before adding the ¹¹⁰In-radiotracer.

• Incubate the plates at 37°C for various time points (e.g., 30, 60, 120 minutes).

• To determine surface-bound activity, wash the cells with cold PBS, then incubate with acid wash buffer for 5-10 minutes on ice. Collect the supernatant.

• To determine internalized activity, wash the cells again with PBS, then add lysis buffer to solubilize the cells. Collect the lysate.

• Measure the radioactivity in the surface-bound and internalized fractions using a gamma counter.

• Specific binding is calculated as total binding minus non-specific binding. The internalization rate can be expressed as the percentage of total specific binding that is internalized over time[3][12].

In Vivo Evaluation

Animal models are crucial for evaluating the pharmacokinetic profile, tumor targeting efficacy, and imaging characteristics of a new ¹¹⁰In-radiotracer.

Experimental Protocol: Biodistribution Study in Tumor-Bearing Mice

This protocol describes a typical biodistribution study to determine the uptake of a ¹¹⁰In-radiotracer in various organs and the tumor.

Materials:

• Tumor-bearing mice (e.g., xenograft model)

• ¹¹⁰In-labeled radiotracer

• Anesthesia

• Gamma counter

• Dissection tools

Procedure:

• Inject a known amount of the ¹¹⁰In-radiotracer (e.g., 1-2 MBq) intravenously into the tail vein of the mice.

• At predetermined time points (e.g., 1, 4, 24, 48 hours post-injection), euthanize a cohort of mice.

• Dissect and collect major organs (blood, heart, lungs, liver, spleen, kidneys, stomach, intestines, muscle, bone) and the tumor.

• Weigh each tissue sample.

• Measure the radioactivity in each sample using a gamma counter, along with standards of the injected dose.

• Calculate the uptake in each organ as a percentage of the injected dose per gram of tissue (%ID/g)[13][14][15].

In Vivo SPECT/PET Imaging

While ¹¹⁰mIn is a positron emitter suitable for PET, ¹¹⁰gIn's gamma emissions allow for SPECT imaging. Preclinical SPECT/CT or PET/CT scanners are used to visualize the distribution of the radiotracer in vivo.

Typical Imaging Parameters for ¹¹⁰In SPECT (adapted from ¹¹¹In protocols):

• Scanner: Preclinical SPECT/CT system

• Collimator: Pinhole or multi-pinhole collimator

• Energy Window: Centered around the principal gamma emission of ¹¹⁰In (e.g., 657.75 keV), with a 15-20% window.

• Acquisition: Static or dynamic whole-body scans at various time points post-injection.

• Reconstruction: OSEM (Ordered Subset Expectation Maximization) or MLEM (Maximum Likelihood Expectation Maximization) algorithms, with corrections for attenuation and scatter.

Target Signaling Pathways

The choice of targeting molecule dictates the biological process that will be visualized with the ¹¹⁰In-radiotracer. Two prominent examples in oncology are the somatostatin receptor and the epidermal growth factor receptor.

Somatostatin Receptor (SSTR) Signaling

Many neuroendocrine tumors overexpress SSTRs. Radiolabeled somatostatin analogs can target these receptors for imaging and therapy. Upon ligand binding, SSTRs, which are G-protein coupled receptors, can initiate several downstream signaling cascades, including the inhibition of adenylyl cyclase, leading to decreased cAMP levels, and modulation of ion channel activity[1][16][17].

Caption: Somatostatin receptor signaling.

Epidermal Growth Factor Receptor (EGFR) Signaling

EGFR is overexpressed in a variety of cancers and is a key target for cancer therapy. Radiolabeled antibodies or small molecules targeting EGFR can be used to visualize tumor burden and response to treatment. EGFR activation leads to the initiation of multiple downstream pathways, including the RAS-RAF-MEK-ERK (MAPK) and the PI3K-AKT-mTOR pathways, which promote cell proliferation, survival, and migration[18][19][20].

Caption: EGFR signaling pathway.

Conclusion

Indium-110, particularly its isomer ¹¹⁰mIn, possesses favorable characteristics for high-resolution PET imaging. Its production is feasible with medical cyclotrons, and established chelation chemistry allows for stable labeling of a wide range of targeting molecules. The protocols and theoretical framework presented in this guide provide a solid foundation for the development and preclinical evaluation of novel ¹¹⁰In-based radiotracers. Further research focusing on optimizing radiolabeling conditions specifically for ¹¹⁰In and exploring its application in various disease models will be crucial for translating this promising radionuclide into clinical practice.

References

• 1. Radiolabeling of DOTA-like conjugated peptides with generator-produced 68Ga and using NaCl-based cationic elution method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibody Conjugation Methods, Techniques, Protocols [antibodybeyond.com]
• 3. Internalization of indium-111 into human neuroendocrine tumor cells after incubation with indium-111-DTPA-D-Phe1-octreotide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Factors influencing DTPA conjugation with antibodies by cyclic DTPA anhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The preparation of DTPA-coupled antibodies radiolabeled with metallic radionuclides: an improved method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ninho.inca.gov.br [ninho.inca.gov.br]
• 8. Optimising conditions for radiolabelling of DOTA-peptides with 90Y, 111In and 177Lu at high specific activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 10. researchgate.net [researchgate.net]
• 11. Radiolabeling and quality control of therapeutic radiopharmaceuticals: optimization, clinical implementation and comparison of radio-TLC/HPLC analysis, demonstrated by [177Lu]Lu-PSMA - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Internalization of sst2, sst3, and sst5 receptors: effects of somatostatin agonists and antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In Vivo Biodistribution, PET Imaging, and Tumor Accumulation of 86Y- and 111In-Antimindin/RG-1, Engineered Antibody Fragments in LNCaP Tumor–Bearing Nude Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis, biodistribution and imaging properties of indium-111-DTPA-paclitaxel in mice bearing mammary tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Biodistribution of a Radiolabeled Antibody in Mice as an Approach to Evaluating Antibody Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Radiolabeling of DOTA-like conjugated peptides with generator-produced 68Ga and using NaCl-based cationic elution method | Springer Nature Experiments [experiments.springernature.com]
• 17. broadpharm.com [broadpharm.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Research Portal [iro.uiowa.edu]
• 20. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Electron Capture and Positron Emission of Indium-110

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay properties of Indium-110 (¹¹⁰In), focusing on its electron capture and positron emission characteristics. This document is intended to serve as a core resource for researchers and professionals in nuclear medicine, radiopharmaceutical development, and related scientific fields.

Introduction to Indium-110

Indium-110 is a radioactive isotope of indium that decays to the stable nuclide Cadmium-110 (¹¹⁰Cd). It exists in two isomeric states: the ground state (¹¹⁰In) and a metastable state (¹¹⁰mIn). Both isomers decay via a combination of electron capture (EC) and positron (β⁺) emission, making ¹¹⁰In a potential candidate for Positron Emission Tomography (PET) applications in diagnostic imaging and radiopharmaceutical development.[1]

Nuclear Decay Properties

The decay of both ¹¹⁰In and ¹¹⁰mIn results in the formation of ¹¹⁰Cd. The primary decay modes are electron capture and positron emission. The key decay data for both isomers are summarized in the tables below.

Decay Data of Indium-110 (Ground State)

Property	Value
Half-life	4.9(8) hours[2]
Decay Modes	Electron Capture (EC), Positron Emission (β⁺)[1]
Q-value (EC)	3878(11) keV[2]
Daughter Nuclide	¹¹⁰Cd (stable)[1]
Spin and Parity	7+[2]

Decay Data of Indium-110m (Metastable State)

Property	Value
Half-life	69.1(5) minutes[3]
Decay Modes	Electron Capture (EC), Positron Emission (β⁺)[3]
Excitation Energy	62.08(4) keV[2]
Daughter Nuclide	¹¹⁰Cd (stable)[3]
Spin and Parity	2+[3]

Decay Scheme of Indium-110

The decay of ¹¹⁰In and ¹¹⁰mIn to ¹¹⁰Cd involves transitions to various excited states of the daughter nucleus, resulting in the emission of gamma rays. A simplified representation of this decay process is illustrated below.

Simplified decay scheme of ¹¹⁰In isomers.

Experimental Protocols

The production and purification of Indium-110 for research and potential clinical applications involve several key experimental procedures.

Production of Indium-110

Indium-110 is typically produced by proton bombardment of a cadmium target in a cyclotron. The primary nuclear reactions are:

• ¹¹⁰Cd(p,n)¹¹⁰In

• ¹¹¹Cd(p,2n)¹¹⁰In

• ¹¹²Cd(p,3n)¹¹⁰In

The choice of reaction and proton energy is critical to optimize the yield of ¹¹⁰In while minimizing the production of isotopic impurities. The stacked-foil activation technique is commonly used to measure the cross-sections of these reactions at various proton energies.[4]

Experimental Workflow for ¹¹⁰In Production:

Workflow for the production of Indium-110.

Radiochemical Separation of Indium-110 from Cadmium Target

A common method for separating indium from bulk cadmium is cation-exchange chromatography.[3][5]

Detailed Protocol for Cation-Exchange Separation:

• Resin Preparation: A column is packed with a strongly acidic cation-exchange resin, such as Dowex 50W-X8.[6] The resin is pre-conditioned by washing with deionized water and then with a dilute acid solution (e.g., 0.1 M HCl).

• Sample Loading: The dissolved target solution, containing ¹¹⁰In³⁺ and Cd²⁺ ions in a dilute acidic medium (e.g., 0.05 M HCl), is loaded onto the column.[3]

• Elution of Cadmium: The bulk of the cadmium ions is eluted from the column using a dilute acid solution (e.g., 0.2 M HBr in 50% acetone or dilute HCl).[5] Indium remains strongly adsorbed to the resin under these conditions.

• Elution of Indium: The purified ¹¹⁰In is then eluted from the column using a more concentrated acid solution, such as 1.0 M HCl.[5]

The elution profile can be monitored by collecting fractions and measuring their radioactivity.

Elution Curve Visualization:

Conceptual elution profile for ¹¹⁰In separation.

Measurement and Analysis

Gamma-ray spectroscopy is the primary technique for the identification and quantification of ¹¹⁰In and any potential radionuclidic impurities. High-purity germanium (HPGe) detectors are used to obtain high-resolution gamma-ray spectra.[7] Coincidence counting techniques can be employed to improve the signal-to-noise ratio and to elucidate complex decay schemes.

Application in Drug Development and PET Imaging

The positron-emitting nature of ¹¹⁰In makes it a candidate for use in PET imaging. In the context of drug development, ¹¹⁰In could be used to label novel therapeutic or diagnostic molecules to study their in vivo pharmacokinetics and biodistribution.

Conceptual Workflow for Preclinical Evaluation of a ¹¹⁰In-labeled Radiopharmaceutical

The preclinical evaluation of a new radiopharmaceutical is a multi-step process to assess its safety and efficacy before it can be considered for human trials.

Preclinical evaluation of a ¹¹⁰In radiopharmaceutical.

Quality Control of ¹¹⁰In-Radiopharmaceuticals

Rigorous quality control is essential to ensure the safety and efficacy of any radiopharmaceutical.[8][9] Key quality control tests include:

• Radionuclidic Purity: Assessed by gamma-ray spectroscopy to identify and quantify any radioactive impurities.

• Radiochemical Purity: Determined by techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to separate the desired radiolabeled compound from unreacted ¹¹⁰In and other chemical impurities.

• Sterility and Apyrogenicity: Essential for injectable formulations to prevent infection and pyrogenic reactions.

Conclusion

Indium-110 possesses nuclear decay characteristics that make it a subject of interest for research in nuclear medicine and radiopharmaceutical development. Its dual decay mode of electron capture and positron emission, coupled with a half-life suitable for logistical handling and imaging protocols, warrants further investigation into its potential as a PET radionuclide. The experimental protocols for its production and purification are well-established, providing a solid foundation for the development of novel ¹¹⁰In-based imaging agents. Continued research in this area may lead to new diagnostic tools for a variety of disease states.

References

• 1. mirdsoft.org [mirdsoft.org]
• 2. Indium-110 - isotopic data and properties [chemlin.org]
• 3. Separation of radio indium (114Indium) from cadmium and copper in different media using organic and inorganic cation exchangers [inis.iaea.org]
• 4. The Basics of Visualizing, Analyzing, and Reporting Preclinical PET/CT Imaging Data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative separation of gold from cadmium, indium, zinc and other elements by cation-exchange chromatography in hydrochloric acid-acetone medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. NuDat 3 User Guide [nndc.bnl.gov]
• 8. researchgate.net [researchgate.net]
• 9. PET - Quality Assurance of PET Radiopharmaceutials | PDF [slideshare.net]

An In-depth Technical Guide to the Natural Abundance and Isotopic Data of Indium Isotopes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance and isotopic data of Indium (In). It is designed to serve as a core resource for researchers, scientists, and professionals involved in drug development who utilize Indium isotopes in their work. This guide details the isotopic composition of naturally occurring Indium, provides data on its various radioisotopes, outlines experimental protocols for isotopic analysis, and illustrates relevant biological pathways and experimental workflows.

Natural Abundance and Isotopic Properties of Indium

Indium, with the atomic number 49, is a post-transition metal with two naturally occurring isotopes: ¹¹³In and ¹¹⁵In. A notable characteristic of natural Indium is that its most abundant isotope, ¹¹⁵In, is weakly radioactive.[1][2]

Stable and Naturally Occurring Isotopes

The isotopic composition of naturally occurring Indium is dominated by ¹¹⁵In. The standard atomic weight of Indium is 114.818 ± 0.001 u.[1][2]

Isotope	Atomic Mass (u)[3][4]	Natural Abundance (%)[1][3][5]	Half-Life[1][3]	Decay Mode	Nuclear Spin[3][6]
¹¹³In	112.904062(6)	4.281(52)	Stable	-	9/2+
¹¹⁵In	114.903878773(12)	95.719(52)	4.41(25) x 10¹⁴ years	β⁻	9/2+

Radioisotopes of Indium

Beyond its naturally occurring isotopes, numerous radioisotopes of Indium have been synthesized and characterized. These isotopes have a wide range of half-lives and are utilized in various research and medical applications, particularly in nuclear medicine.[1][3] The most prominent of these is ¹¹¹In, which is widely used in diagnostic imaging.[1][7]

Isotope	Half-Life[1][6][7]	Decay Mode(s)[1][6]	Primary Gamma Photon Energies (keV)[8]
¹⁰⁹In	4.2 hours	EC to ¹⁰⁹Cd	-
¹¹⁰In	1.15 hours	EC to ¹¹⁰Cd	-
¹¹¹In	2.8048 days	Electron Capture (EC)	171.3 (91%), 245.4 (94%)
¹¹⁴ᵐ¹In	49.51 days	Isomeric Transition	-

Experimental Protocols for Isotopic Analysis

The precise determination of the isotopic composition of Indium is crucial for various applications, from geological studies to the quality control of isotopically enriched materials. The primary technique for high-precision isotope ratio measurements is Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

Isotopic Analysis of Indium by MC-ICP-MS

This protocol provides a general framework for the determination of Indium isotope ratios. Specific parameters may need to be optimized based on the instrument and sample matrix.

2.1.1. Sample Preparation

• Dissolution: Accurately weigh the Indium-containing sample and dissolve it in a suitable high-purity acid, typically nitric acid (HNO₃). The concentration of the final solution should be adjusted to fall within the optimal range for the MC-ICP-MS instrument, often in the parts-per-billion (ppb) range.

• Matrix Separation: For samples with complex matrices (e.g., geological samples), a chemical separation step is necessary to isolate Indium from interfering elements. This is often achieved using ion-exchange chromatography. A one-column method can be employed to separate Indium from the matrix with high recovery.[9]

• Standard Preparation: Prepare a series of calibration standards with known Indium isotopic compositions. These standards are used to correct for instrumental mass bias. Gravimetrically prepared mixtures of enriched ¹¹³In and ¹¹⁵In are ideal for this purpose.[4][10]

2.1.2. Instrumental Analysis

• Instrumentation: A high-resolution MC-ICP-MS equipped with multiple Faraday cup detectors is used for the analysis.[4]

• Instrument Tuning: Tune the instrument to achieve maximum sensitivity and signal stability for Indium isotopes while maintaining flat-topped peaks.

• Measurement Sequence: Employ a standard-sample bracketing (SSB) or a similar technique to correct for instrumental mass fractionation.[9] This involves analyzing a standard with a known isotopic ratio before and after each sample analysis.

• Data Acquisition: Measure the ion beam intensities for ¹¹³In and ¹¹⁵In simultaneously using the Faraday cups.

2.1.3. Data Analysis

• Blank Correction: Subtract the signal intensities of a blank solution (e.g., 2% HNO₃) from the sample and standard measurements.

• Mass Bias Correction: Use the measurements of the bracketing standards to calculate a mass bias correction factor. Apply this factor to the measured isotope ratios of the samples to obtain the true isotopic composition.

• Uncertainty Calculation: Propagate all sources of uncertainty, including those from weighing, standard preparation, and the mass spectrometric measurement, to determine the overall uncertainty of the final isotopic ratio.

Applications in Drug Development and Research

Indium isotopes, particularly ¹¹¹In, play a significant role in drug development and medical research, primarily as a radiolabel for diagnostic imaging agents.

¹¹¹In-Labeled Radiopharmaceuticals

¹¹¹In is a gamma-emitting radionuclide that is ideal for single-photon emission computed tomography (SPECT) imaging.[8] It is often chelated to targeting molecules, such as peptides or antibodies, to create radiopharmaceuticals that can visualize specific biological targets in vivo.

3.1.1. Production and Quality Control of ¹¹¹In-Octreotide

¹¹¹In-pentetreotide (a DTPA-conjugated form of octreotide, commercially known as OctreoScan™) is a widely used radiopharmaceutical for imaging neuroendocrine tumors that overexpress somatostatin receptors (SSTRs).[4][11]

Synthesis and Labeling Protocol:

• Kit Preparation: The synthesis is typically performed using a sterile, nonpyrogenic kit containing pentetreotide, a chelating agent (DTPA), and other stabilizing agents.[12]

• Radiolabeling: Aseptically add a sterile solution of Indium-111 chloride to the reaction vial containing the pentetreotide kit.[12]

• Incubation: Gently agitate the vial and allow it to incubate at room temperature for a specified period (e.g., 30 minutes) to allow for the chelation of ¹¹¹In by the DTPA-pentetreotide conjugate.[12]

Quality Control:

• Radiochemical Purity: The radiochemical purity of the final product is assessed to ensure that the ¹¹¹In is efficiently incorporated into the pentetreotide conjugate. This is typically determined using radio-thin-layer chromatography (radio-TLC) or high-performance liquid chromatography (HPLC).[13]

• pH and Appearance: The pH of the final solution should be within a specified range (e.g., 3.8-4.3), and the solution should be a clear, colorless to light yellow solution, free of particulate matter.[12]

• Radionuclidic Purity: The radionuclidic purity of the ¹¹¹In used for labeling should be confirmed to ensure the absence of other radioactive isotopes.

• Sterility and Endotoxin Testing: The final product must be sterile and have low endotoxin levels to be safe for intravenous administration.

Visualizations

Experimental Workflow: Isotopic Analysis of Indium by MC-ICP-MS

References

• 1. researchgate.net [researchgate.net]
• 2. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 3. Somatostatin and Somatostatin Receptors in Tumour Biology [mdpi.com]
• 4. Determination of the Isotopic Composition of Indium by MC-ICP-MS Using an Improved Measurement Model for the Gravimetric Isotope Mixture Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lemerpax.com [lemerpax.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Indium-111 - Wikipedia [en.wikipedia.org]
• 9. Determination of indium isotopic ratios of geostandards with different matrices by multi-collector inductively coupled plasma mass spectrometry (MC-ICP-MS) - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 10. Item - Determination of the Isotopic Composition of Indium by MC-ICP-MS Using an Improved Measurement Model for the Gravimetric Isotope Mixture Method - American Chemical Society - Figshare [acs.figshare.com]
• 11. Octreotide Scan - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. Production and Quality Control of Indium-111 Pentetreotide Radiopharmaceutical in Iran [jonsat.nstri.ir]

Indium-110: A Technical Guide to a Promising Isotope for PET Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indium-110 (¹¹⁰In), and its metastable isomer Indium-110m (¹¹⁰ᵐIn), are emerging as promising radionuclides for applications in nuclear medicine, particularly in Positron Emission Tomography (PET) imaging. With the ever-present need for higher resolution and more accurately quantifiable imaging agents, ¹¹⁰ᵐIn, a positron emitter, presents a compelling alternative to the more commonly used Indium-111 (¹¹¹In) for Single Photon Emission Computed Tomography (SPECT). This technical guide provides a comprehensive overview of the current state of research into Indium-110 applications, focusing on its production, radiolabeling, and potential clinical uses.

Core Properties of Indium-110 and its Isomer

A clear understanding of the nuclear properties of ¹¹⁰In and ¹¹⁰ᵐIn is fundamental to appreciating their potential in medical imaging. The following tables summarize key quantitative data for these isotopes.

Property	Indium-110 (¹¹⁰In)	Indium-110m (¹¹⁰ᵐIn)
Half-life (T½)	4.92(8) hours[1]	69.1(5) minutes[2]
Decay Mode	Electron Capture (EC)/β+[1]	Electron Capture (EC)/β+[2]
Daughter Isotope	¹¹⁰Cd[1][3]	¹¹⁰Cd[2][3]
Decay Energy	3.878(11) MeV[1]	Not specified
Spin and Parity	7+[1]	2+[2]

Table 1: Key Physical Properties of Indium-110 and Indium-110m.

Production of Indium-110

The availability of a reliable and efficient production method is crucial for the widespread adoption of any new medical radioisotope. ¹¹⁰ᵐIn can be produced in a cyclotron, a type of particle accelerator commonly available at PET centers. The primary production route involves the proton bombardment of a Cadmium-110 (¹¹⁰Cd) target.

The nuclear reaction for this process is:

¹¹⁰Cd(p,n)¹¹⁰ᵐIn[4]

A significant consideration in the production of ¹¹⁰ᵐIn is the co-production of the ground state isomer, ¹¹⁰In, which has a longer half-life. While ¹¹⁰In also decays by electron capture and does not directly interfere with PET imaging, its presence increases the overall radiation dose to the patient.[4] Therefore, optimizing the proton beam energy is critical to maximize the yield of ¹¹⁰ᵐIn while minimizing the production of ¹¹⁰In.[4]

Applications in PET Imaging of Neuroendocrine Tumors

The primary application of ¹¹⁰ᵐIn explored to date is in the PET imaging of neuroendocrine tumors (NETs).[5][6][7] NETs often overexpress somatostatin receptors (SSTRs) on their cell surfaces. This characteristic allows for targeted imaging using radiolabeled somatostatin analogs, such as octreotide.

The radiopharmaceutical ¹¹⁰ᵐIn-DTPA-D-Phe1-octreotide (also referred to as ¹¹⁰ᵐIn-octreotide) has been developed for this purpose.[5][6] The short half-life of ¹¹⁰ᵐIn (69.1 minutes) is well-suited to the rapid pharmacokinetics of octreotide.[6]

Advantages over ¹¹¹In SPECT

Clinical studies have demonstrated that PET imaging with ¹¹⁰ᵐIn-octreotide offers significant advantages over SPECT imaging with the widely used ¹¹¹In-octreotide:

Feature	¹¹⁰ᵐIn PET	¹¹¹In SPECT
Spatial Resolution	Almost 3-fold better[5][6][7]	Lower
Quantitative Capabilities	Significantly better[5][6]	Limited
Detection of Small Tumors	Greatly improved[5][6][7]	Prohibited for small tumors

Table 2: Comparison of ¹¹⁰ᵐIn PET and ¹¹¹In SPECT for Neuroendocrine Tumor Imaging.

The higher resolution of ¹¹⁰ᵐIn PET is particularly crucial for detecting small primary tumors and metastases, which can be challenging to visualize with the limited resolution of SPECT.[5][6]

Experimental Protocols

Production of ¹¹⁰ᵐIn

Method: Cyclotron production via the ¹¹⁰Cd(p,n)¹¹⁰ᵐIn reaction.[4]

Target Material: Enriched Cadmium-110 (¹¹⁰Cd).

Irradiation: The ¹¹⁰Cd target is irradiated with a proton beam of a specific energy range to optimize the production of ¹¹⁰ᵐIn and minimize the co-production of ¹¹⁰In.[4]

Separation and Purification:

• Following irradiation, the target material is dissolved.

• Indium and iron are co-precipitated using NH₄OH, separating them from the cadmium target material.[4]

• The precipitate containing indium is dissolved in 6M HBr.[4]

• Indium and iron are extracted using di-isopropyl ether, leaving behind trace impurities like copper and zinc in the aqueous phase.[4]

• Indium is then back-extracted into a 7.7M HCl solution, while iron remains in the organic phase.[4]

• The resulting ¹¹⁰ᵐIn solution is evaporated to dryness.[2][8]

• The ¹¹⁰ᵐIn is redissolved in 0.02 mol/L HCl for subsequent labeling.[2][8]

Preparation of ¹¹⁰ᵐIn-DTPA-D-Phe1-octreotide

This protocol utilizes a commercially available kit (OctreoScan™), originally designed for the preparation of ¹¹¹In-pentetreotide.[2][8]

Materials:

• OctreoScan™ kit containing a reaction vial with 10 µg of pentetreotide (DTPA-D-Phe1-octreotide).[2][8]

• ¹¹⁰ᵐIn in 0.02 mol/L HCl solution (500 MBq).[8]

• Saline solution.

• 0.22-µm sterile filter.[2]

Procedure:

• Add the 500 MBq of ¹¹⁰ᵐIn in 0.02 mol/L HCl to the OctreoScan™ reaction vial containing the lyophilized pentetreotide.[2][8]

• Incubate the vial at room temperature for 30 minutes to allow for the chelation of ¹¹⁰ᵐIn by the DTPA moiety of the peptide.[2][8]

• After incubation, dilute the contents of the vial with saline.[2][8]

• Sterilize the final product by passing it through a 0.22-µm sterile filter.[2]

Quality Control:

• The radiolabeling yield should be determined before administration to a patient. A radiochemical purity of less than 90% is not suitable for use.[9]

Experimental and Clinical Workflows

The following diagrams, generated using the DOT language, illustrate key workflows in the development and application of ¹¹⁰ᵐIn-based radiopharmaceuticals.

Radiopharmaceutical Development and Clinical Application Workflow.

Clinical Workflow for ¹¹⁰ᵐIn-octreotide PET/CT Imaging.

Signaling Pathway

The therapeutic and diagnostic efficacy of ¹¹⁰ᵐIn-octreotide is predicated on its interaction with somatostatin receptors (SSTRs), which triggers a cascade of intracellular signaling events that can inhibit cell proliferation. The diagram below illustrates a simplified representation of the somatostatin receptor signaling pathway.

Simplified Somatostatin Receptor Signaling Pathway.

Future Directions

The preliminary research on Indium-110m is highly encouraging, suggesting its potential to significantly improve the diagnosis and management of neuroendocrine tumors. Further research is warranted in several key areas:

• Optimization of Production: Refining the cyclotron production process to increase the yield and purity of ¹¹⁰ᵐIn.

• Development of New Radiopharmaceuticals: Exploring the use of ¹¹⁰ᵐIn to label other peptides and molecules for targeting a wider range of cancers and diseases.

• Quantitative Imaging: Establishing standardized protocols for quantitative ¹¹⁰ᵐIn PET imaging to enable accurate dosimetry and treatment response assessment.

• Theranostics: Investigating the potential of pairing ¹¹⁰ᵐIn for diagnosis with a therapeutic radioisotope of indium for a "theranostic" approach, where the same targeting molecule is used for both imaging and therapy.

Conclusion

Indium-110, particularly its metastable isomer ¹¹⁰ᵐIn, holds considerable promise as a next-generation radionuclide for high-resolution PET imaging. Its application in the imaging of neuroendocrine tumors has demonstrated clear advantages over existing SPECT techniques. As production methods are refined and new ¹¹⁰ᵐIn-labeled radiopharmaceuticals are developed, this isotope is poised to become a valuable tool in the arsenal of nuclear medicine, offering improved diagnostic accuracy and contributing to the advancement of personalized medicine.

References

• 1. Prevalence and quantitative analysis of indium-111 pentetreotide (Octreoscan) uptake in the pancreatic head on SPECT/CT imaging: establishing a region of interest-based pathological uptake threshold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jnm.snmjournals.org [jnm.snmjournals.org]
• 3. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 4. www-pub.iaea.org [www-pub.iaea.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. jnm.snmjournals.org [jnm.snmjournals.org]
• 9. accessdata.fda.gov [accessdata.fda.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Radiolabeling Monoclonal Antibodies with Indium-111

For Researchers, Scientists, and Drug Development Professionals

Introduction

The use of monoclonal antibodies (mAbs) radiolabeled with metallic radionuclides has become a cornerstone of nuclear medicine, enabling highly specific in vivo imaging and targeted radiotherapy. Indium-111 (¹¹¹In) is a radionuclide particularly well-suited for single-photon emission computed tomography (SPECT) due to its favorable physical characteristics. It decays by electron capture, emitting gamma photons at 173 and 247 keV with a physical half-life of 67.9 hours, which is compatible with the biological half-life of many monoclonal antibodies.

This document provides detailed application notes and protocols for the radiolabeling of monoclonal antibodies with Indium-111. It covers the essential steps from conjugation of a chelating agent to the antibody, the radiolabeling reaction itself, and the subsequent quality control procedures required to ensure the integrity and efficacy of the final radiolabeled product. While the user's original query mentioned Indium-110, the scientific literature and established clinical practice predominantly utilize Indium-111 for this application due to its more suitable decay characteristics. Therefore, these protocols will focus on Indium-111.

The protocols described herein are intended for research and preclinical development purposes and should be adapted and validated for specific antibodies and applications.

Principle of Radiolabeling

Radiolabeling of monoclonal antibodies with metallic radionuclides like Indium-111 is an indirect process that relies on a bifunctional chelating agent (BFCA). This process can be broken down into two main stages:

• Conjugation: A BFCA is covalently attached to the monoclonal antibody. The BFCA has two key functional groups: one that reacts with a functional group on the antibody (typically an amine group on a lysine residue) and another that forms a stable complex with the radiometal ion.

• Radiolabeling: The purified antibody-chelate conjugate is then incubated with Indium-111, during which the radionuclide is sequestered by the chelating agent, forming a stable radiolabeled monoclonal antibody.

The choice of the bifunctional chelator is critical as it influences the stability of the final product, its in vivo behavior, and the potential for loss of immunoreactivity of the antibody.

Materials and Reagents

• Monoclonal Antibody (mAb) of interest (e.g., Trastuzumab, Cetuximab, Bevacizumab)

• Diethylenetriaminepentaacetic acid (DTPA) cyclic anhydride or other suitable bifunctional chelator (e.g., DOTA-NHS-ester)

• Indium-111 chloride (¹¹¹InCl₃) in dilute HCl

• Sodium phosphate buffer (0.1 M, pH 7.5)

• Sodium bicarbonate buffer (0.1 M, pH 8.2)

• Sodium citrate buffer (0.1 M, pH 5.0-6.0)

• Metal-free water (e.g., Chelex-100 treated)

• Sephadex G-50 or equivalent size-exclusion chromatography (SEC) column

• PD-10 desalting columns

• Instant thin-layer chromatography (ITLC-SG) strips

• Mobile phases for ITLC (e.g., 0.9% saline, 50 mM DTPA in water pH 5.5)

• Size-Exclusion High-Performance Liquid Chromatography (SEC-HPLC) system with a radioactivity detector

• Gamma counter

• Centrifuge and microcentrifuge tubes

• pH meter

• Vortex mixer

• Incubator or water bath

Experimental Protocols

Conjugation of Monoclonal Antibody with DTPA Anhydride

This protocol describes the conjugation of a monoclonal antibody with cyclic DTPA anhydride, a commonly used bifunctional chelator.

Workflow for Antibody-DTPA Conjugation

Caption: Workflow for conjugating a monoclonal antibody with DTPA anhydride.

Procedure:

• Antibody Preparation: Prepare a solution of the monoclonal antibody at a concentration of 1-10 mg/mL in 0.1 M sodium bicarbonate buffer, pH 8.2.

• DTPA Anhydride Preparation: Immediately before use, dissolve cyclic DTPA anhydride in anhydrous DMSO to a concentration of, for example, 1 mg/mL.

• Conjugation Reaction: Add the DTPA anhydride solution to the antibody solution with gentle vortexing. A typical starting molar ratio of DTPA to mAb is between 5:1 and 10:1.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature with gentle mixing.

• Purification: Purify the mAb-DTPA conjugate from unconjugated DTPA and byproducts using a pre-equilibrated size-exclusion chromatography column (e.g., Sephadex G-50 or a PD-10 desalting column).

• Elution: Elute the column with a metal-free buffer suitable for the subsequent radiolabeling step, such as 0.1 M sodium citrate, pH 6.0. Collect the protein-containing fractions.

• Quantification: Determine the protein concentration of the purified mAb-DTPA conjugate, for example, by measuring the absorbance at 280 nm.

• Storage: Aliquot the purified conjugate and store at -20°C or -80°C until use. Studies have shown that DTPA-conjugated IgG can be stored long-term at -80°C without a significant loss in labeling efficiency.[1]

Radiolabeling of mAb-DTPA with Indium-111

This protocol outlines the chelation of Indium-111 by the DTPA-conjugated monoclonal antibody.

Workflow for Indium-111 Radiolabeling

Caption: Workflow for the radiolabeling of a mAb-DTPA conjugate with Indium-111.

Procedure:

• Reagent Preparation: Thaw an aliquot of the purified mAb-DTPA conjugate.

• Radiolabeling Reaction: In a sterile vial, add a predetermined amount of the mAb-DTPA conjugate to 0.1 M sodium citrate buffer, pH 5.5. Add the desired amount of ¹¹¹InCl₃ solution. The final reaction volume should be kept small to maintain high concentrations of reactants.

• Incubation: Incubate the reaction mixture for 30 minutes at room temperature.[1]

• Optional Purification: Depending on the radiochemical purity, a final purification step using a PD-10 desalting column may be performed to remove any unbound ¹¹¹In.

• Final Formulation: The purified ¹¹¹In-DTPA-mAb is formulated in a physiologically compatible buffer, such as sterile 0.9% saline, for in vivo use.

Quality Control Protocols

Rigorous quality control is essential to ensure the safety and efficacy of the radiolabeled antibody.

Procedure:

• Spot a small amount (1-2 µL) of the final radiolabeled antibody solution onto the origin of an ITLC-SG strip.

• Develop the chromatogram using an appropriate mobile phase. For example, 0.9% saline can be used, where the ¹¹¹In-DTPA-mAb remains at the origin (Rf = 0.0) and unbound ¹¹¹In-citrate or other small molecule impurities migrate with the solvent front (Rf = 1.0).

• Alternatively, a 50 mM DTPA solution (pH 5.5) can be used as the mobile phase. In this system, the radiolabeled antibody remains at the origin, while any weakly bound ¹¹¹In will be transchelated by the excess DTPA and migrate with the solvent front.

• After development, cut the strip in half and measure the radioactivity of each half in a gamma counter.

• Calculate the radiochemical purity as: RCP (%) = (Counts at Origin / Total Counts) x 100

A radiochemical purity of >95% is generally considered acceptable.

SEC-HPLC provides a more detailed analysis of the radiolabeled product, capable of separating the monomeric radiolabeled antibody from aggregates and fragments.

Procedure:

• System Setup: Use an SEC-HPLC system equipped with a suitable column (e.g., BioSep-SEC-S 2000) and a radioactivity detector.

• Mobile Phase: A common mobile phase is phosphate-buffered saline (PBS), pH 7.4.

• Sample Analysis: Inject an aliquot of the radiolabeled antibody solution onto the column.

• Data Analysis: Monitor the chromatogram for peaks corresponding to the monomeric ¹¹¹In-DTPA-mAb, as well as any high molecular weight aggregates or low molecular weight fragments and free ¹¹¹In. The retention time of the monomeric antibody should be confirmed using a non-radiolabeled standard.

• Calculation: Calculate the percentage of radioactivity associated with the monomeric antibody peak relative to the total radioactivity detected.

This assay determines the fraction of the radiolabeled antibody that is capable of binding to its target antigen.[2]

Procedure:

• Cell Preparation: Prepare serial dilutions of cells expressing the target antigen in a suitable binding buffer. The cell concentrations should span a wide range to ensure conditions of antigen excess are reached.

• Binding Reaction: In a series of microcentrifuge tubes, add a constant, tracer amount of the ¹¹¹In-DTPA-mAb to each of the cell dilutions. Include tubes with no cells to determine non-specific binding.

• Incubation: Incubate the tubes for a sufficient time to reach binding equilibrium (e.g., 1-2 hours) at 4°C or room temperature, with gentle agitation.

• Separation: Separate the cell-bound radioactivity from the unbound radioactivity by centrifugation. Carefully remove the supernatant.

• Counting: Measure the radioactivity in the cell pellet (Bound, B) and the supernatant (Free, F) using a gamma counter.

• Data Analysis (Lindmo Plot):

  • Calculate the total radioactivity (T = B + F) for each tube.

  • Calculate the ratio of total to bound radioactivity (T/B).

  • Plot T/B on the y-axis versus the reciprocal of the cell concentration (1/[cells]) on the x-axis.

  • Perform a linear regression on the data points.

  • The immunoreactive fraction is the reciprocal of the y-intercept of the regression line.

  • Immunoreactive Fraction = 1 / y-intercept

For properly performed labeling procedures, immunoreactive fractions of approximately 0.9 (90%) can be achieved.[2]

Data Presentation

The following tables summarize typical quantitative data obtained during the radiolabeling and quality control of monoclonal antibodies with Indium-111.

Table 1: Comparison of Chelators for ¹¹¹In-labeling of a Bispecific Antibody (biAb) [3][4]

Parameter	[¹¹¹In]DTPA-biAb	[¹¹¹In]DOTA-biAb	[¹¹¹In]DOTA-Tz-biAb
In Vitro Stability (72h, EDTA challenge)	~95% retention	~70% retention	100% retention
Brain Uptake (2h post-injection, %ID/g)	1.45 ± 0.30	1.60 ± 0.23	1.03 ± 0.23

Table 2: Typical Quality Control Parameters for ¹¹¹In-DTPA-Trastuzumab [5]

Parameter	Result
Labeling Yield	92.3 ± 2.3%
Radiochemical Purity (RCP)	97.0 ± 1.5%
Immunoreactive Fraction	0.87 ± 0.06
In Vitro Stability (PBS, 14 days at 4°C)	>94% protein-bound
In Vitro Stability (Serum, 5 days at 37°C)	~60-65% protein-bound

Signaling Pathways of Common mAb Targets

Monoclonal antibodies for radioimmunoscintigraphy often target cell surface receptors involved in cancer cell proliferation and survival. Understanding these pathways is crucial for interpreting imaging results and for the development of new targeted agents.

HER2 Signaling Pathway

Trastuzumab (Herceptin®) is a mAb that targets the Human Epidermal Growth Factor Receptor 2 (HER2). HER2 is overexpressed in a significant portion of breast and gastric cancers.

Caption: Simplified HER2 signaling pathway leading to cell proliferation and survival.

EGFR Signaling Pathway

Cetuximab is a mAb that targets the Epidermal Growth Factor Receptor (EGFR), which is often overexpressed in colorectal and head and neck cancers.

Caption: Key downstream pathways of EGFR signaling, including the Ras/MAPK and PI3K/Akt pathways.

VEGF Signaling Pathway

Bevacizumab is a mAb that targets Vascular Endothelial Growth Factor A (VEGF-A), a key regulator of angiogenesis (the formation of new blood vessels), which is crucial for tumor growth.

References

• 1. Easy and efficient (111)indium labeling of long-term stored DTPA conjugated protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of the immunoreactive fraction of radiolabeled monoclonal antibodies by linear extrapolation to binding at infinite antigen excess - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Indium-111 radiolabelling of a brain-penetrant Aβ antibody for SPECT imaging | Upsala Journal of Medical Sciences [ujms.net]
• 4. Indium-111 radiolabelling of a brain-penetrant Aβ antibody for SPECT imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preclinical characterisation of 111In-DTPA-trastuzumab - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Step-by-Step Protocol for Indium-110 Peptide Conjugation

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following protocol is a generalized procedure adapted from established methods for Indium-111, a more commonly used isotope. Due to the lack of specific, validated protocols for Indium-110 in the available scientific literature, this protocol should be considered a starting point. Researchers must undertake thorough optimization and validation for their specific peptide and application, with particular attention to the rapid decay of Indium-110.

Introduction

Indium-110 (In-110) is a positron-emitting radionuclide with a half-life of 4.9 hours (or 69.1 minutes for its metastable state, In-110m). These decay characteristics make it a potentially valuable tool for in vivo imaging applications using Positron Emission Tomography (PET). The ability to conjugate In-110 to peptides that target specific cellular receptors or biomarkers opens avenues for novel diagnostic and theranostic agents in oncology and other fields.

This document provides a detailed, step-by-step protocol for the conjugation of peptides with Indium-110. The procedure involves two main stages: the conjugation of a bifunctional chelator to the peptide of interest and the subsequent radiolabeling of the peptide-chelator conjugate with Indium-110.

Overview of the Process

The conjugation of Indium-110 to a peptide is an indirect process that relies on a bifunctional chelator. One functional group of the chelator molecule covalently binds to the peptide, while the other part forms a stable coordination complex with the Indium-110 radiometal. Commonly used chelators for indium isotopes include derivatives of diethylenetriaminepentaacetic acid (DTPA) and 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA).

Figure 1: General workflow for peptide conjugation and radiolabeling with Indium-110.

Materials and Reagents

• Peptide of interest with a suitable functional group for conjugation (e.g., primary amine).

• Bifunctional chelator (e.g., DOTA-NHS-ester or p-SCN-Bn-DTPA).

• Indium-110 chloride ([¹¹⁰In]InCl₃) in dilute HCl.

• Buffers:

  • Conjugation Buffer: 0.1 M Sodium Bicarbonate Buffer, pH 8.5 (or as recommended for the specific chelator).

  • Radiolabeling Buffer: 0.1 M Ammonium Acetate or Sodium Acetate Buffer, pH 4.5-5.5.

  • Purification Buffers: Phosphate Buffered Saline (PBS), pH 7.4; HPLC mobile phases.

• Solvents:

  • Dimethyl sulfoxide (DMSO), anhydrous.

• Purification:

  • Size-Exclusion Chromatography (SEC) columns (e.g., PD-10).

  • Solid-Phase Extraction (SPE) cartridges (e.g., C18).

  • High-Performance Liquid Chromatography (HPLC) system with a radiodetector.

• Quality Control:

  • Instant Thin-Layer Chromatography (ITLC) strips.

  • ITLC mobile phase (e.g., 50 mM DTPA, pH 5).

• Metal-free water and reaction vials.

• Heating block or water bath.

• pH meter or pH strips.

• Radioactivity dose calibrator.

Experimental Protocols

Step 1: Conjugation of Chelator to Peptide

This protocol is generalized for a DOTA-NHS-ester chelator. Molar ratios and reaction times should be optimized for the specific peptide and chelator.

• Peptide Preparation: Dissolve the peptide in the Conjugation Buffer to a final concentration of 1-5 mg/mL.

• Chelator Preparation: Immediately before use, dissolve the DOTA-NHS-ester in anhydrous DMSO to a concentration of 10-20 mg/mL.

• Conjugation Reaction:

  • Add a 5- to 20-fold molar excess of the DOTA-NHS-ester solution to the peptide solution.

  • Gently mix and incubate at room temperature for 1-4 hours, or at 4°C overnight. Protect from light.

• Purification of the Peptide-Chelator Conjugate:

  • Remove the unreacted chelator and byproducts by SEC (e.g., PD-10 column) or dialysis.

  • Elute/dialyze against metal-free water or a suitable buffer for lyophilization.

  • Collect fractions and identify the peptide-containing fractions using a UV spectrophotometer at 280 nm.

  • Pool the relevant fractions and lyophilize to obtain the purified peptide-chelator conjugate.

  • Characterize the conjugate by mass spectrometry to determine the number of chelators per peptide molecule.

Step 2: Radiolabeling with Indium-110

Note: Due to the short half-life of In-110, this procedure must be performed efficiently.

• Preparation:

  • Reconstitute the lyophilized peptide-chelator conjugate in Radiolabeling Buffer to a concentration of 1 mg/mL.

  • In a metal-free microcentrifuge tube, add a specific amount of the peptide-chelator conjugate (typically 10-50 µg).

• Radiolabeling Reaction:

  • Add the desired amount of [¹¹⁰In]InCl₃ solution to the tube containing the peptide-chelator conjugate.

  • Adjust the pH of the reaction mixture to 4.5-5.5 using the Radiolabeling Buffer, if necessary. The final reaction volume should be kept low (e.g., 100-200 µL).

  • For DOTA conjugates: Incubate the reaction mixture at 80-100°C for 15-30 minutes.

  • For DTPA conjugates: Incubation can often be performed at room temperature for 15-30 minutes.

  • After incubation, allow the reaction vial to cool to room temperature.

• Purification of the ¹¹⁰In-Labeled Peptide:

  • If necessary, purify the radiolabeled peptide from free In-110 using an SPE C18 cartridge.

  • Condition the cartridge with ethanol followed by water.

  • Load the reaction mixture onto the cartridge.

  • Wash with water to remove unchelated In-110.

  • Elute the ¹¹⁰In-labeled peptide with an ethanol/water mixture.

  • The eluate can be diluted with PBS for in vivo applications.

Step 3: Quality Control

• Radiochemical Purity (RCP) Determination by ITLC:

  • Spot a small aliquot (1-2 µL) of the final product onto an ITLC strip.

  • Develop the strip using a mobile phase of 50 mM DTPA, pH 5.

  • In this system, the ¹¹⁰In-labeled peptide remains at the origin (Rf = 0), while free [¹¹⁰In]In-DTPA complex migrates with the solvent front (Rf = 1).

  • Measure the distribution of radioactivity on the strip using a radio-TLC scanner.

  • Calculate the RCP: RCP (%) = (Activity at origin / Total activity) x 100. A RCP of >95% is generally required.

• Radiochemical Purity by HPLC:

  • Inject an aliquot of the final product onto a reverse-phase HPLC column equipped with a radioactivity detector.

  • The chromatogram will show peaks corresponding to the radiolabeled peptide and any radiochemical impurities.

  • This method provides a more accurate determination of RCP and can separate different radiolabeled species.

Quantitative Data Summary

The following table summarizes typical reaction parameters adapted from protocols for Indium-111. These should be used as a starting point for optimization with Indium-110.

Parameter	DOTA Conjugates	DTPA Conjugates	Reference(s) for In-111
Radiolabeling pH	4.5 - 5.5	4.5 - 6.0	[General Knowledge]
Temperature	80 - 100 °C	Room Temperature (20-25 °C)	[General Knowledge]
Incubation Time	15 - 30 minutes	15 - 30 minutes	[General Knowledge]
Peptide Amount	10 - 50 µg	10 - 50 µg	[General Knowledge]
Achievable RCP	> 95%	> 95%	[General Knowledge]

Signaling Pathways and Logical Relationships

The chemical logic of the radiolabeling process is based on the principles of coordination chemistry. The bifunctional chelator acts as a bridge between the peptide and the radiometal.

Figure 2: Chemical logic of peptide-chelator conjugation and subsequent radiometal chelation.

Conclusion

This document outlines a comprehensive, albeit generalized, protocol for the conjugation of peptides with Indium-110. The success of this procedure hinges on careful optimization of reaction conditions, particularly given the short half-life of In-110. Rigorous quality control is paramount to ensure the purity and stability of the final radiolabeled peptide, which is essential for reliable and reproducible preclinical and, potentially, clinical applications. Researchers are strongly encouraged to perform extensive validation studies to adapt this protocol to their specific needs.

Applications of Indium-111 in Preclinical SPECT Imaging: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indium-111 (¹¹¹In) is a gamma-emitting radionuclide widely utilized in preclinical Single Photon Emission Computed Tomography (SPECT) imaging. Its favorable decay characteristics, including a physical half-life of 2.8 days and principal gamma photon energies of 171 keV and 245 keV, make it well-suited for longitudinal studies in small animal models.[1] Preclinical SPECT provides a powerful non-invasive tool to visualize and quantify the biodistribution of ¹¹¹In-labeled molecules, offering critical insights in oncology, cell therapy, and pharmacology.[1]

This document provides detailed application notes and experimental protocols for the use of Indium-111 in two key preclinical research areas: cancer imaging and cell tracking.

Application Note 1: Cancer Imaging with ¹¹¹In-Labeled Targeting Vectors

Principle

SPECT imaging with ¹¹¹In-labeled targeting vectors, such as monoclonal antibodies (mAbs) and peptides, enables the non-invasive visualization and quantification of tumor-specific biomarkers. This is achieved by conjugating a bifunctional chelator, such as DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) or DTPA (diethylenetriaminepentaacetic acid), to the targeting molecule. The chelator securely holds the ¹¹¹In radionuclide, which is then delivered to the tumor site by the targeting vector. The emitted gamma rays are detected by the SPECT scanner to generate a three-dimensional image of the radiotracer distribution, allowing for the assessment of tumor targeting, receptor expression, and response to therapy.

Applications in Preclinical Oncology

• Tumor Phenotyping: Assessing the expression of specific cell surface receptors (e.g., HER2, PSMA) to stratify animal models or evaluate tumor heterogeneity.

• Pharmacokinetics and Biodistribution: Determining the in vivo fate of novel antibody-drug conjugates (ADCs) or peptide-drug conjugates (PDCs) by tracking the distribution of the radiolabeled vector.

• Dosimetry: Estimating the radiation absorbed dose to the tumor and normal organs for the development of radioimmunotherapy agents.

• Monitoring Treatment Response: Evaluating the change in tumor size and receptor expression following therapeutic intervention.

Application Note 2: Cell Tracking with Indium-111

Principle

Tracking the fate of administered cells is crucial for the development and evaluation of cell-based therapies. Direct cell labeling with ¹¹¹In provides a straightforward and sensitive method for in vivo cell tracking using SPECT. In this approach, cells are incubated ex vivo with a lipophilic ¹¹¹In-complex, such as ¹¹¹In-oxine, which passively diffuses across the cell membrane and becomes trapped intracellularly.[2][3] Alternatively, cells can be labeled using membrane-intercalating peptides conjugated with a chelator for ¹¹¹In.[4] Once the labeled cells are administered to the animal, their migration, homing, and persistence can be monitored non-invasively over time with SPECT imaging.

Applications in Preclinical Research

• Stem Cell Therapy: Tracking the engraftment and biodistribution of mesenchymal stem cells (MSCs) or other progenitor cells to target tissues.

• Immunotherapy: Monitoring the trafficking and tumor infiltration of immune cells, such as T cells or dendritic cells.

• Inflammation and Infection Imaging: Visualizing the accumulation of labeled white blood cells at sites of inflammation or infection.[5]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies using ¹¹¹In for SPECT imaging.

Table 1: Radiolabeling Efficiency of ¹¹¹In-Labeled Agents

Targeting Molecule	Chelator	Radiolabeling Efficiency (%)	Reference
Trastuzumab	DOTA	>95%	[6]
Bevacizumab	DOTA	>97%	[7]
Rituximab	DOTA	98-100%	[8]
Pendetide	DTPA	>95%	[9]
Octreotide	DTPA	>95%	[10]
5T33 Myeloma Cells	Oxine	20.6 ± 6.1%	[11]
5T33 Myeloma Cells	DTPA-Peptide	9.2 ± 3.6%	[11]

Table 2: In Vivo Biodistribution of ¹¹¹In-Labeled Antibodies in Tumor-Bearing Mice (%ID/g)

Antibody	Tumor Model	Time (h)	Tumor	Liver	Spleen	Kidneys	Blood
¹¹¹In-DOTAGA-Trastuzumab	BT-474	72	66.9 ± 0.9	10.1 ± 1.5	3.6 ± 0.5	4.8 ± 0.9	10.3 ± 1.8
¹¹¹In-DOTAGA-Pertuzumab	BT-474	72	63.6 ± 5.9	11.8 ± 1.2	4.2 ± 0.5	5.2 ± 0.7	12.1 ± 2.1
¹¹¹In-DOTA-Bevacizumab	SW-480	72	~8.0	~12.0	~4.0	~6.0	~10.0

%ID/g = percentage of injected dose per gram of tissue.

Table 3: In Vivo Biodistribution of ¹¹¹In-Labeled Cells in Mice (%ID/g)

Cell Type	Labeling Agent	Time (h)	Lungs	Liver	Spleen
5T33 Myeloma Cells	¹¹¹In-oxine	24	~5	~40	~15
5T33 Myeloma Cells	¹¹¹In-DTPA-Peptide	24	~2	~45	~10

Experimental Protocols

Protocol 1: DOTA-NHS-ester Conjugation to a Monoclonal Antibody

This protocol describes the conjugation of a DOTA-NHS-ester to the lysine residues of a monoclonal antibody.

Materials:

• Monoclonal antibody (mAb)

• DOTA-NHS-ester

• 0.1 M Borate-buffered saline (pH 8.5-9.0)

• Size-exclusion chromatography column (e.g., PD-10)

• 0.1 M Sodium acetate (NaOAc), pH 5.6

Procedure:

• Antibody Preparation: Prepare a solution of the mAb in 0.1 M borate-buffered saline at a concentration of 10 mg/mL.

• Conjugation Reaction: Add a 5 to 100-fold molar excess of DOTA-NHS-ester to the antibody solution.

• Incubation: Gently mix the reaction solution and incubate at 4°C for 20 hours.

• Purification: Purify the DOTA-conjugated mAb from excess, unreacted chelator using a size-exclusion chromatography column (e.g., PD-10) pre-equilibrated with 0.1 M NaOAc (pH 5.6).

• Characterization: Collect fractions and determine the protein concentration (e.g., by Nanodrop). The number of chelators per antibody can be determined by mass spectrometry.

Caption: Workflow for DOTA-NHS-ester conjugation to a monoclonal antibody.

Protocol 2: Radiolabeling of DOTA-Conjugated Antibody with ¹¹¹In

Materials:

• DOTA-conjugated antibody

• ¹¹¹InCl₃ in 0.05 M HCl

• 0.2 M Ammonium acetate buffer (pH 5.5)

• Heating block or water bath

• Instant thin-layer chromatography (ITLC) strips

• 0.2 M Citric acid (mobile phase)

Procedure:

• Reaction Setup: In a sterile vial, combine 200-300 µg of the DOTA-conjugated antibody with 50-100 MBq of ¹¹¹InCl₃.[4] Adjust the final volume to 500 µL with 0.2 M ammonium acetate buffer (pH 5.5).[4]

• Incubation: Incubate the reaction mixture overnight at 37°C.[4]

• Quality Control: Determine the radiochemical purity by ITLC using 0.2 M citric acid as the mobile phase. The ¹¹¹In-DOTA-antibody remains at the origin, while free ¹¹¹In migrates with the solvent front. A radiochemical purity of >95% is desirable.

• Purification (if necessary): If the radiochemical purity is <95%, purify the radiolabeled antibody using a size-exclusion column (e.g., NAP-5) equilibrated with sterile saline.

References

• 1. Preclinical SPECT - Wikipedia [en.wikipedia.org]
• 2. Guidelines for the labelling of leucocytes with 111In-oxine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An indium-111-labelled membrane-targeted peptide for cell tracking with radionuclide imaging - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D2CB00164K [pubs.rsc.org]
• 5. In vivo tracing of indium-111 oxine-labeled human peripheral blood mononuclear cells in patients with lymphatic malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Influence of DOTA Chelators on Radiochemical Purity and Biodistribution of 177Lu- and 90Y-Rituximab in Xenografted Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Conventional and high-yield synthesis of DTPA-conjugated peptides: application of a monoreactive DTPA to DTPA-D-Phe1-octreotide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. [64Cu]‐labelled trastuzumab: optimisation of labelling by DOTA and NODAGA conjugation and initial evaluation in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pre-clinical quantitative imaging and mouse-specific dosimetry for 111In-labelled radiotracers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Indium-110m in Tumor Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indium-110m (¹¹⁰ᵐIn) is a positron-emitting radionuclide that holds significant promise for high-resolution tumor imaging using Positron Emission Tomography (PET). With a half-life of 69.1 minutes, it is particularly well-suited for labeling peptides and other molecules with rapid pharmacokinetics.[1][2] The primary advantage of ¹¹⁰ᵐIn-PET is its ability to produce images with nearly three times better spatial resolution than Single Photon Emission Computed Tomography (SPECT) using the more common Indium-111 (¹¹¹In), allowing for superior detection of small tumors and more accurate quantification of radiopharmaceutical uptake.[1][3][4]

These application notes provide a comprehensive overview of the use of ¹¹⁰ᵐIn as a radiopharmaceutical for tumor imaging, including its production, radiolabeling of targeting molecules, and detailed protocols for preclinical evaluation. While the primary focus is on ¹¹⁰ᵐIn, some protocols have been adapted from established methods for the chemically similar and more extensively researched ¹¹¹In, due to the limited availability of detailed published procedures specifically for ¹¹⁰ᵐIn.

Physicochemical Properties of Indium-110m

A clear understanding of the decay characteristics of ¹¹⁰ᵐIn is essential for imaging study design, dosimetry calculations, and radiation safety.

Property	Value
Half-life	69.1 ± 0.5 minutes[2]
Decay Mode	Electron Capture (EC) / Positron Emission (β+)[2]
Primary Emissions	Positrons (β+), Gamma (γ) photons
Positron Energy (Eβ+ avg)	Data not readily available in searched sources
Gamma Energy (keV)	Data not readily available in searched sources
Primary Application	Positron Emission Tomography (PET) Imaging

I. Production of Indium-110m

¹¹⁰ᵐIn can be produced in a cyclotron, making it accessible to PET centers with this capability. The most common production route involves the proton bombardment of an enriched Cadmium-110 (¹¹⁰Cd) target.

Protocol 1: Cyclotron Production and Chemical Separation of ¹¹⁰ᵐIn

This protocol outlines the general steps for producing ¹¹⁰ᵐInCl₃ suitable for radiolabeling.

1. Target Preparation:

• Prepare a target of enriched ¹¹⁰Cd. The specific design of the target will depend on the cyclotron being used.

2. Irradiation:

• Irradiate the ¹¹⁰Cd target with a proton beam. A common nuclear reaction is ¹¹⁰Cd(p,n)¹¹⁰ᵐIn.[1]

• Irradiation parameters such as proton energy, beam current, and duration should be optimized to maximize the yield of ¹¹⁰ᵐIn while minimizing the production of radionuclidic impurities.

3. Chemical Separation:

• Following irradiation, dissolve the target in an appropriate acid (e.g., hydrochloric acid).

• Separate the ¹¹⁰ᵐIn from the cadmium target material. One reported method involves the following steps[1][3]:

  • Elute the dissolved target material containing ¹¹⁰ᵐIn with 5 mL of 0.05 mol/L HCl.

  • Evaporate the eluate to dryness.

  • Redissolve the ¹¹⁰ᵐIn residue in 400 µL of 0.02 mol/L HCl. This solution is now ready for radiolabeling.

Fig. 1: Workflow for the production and separation of ¹¹⁰ᵐIn.

II. Radiolabeling of Targeting Molecules

A key application of ¹¹⁰ᵐIn is the labeling of peptides that target receptors overexpressed on tumor cells. A prime example is the labeling of a DTPA-conjugated octreotide analogue for imaging neuroendocrine tumors that express somatostatin receptors.

Protocol 2: Radiolabeling of DTPA-D-Phe¹-octreotide with ¹¹⁰ᵐIn

This protocol is adapted from a method utilizing a commercially available kit (OctreoScan), demonstrating a straightforward labeling process.[1][3]

Materials:

• ¹¹⁰ᵐInCl₃ in 0.02 mol/L HCl (from Protocol 1)

• Vial containing 10 µg of DTPA-D-Phe¹-octreotide (e.g., from an OctreoScan kit)

• Sterile saline for dilution

• 0.22-µm sterile filter

Procedure:

• Add approximately 500 MBq of the ¹¹⁰ᵐInCl₃ solution to the vial containing the DTPA-D-Phe¹-octreotide.

• Incubate the reaction mixture at room temperature for 30 minutes.

• After incubation, dilute the vial contents with sterile saline to the desired volume.

• Draw the final product into a sterile syringe through a 0.22-µm sterile filter for sterilization.

Fig. 2: Radiolabeling workflow for ¹¹⁰ᵐIn-DTPA-octreotide.

III. Quality Control

Ensuring the purity and stability of the radiopharmaceutical is critical before administration.

Protocol 3: Quality Control of ¹¹⁰ᵐIn-labeled Peptides

1. Radiochemical Purity (RCP):

• Method: High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC) are standard methods.

• HPLC System:

  • Column: Reversed-phase C18 column.

  • Mobile Phase: A gradient of 0.1% trifluoroacetic acid (TFA) in water (Solvent A) and 0.1% TFA in acetonitrile (Solvent B).

  • Detection: In-line radioactivity detector coupled with a UV detector.

  • Procedure: Inject a small aliquot of the final product. The retention time of the radiolabeled peptide will be different from that of free ¹¹⁰ᵐIn. Calculate RCP by integrating the peak areas.

• TLC System:

  • Stationary Phase: Silica gel plates.

  • Mobile Phase: A suitable solvent system (e.g., 0.1 M sodium citrate, pH 5.0) should be developed to separate the labeled peptide from free ¹¹⁰ᵐIn.

  • Detection: A radio-TLC scanner.

  • Procedure: Spot the sample on the plate, develop the chromatogram, and determine the distribution of radioactivity.

• Acceptance Criteria: Typically, RCP should be >95%.

2. Radionuclidic Purity:

• Method: Gamma-ray spectroscopy using a high-purity germanium (HPGe) detector.

• Procedure: Acquire a gamma spectrum of the final product. Identify the characteristic photopeaks of ¹¹⁰ᵐIn and any potential radionuclidic impurities.

• Acceptance Criteria: The presence of long-lived impurities should be below specified limits.

3. Sterility and Endotoxin Testing:

• Standard pharmacopeial methods for sterility and bacterial endotoxin testing should be followed for products intended for human use.

IV. Preclinical Evaluation

Preclinical studies are essential to determine the biological properties of the new radiopharmaceutical.

Protocol 4: In Vitro Cell Binding Assay

This protocol determines the binding affinity of the radiolabeled peptide to its target receptor on cancer cells.

Materials:

• Cancer cell line overexpressing the target receptor (e.g., a somatostatin receptor-positive cell line for ¹¹⁰ᵐIn-DTPA-octreotide).

• ¹¹⁰ᵐIn-labeled peptide.

• Unlabeled ("cold") peptide for competition.

• Binding buffer (e.g., PBS with 1% BSA).

Procedure (Competitive Binding Assay):

• Seed cells in a multi-well plate and allow them to adhere.

• Prepare serial dilutions of the unlabeled peptide.

• To each well, add a fixed concentration of the ¹¹⁰ᵐIn-labeled peptide and varying concentrations of the unlabeled peptide.

• Incubate for 1 hour on ice to allow binding to reach equilibrium.

• Wash the cells with ice-cold binding buffer to remove unbound radioactivity.

• Lyse the cells and measure the radioactivity in each well using a gamma counter.

• Plot the percentage of bound radioactivity against the concentration of the unlabeled peptide to determine the IC₅₀ (the concentration of unlabeled peptide that inhibits 50% of the specific binding).

Fig. 3: Workflow for an in vitro competitive binding assay.

Protocol 5: In Vivo Biodistribution Study in Tumor-Bearing Mice

This protocol assesses the uptake and clearance of the radiopharmaceutical in a living animal model.

Materials:

• Tumor-bearing mice (e.g., nude mice with xenografted human tumors).

• ¹¹⁰ᵐIn-labeled peptide.

• Anesthesia.

• Gamma counter.

Procedure:

• Administer a known amount of the ¹¹⁰ᵐIn-labeled peptide to each mouse via intravenous (tail vein) injection. A typical volume is 0.1-0.2 mL.

• At predetermined time points (e.g., 30, 60, 120 minutes post-injection), euthanize a cohort of mice (typically n=3-5 per time point).

• Dissect and collect major organs and tissues (blood, tumor, heart, lungs, liver, spleen, kidneys, muscle, bone, etc.).

• Weigh each tissue sample.

• Measure the radioactivity in each sample using a gamma counter, along with standards of the injected dose.

• Calculate the uptake in each tissue as a percentage of the injected dose per gram of tissue (%ID/g).

Tissue	%ID/g at 1 hour p.i. (Hypothetical Data)	%ID/g at 2 hours p.i. (Hypothetical Data)
Blood	1.5 ± 0.3	0.5 ± 0.1
Tumor	10.2 ± 2.1	8.5 ± 1.8
Liver	2.1 ± 0.5	1.8 ± 0.4
Spleen	0.8 ± 0.2	0.6 ± 0.1
Kidneys	25.6 ± 4.5	20.1 ± 3.9
Muscle	0.5 ± 0.1	0.3 ± 0.1

Note: The above biodistribution data is hypothetical and for illustrative purposes only, as detailed preclinical biodistribution data for ¹¹⁰ᵐIn-labeled compounds were not available in the searched sources. The high kidney uptake is typical for radiolabeled peptides.

V. Comparative Imaging: ¹¹⁰ᵐIn-PET vs. ¹¹¹In-SPECT

Clinical studies have demonstrated the superiority of ¹¹⁰ᵐIn-PET for imaging neuroendocrine tumors compared to ¹¹¹In-SPECT.

Feature	¹¹⁰ᵐIn-PET	¹¹¹In-SPECT
Radionuclide Half-life	69.1 minutes[1][2]	2.8 days
Imaging Modality	Positron Emission Tomography[1][3]	Single Photon Emission Computed Tomography
Spatial Resolution	Significantly higher (almost 3-fold better)[1][3][4]	Lower
Quantitative Accuracy	Higher[1][3]	Limited
Detection of Small Lesions	Greatly improved[1][3][4]	Limited
Typical Imaging Time p.i.	~1-2 hours[3]	24 hours[3]

These notes and protocols provide a framework for researchers to explore the potential of ¹¹⁰ᵐIn as a valuable tool for high-resolution tumor imaging. Further research and development will undoubtedly expand its applications and solidify its role in nuclear medicine.

References

• 1. osti.gov [osti.gov]
• 2. mdpi.com [mdpi.com]
• 3. MIB Guides: Preclinical radiopharmaceutical dosimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Guide to Ex Vivo Biodistribution Studies with Radiotracers in Rodent Models | springermedicine.com [springermedicine.com]

Application Notes &amp; Protocols: Chelating Agents for Stable Indium-110 Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indium-110 (¹¹⁰In) is a positron-emitting radionuclide with a half-life of 4.9 hours, making it a candidate for Positron Emission Tomography (PET) imaging applications. The development of ¹¹⁰In-based radiopharmaceuticals requires the formation of a highly stable complex between the In(III) metal ion and a chelating agent, which is typically attached to a biologically active targeting molecule such as a peptide or antibody.

The stability of this complex is paramount. Insufficient stability can lead to the premature release of ¹¹⁰In in vivo, resulting in non-specific accumulation in organs like the liver and bone, which increases the radiation burden on non-target tissues and compromises image quality. The design of radiopharmaceuticals using indium is complicated by the fact that the metal forms strong chelates with the plasma protein transferrin; therefore, the radiopharmaceutical complex must have a stability constant greater than 10²⁰ to prevent this exchange.[1]

This document provides a detailed overview of common chelating agents for Indium-110, focusing on their stability and providing standardized protocols for radiolabeling and quality control.

Note on Isotope Data: Indium-110 is not as widely documented in scientific literature as its longer-lived counterpart, Indium-111 (t½ = 2.8 days).[2][3] However, as isotopes of the same element, their fundamental coordination and chelation chemistry are identical. Therefore, the stability data and protocols described herein are based on the extensive research available for ¹¹¹In and are directly applicable to ¹¹⁰In.

Overview of Key Chelating Agents

The selection of a chelating agent is a critical decision in the design of a radiopharmaceutical. It influences not only the in vivo stability but also the labeling conditions and overall pharmacokinetic profile. For Indium(III), polyaminocarboxylate chelators are the most widely used. These are typically employed as bifunctional chelators (BFCs), featuring a reactive group that allows for covalent attachment to a targeting biomolecule.[4]

DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid)

DOTA is a macrocyclic chelator that pre-organizes its donor atoms to form a highly stable and kinetically inert complex with metal ions. The resulting In-DOTA complex is considered the gold standard for stability, showing minimal dissociation in vivo.[5][6] This high stability is crucial for therapeutic applications or when long imaging delays are required. However, the formation of the complex (radiolabeling) typically requires heating, which may not be suitable for heat-sensitive biomolecules.[4]

DTPA (Diethylenetriaminepentaacetic acid)

DTPA is an acyclic (linear) chelator that also forms thermodynamically stable complexes with Indium(III).[7] A major advantage of DTPA is that radiolabeling can often be performed rapidly at room temperature, which is ideal for sensitive proteins and antibodies.[8] While thermodynamically stable, In-DTPA complexes are generally considered less kinetically inert than their DOTA counterparts, meaning they may dissociate more readily in vivo through pathways like transchelation to native proteins.[5]

Quantitative Data and Chelator Comparison

The choice between DOTA and DTPA often involves a trade-off between labeling conditions and ultimate in vivo stability. The following table summarizes key quantitative and qualitative parameters for these chelators when complexed with Indium(III).

Parameter	In-DOTA Complex	In-DTPA Complex
Chelator Type	Macrocyclic	Acyclic (Linear)
Thermodynamic Stability (log K)	Very High (>25, estimated)	High (~29, estimated)
Kinetic Inertness	High (Very resistant to dissociation)	Moderate (More susceptible to dissociation/transchelation than DOTA)
Typical Labeling Temperature	85-100 °C	Room Temperature (20-25 °C)
Typical Labeling pH	4.5 - 5.5	5.0 - 6.0
Typical Labeling Time	15 - 30 minutes	5 - 30 minutes[8]
Key Advantage	Exceptional in vivo stability	Mild, rapid labeling conditions
Key Disadvantage	Requires heating for labeling	Lower kinetic inertness

Note: Precise log K values for In(III) with DOTA and DTPA vary in the literature based on experimental conditions. However, both are well above the threshold required to prevent simple dissociation or rapid transchelation to transferrin.[1]

Visualized Workflows and Logic

Visual diagrams help clarify complex experimental processes and decision-making logic in radiopharmaceutical development.

Caption: High-level workflow for developing a ¹¹⁰In-radiopharmaceutical.

Caption: Experimental workflow for radiolabeling and quality control.

Caption: Decision guide for selecting an appropriate chelator.

Experimental Protocols

The following protocols provide standardized methods for labeling, quality control, and stability assessment of ¹¹⁰In-complexes.

Protocol 5.1: Radiolabeling of a DOTA-Conjugated Molecule

Materials:

• DOTA-conjugated molecule (e.g., peptide, antibody) solution

• [¹¹⁰In]InCl₃ in 0.05 M HCl

• Ammonium Acetate Buffer (0.2 M, pH 5.0)

• Metal-free water and reaction vials

• Heating block set to 95 °C

• Dose calibrator

Procedure:

• In a sterile, metal-free microcentrifuge vial, add a specific amount of the DOTA-conjugated molecule (e.g., 10-50 µg).

• Add ammonium acetate buffer to bring the total volume to approximately 400 µL and ensure the pH is between 4.5 and 5.5.

• Carefully add the desired amount of [¹¹⁰In]InCl₃ (e.g., 37-185 MBq / 1-5 mCi) to the vial.

• Gently vortex the mixture.

• Place the vial in the heating block at 95 °C for 15-20 minutes.

• After incubation, remove the vial and allow it to cool to room temperature.

• Measure the total activity in a dose calibrator.

• Proceed immediately to Quality Control (Protocol 5.3).

Protocol 5.2: Radiolabeling of a DTPA-Conjugated Molecule

Materials:

• DTPA-conjugated molecule (e.g., peptide, antibody) solution

• [¹¹⁰In]InCl₃ in 0.05 M HCl

• Sodium Citrate Buffer (0.1 M, pH 5.5)

• Metal-free water and reaction vials

• Dose calibrator

Procedure:

• In a sterile, metal-free microcentrifuge vial, add a specific amount of the DTPA-conjugated molecule (e.g., 10-50 µg).

• Add sodium citrate buffer to bring the total volume to approximately 400 µL and ensure the pH is between 5.0 and 6.0.

• Carefully add the desired amount of [¹¹⁰In]InCl₃ (e.g., 37-185 MBq / 1-5 mCi) to the vial.

• Gently vortex the mixture.

• Incubate at room temperature (20-25 °C) for 30 minutes. Radiolabeling is often instantaneous or very rapid.[8]

• Measure the total activity in a dose calibrator.

• Proceed immediately to Quality Control (Protocol 5.3).

Protocol 5.3: Quality Control by Instant Thin-Layer Chromatography (ITLC)

Objective: To determine the Radiochemical Purity (RCP) by separating the ¹¹⁰In-labeled conjugate from free, uncomplexed ¹¹⁰In.

Materials:

• ITLC-SG (Silica Gel) strips

• Developing chamber

• Mobile Phase: 50 mM DTPA solution, pH 5.0

• Radio-TLC scanner or gamma counter

Procedure:

• Pour a small amount of the mobile phase (50 mM DTPA) into the developing chamber to a depth of about 0.5 cm. Cover and let it equilibrate.

• Using a micropipette, spot ~1-2 µL of the radiolabeling reaction mixture onto the origin line of an ITLC-SG strip.

• Place the strip into the developing chamber, ensuring the spot is above the solvent level.

• Allow the solvent front to migrate near the top of the strip (typically 5-10 minutes).

• Remove the strip and mark the solvent front. Let the strip air dry completely.

• Analyze the strip using a radio-TLC scanner.

• Interpretation:

  • The ¹¹⁰In-Chelate Complex is large and remains at the origin (Rf = 0.0).

  • Free [¹¹⁰In]In³⁺ is chelated by the DTPA in the mobile phase and moves with the solvent front (Rf = 0.9-1.0).

• Calculate the RCP:

  • RCP (%) = [Activity at Origin / (Activity at Origin + Activity at Solvent Front)] x 100.

  • The acceptance criterion is typically RCP > 95%.

Protocol 5.4: In Vitro Serum Stability Assay

Objective: To assess the stability of the radiolabeled complex in a physiologically relevant medium over time.

Materials:

• Purified ¹¹⁰In-labeled conjugate

• Fresh human or animal serum

• Incubator set to 37 °C

• ITLC supplies (from Protocol 5.3)

Procedure:

• Add a known amount of the purified ¹¹⁰In-labeled conjugate (e.g., 50 µL) to an excess of serum (e.g., 450 µL) in a sterile vial.

• Gently mix and immediately take a 10 µL sample for a baseline (t=0) RCP measurement using the ITLC method (Protocol 5.3).

• Incubate the serum mixture at 37 °C.

• At designated time points (e.g., 1 hr, 4 hr, 24 hr, 48 hr), withdraw another 10 µL aliquot.

• Analyze the aliquot by ITLC to determine the percentage of intact radiolabeled complex.

• Plot the percentage of intact complex versus time to evaluate the stability profile. A stable complex will show minimal (<5-10%) decrease in RCP over the study period.

References

• 1. profiles.wustl.edu [profiles.wustl.edu]
• 2. fiveable.me [fiveable.me]
• 3. Indium-111 - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Highly improved metabolic stability and pharmacokinetics of indium-111-DOTA-gastrin conjugates for targeting of the gastrin receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [The chemistry of indium complexes] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Easy and efficient (111)indium labeling of long-term stored DTPA conjugated protein - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Biodistribution Studies Using Indium-111

A Note on Indium Isotopes: While the query specified Indium-110, the predominant radionuclide of indium used for in vivo biodistribution and single-photon emission computed tomography (SPECT) imaging is Indium-111 (¹¹¹In). This is due to its favorable physical half-life of 2.8 days and gamma photon emissions suitable for imaging.[1] In contrast, Indium-110m has a very short half-life of 69.1 minutes, making it less practical for the extended imaging time points often required in biodistribution studies.[2] Therefore, these application notes and protocols will focus on the widely used Indium-111.

Application Notes

Introduction to ¹¹¹In in Biodistribution Studies

Indium-111 is a gamma-emitting radionuclide that plays a crucial role in preclinical research and drug development.[3] When chelated to a targeting biomolecule, such as a monoclonal antibody or a peptide, it allows for the non-invasive, quantitative assessment of the biomolecule's distribution throughout a living organism over time.[4][5] This technique, known as SPECT imaging, provides three-dimensional spatial data on the localization of the radiolabeled compound.[3] When combined with computed tomography (SPECT/CT), it allows for precise anatomical co-registration of the radiotracer uptake, enhancing the quantitative accuracy of the data.[3][6]

The primary applications of ¹¹¹In-based biodistribution studies include:

• Pharmacokinetics: Determining the absorption, distribution, metabolism, and excretion (ADME) profile of novel therapeutics.[5]

• Tumor Targeting: Evaluating the efficacy of cancer-specific biomolecules to localize to tumor sites.[6][7]

• Inflammation Imaging: Detecting and monitoring inflammatory processes.[8]

• Cell Tracking: Following the migration and fate of labeled cells in vivo.[9][10]

Principles of Radiolabeling with Indium-111

Radiolabeling biomolecules with ¹¹¹In typically involves a bifunctional chelator (BFC).[11] The BFC is a molecule that has two distinct functional groups: one that strongly binds to the indium radiometal and another that covalently attaches to the biomolecule of interest. Common chelators for ¹¹¹In include diethylenetriaminepentaacetic acid (DTPA) and 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA).[7][11][12] The choice of chelator can influence the in vivo stability of the radiolabeled conjugate.[7] The labeling process aims for high radiochemical purity and specific activity to ensure that the imaging signal accurately reflects the distribution of the biomolecule.[6]

Experimental Protocols

Protocol 1: Radiolabeling of a Monoclonal Antibody with ¹¹¹In using a DTPA-based Chelator

This protocol is adapted from methodologies for labeling antibodies for preclinical biodistribution studies.[5][12]

Materials:

• Monoclonal antibody (Ab) of interest

• p-SCN-Bn-CHX-A"-DTPA (or similar DTPA-based bifunctional chelator)

• Indium-111 chloride (¹¹¹InCl₃) in dilute HCl

• Conjugation buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5)

• Metal-free 0.5 M sodium acetate buffer, pH 5.0-6.0

• Sephadex G-50 or similar size-exclusion chromatography column

• Instant thin-layer chromatography (ITLC) strips

• Saline solution (0.9% NaCl), sterile and pyrogen-free

• Amicon microconcentrators (30K MWCO)

Procedure:

• Antibody Preparation:

  • Exchange the antibody storage buffer with the conjugation buffer using an Amicon microconcentrator.[5]

  • Repeat the centrifugation and buffer exchange at least 10 times to ensure complete buffer exchange.[5]

  • Determine the final antibody concentration using a protein assay (e.g., Bradford).

• Conjugation of Chelator to Antibody:

  • Add the DTPA-based chelator to the antibody solution at a specific molar ratio (e.g., 5:1 to 10:1 chelator to antibody).

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.

  • Purify the antibody-chelator conjugate using a Sephadex G-50 column to remove unconjugated chelator.[12]

• Radiolabeling with ¹¹¹In:

  • In a sterile vial, add the required volume of ¹¹¹InCl₃ solution.

  • Add an equal volume of 0.5 M sodium acetate buffer to adjust the pH to approximately 5.0-6.0.[6]

  • Add the purified antibody-chelator conjugate to the buffered ¹¹¹InCl₃ solution.

  • Incubate for 30-60 minutes at room temperature.[12]

• Quality Control:

  • Determine the radiochemical purity using ITLC. The ¹¹¹In-labeled antibody should remain at the origin, while free ¹¹¹In will migrate with the solvent front.

  • A radiolabeling yield of >92% is typically acceptable for in vivo studies without further purification.[5]

Protocol 2: In Vivo SPECT/CT Imaging and Biodistribution Study

This protocol outlines the general procedure for conducting a biodistribution study in a tumor-bearing mouse model.[6][7]

Materials:

• Tumor-bearing mice (e.g., xenograft models)

• ¹¹¹In-labeled compound (prepared as in Protocol 1)

• Anesthetic (e.g., isoflurane)

• Sterile saline for injection

• SPECT/CT scanner

• Gamma counter

Procedure:

• Animal Preparation:

  • Anesthetize the tumor-bearing mouse using isoflurane (1.5-2% in oxygen).[6]

  • Maintain anesthesia throughout the injection and imaging procedures.

• Radiotracer Administration:

  • Administer a known amount of the ¹¹¹In-labeled compound (e.g., ~0.4-1.85 MBq) in 100-200 µL of sterile saline via a lateral tail vein injection.[6][12]

• SPECT/CT Imaging:

  • At predetermined time points post-injection (e.g., 4, 24, 48, 72 hours), perform SPECT/CT imaging.[5][7]

  • Acquire the SPECT scan, followed immediately by a CT scan for anatomical co-registration without moving the animal.[6]

  • Typical SPECT acquisition time is 15-30 minutes.[4]

  • Typical CT parameters are 40-50 kVp X-ray voltage and 200-500 µA anode current.[6]

• Image Reconstruction and Analysis:

  • Reconstruct the SPECT data using an iterative algorithm like Ordered Subsets Expectation Maximization (OSEM).[6]

  • Co-register and fuse the SPECT and CT images.

  • Perform quantitative analysis of the SPECT/CT images to determine the radiotracer concentration in the tumor and various organs.[6]

• Ex Vivo Biodistribution:

  • Immediately after the final imaging session, euthanize the animals.

  • Dissect key organs and tissues (e.g., tumor, blood, heart, lungs, liver, spleen, kidneys, muscle, bone).

  • Weigh each tissue sample and measure the radioactivity using a calibrated gamma counter.

  • Calculate the percent injected dose per gram of tissue (%ID/g) for each organ.

Data Presentation

Table 1: Biodistribution of ¹¹¹In-labeled Anti-ICAM-1 Antibody in Rats

Data summarized from a study examining the biodistribution of an ¹¹¹In-labeled antibody against Intercellular Adhesion Molecule-1 (ICAM-1) in normal rats.[8]

Time Point	Blood (%ID/g)	Lung (%ID/g)	Liver (%ID/g)	Spleen (%ID/g)	Kidney (%ID/g)
15 min	~4.0	~10.0	~1.5	~2.0	~2.5
18 hours	~1.5	~2.0	~2.0	~3.0	~3.0

Note: Values are approximated from the source text.[8]

Table 2: Biodistribution of ¹¹¹In-DOTA-PEG₄-800CW in 4T1 Tumor-Bearing Mice

Data from a study evaluating a necrosis-avid agent in a breast cancer model. The data represents the biodistribution at different time points after injection of 2 nmol of the agent.[7]

Time Point	Tumor (%ID/g)	Blood (%ID/g)	Heart (%ID/g)	Lungs (%ID/g)	Liver (%ID/g)	Spleen (%ID/g)	Kidneys (%ID/g)
3 hours	0.35	0.08	0.03	0.10	0.15	0.05	3.00
6 hours	0.37	0.05	0.02	0.08	0.12	0.04	2.50
24 hours	0.30	0.02	0.01	0.05	0.10	0.03	1.00
48 hours	0.28	0.01	0.01	0.04	0.08	0.02	0.50
72 hours	0.25	0.01	0.01	0.03	0.07	0.02	0.30

Note: Values are approximated from graphical data in the source.[7]

Visualizations

Caption: Workflow for radiolabeling an antibody with Indium-111.

Caption: Workflow for in vivo biodistribution and ex vivo analysis.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Indium-110m - isotopic data and properties [chemlin.org]
• 3. Small-animal SPECT and SPECT/CT: important tools for preclinical investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. Biodistribution of a Radiolabeled Antibody in Mice as an Approach to Evaluating Antibody Pharmacokinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. In Vivo Evaluation of Indium-111–Labeled 800CW as a Necrosis-Avid Contrast Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biodistribution of indium-111-labeled antibody directed against intercellular adhesion molecule-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An indium-111-labelled membrane-targeted peptide for cell tracking with radionuclide imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mediso - An indium-111-labelled membrane-targeted peptide for cell tracking with radionuclide imaging [mediso.com]
• 11. Microfluidic labeling of biomolecules with radiometals for use in nuclear medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Quantitative Radionuclide Imaging Analysis of Enhanced Drug Delivery Induced by Photoimmunotherapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Indium-110 Experiments: Dosimetry and Radiation Safety

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed dosimetry data, radiation safety protocols, and experimental guidelines for the safe and effective use of Indium-110 (¹¹⁰In) and its isomer Indium-110m (¹¹⁰ᵐIn) in a research environment. Adherence to these protocols is crucial for minimizing radiation exposure and ensuring regulatory compliance.

Dosimetry of Indium-110 and Indium-110m

Indium-110 and its metastable state, Indium-110m, are positron-emitting radionuclides, making them valuable for research applications, particularly in the development of novel radiopharmaceuticals for Positron Emission Tomography (PET) imaging. Accurate dosimetry is essential for assessing and managing the radiation doses to personnel conducting these experiments.

Decay Characteristics

A thorough understanding of the decay characteristics of ¹¹⁰In and ¹¹⁰ᵐIn is fundamental to radiation safety and dosimetry. Both radionuclides decay to stable Cadmium-110 (¹¹⁰Cd) via a combination of positron emission (β+) and electron capture (EC). This decay process is accompanied by the emission of gamma (γ) rays, characteristic X-rays, and annihilation photons.

Table 1: Principal Decay Characteristics of Indium-110 and Indium-110m

Property	Indium-110	Indium-110m
Half-life (T₁⸝₂)	4.92(8) hours[1]	69.1(5) minutes[2]
Decay Mode	100% EC/β+[1]	100% EC/β+[2]
Major Gamma Ray Energies (keV) and Intensities (%)	657.7 (97.6%)707.0 (23.9%)884.7 (70.1%)937.5 (66.0%)	645.7 (2.4%)763.9 (1.8%)884.7 (0.9%)
Maximum Positron Energy (MeV)	1.56	2.22
Daughter Nuclide	¹¹⁰Cd (Stable)	¹¹⁰Cd (Stable)

Note: The decay data is sourced from internationally recognized databases and should be used for all dosimetry and shielding calculations.

Dose Coefficients

Dose coefficients are essential for calculating the effective dose to individuals from both internal and external exposure to radionuclides. These coefficients are published by the International Commission on Radiological Protection (ICRP).

Internal radiation exposure occurs if ¹¹⁰In is inhaled or ingested. The committed effective dose per unit intake (Sv/Bq) is provided in ICRP Publication 119.[2] Different absorption types (F: Fast, M: Medium) are considered for inhalation, reflecting the rate at which the radionuclide is absorbed from the respiratory tract into the bloodstream.

Table 2: Committed Effective Dose Coefficients for Indium-110 and Indium-110m

Radionuclide	Route of Intake	Absorption Type	Committed Effective Dose Coefficient (Sv/Bq)
Indium-110	Inhalation	F	1.2E-10[2]
M	1.4E-10[2]
Ingestion	-	1.1E-09[3]
Indium-110m	Inhalation	F	Not specified in ICRP 119
M	Not specified in ICRP 119
Ingestion	-	Not specified in ICRP 119

Note: For Indium-110m, in the absence of specific data, it is prudent to use the more conservative dose coefficients of Indium-110 for initial safety assessments.

External radiation exposure arises from being in proximity to a source of ¹¹⁰In. The primary contributors to external dose are gamma rays and annihilation photons. Dose rate coefficients for various exposure scenarios are provided in ICRP Publication 144 and its supplementary data.

Table 3: External Dose Rate Coefficients for Indium-110

Exposure Scenario	Dose Rate Coefficient
Air Submersion (Sv/s per Bq/m³)	Data not yet available in publicly accessible ICRP supplementary materials.
Ground Contamination (Sv/s per Bq/m²)	Data not yet available in publicly accessible ICRP supplementary materials.

Note: In the absence of specific external dose rate coefficients for Indium-110, a conservative approach is to perform direct dose rate measurements at the working distance using a calibrated survey meter.

Radiation Safety Protocols

A robust radiation safety program is mandatory when working with ¹¹⁰In. The following protocols are based on the principles of ALARA (As Low As Reasonably Achievable) and are designed to minimize both internal and external radiation exposure.

Shielding

Effective shielding is critical for reducing exposure to the high-energy gamma emissions of ¹¹⁰In. The choice and thickness of shielding material depend on the activity of the source and the duration of the experimental procedures.

Table 4: Half-Value Layers (HVL) for Prominent Indium-110 Gamma Emissions

Emitted Photon Energy (keV)	Shielding Material	Linear Attenuation Coefficient (cm⁻¹)	Half-Value Layer (HVL) (cm)
657.7	Lead	1.24	0.56
657.7	Concrete	0.16	4.33

Note: The HVL is the thickness of material required to reduce the radiation intensity by half.[4] Approximately 7 HVLs are needed to reduce the radiation intensity to less than 1% of its original value. Calculations are based on data from the NIST XCOM database.

Recommendations:

• All stock solutions and significant quantities of ¹¹⁰In should be stored in lead pigs or behind lead brick shielding.

• Experimental work should be conducted behind appropriate shielding, such as lead-lined fume hoods or benchtop shields.

• Use tongs and other remote handling tools to increase the distance from the radioactive source.

Personal Protective Equipment (PPE) and Monitoring

Appropriate PPE and personnel monitoring are essential for preventing contamination and tracking radiation dose.

• Lab Coat: A standard lab coat should be worn at all times in the designated radioactive materials area.

• Disposable Gloves: Two pairs of disposable gloves should be worn when handling radioactive materials. Gloves should be changed frequently, especially if contamination is suspected.

• Safety Glasses: Safety glasses with side shields are required.

• Dosimetry: Whole-body and ring dosimeters must be worn by all personnel handling ¹¹⁰In. Dosimeters should be exchanged at the frequency mandated by the institution's radiation safety program.

Contamination Control and Monitoring

Regular monitoring for radioactive contamination is crucial to prevent the spread of radioactive material.

• Survey Meters: A calibrated survey meter with a sodium iodide (NaI) scintillation probe is recommended for detecting the gamma emissions of ¹¹⁰In. Geiger-Müller (GM) pancake probes can also be used, but they are less efficient for gamma detection.

• Wipe Tests: Removable contamination should be assessed by performing wipe tests of work areas, equipment, and floors. Wipes should be counted in a gamma counter or a liquid scintillation counter.

• Action Levels: Institutional action levels for removable contamination must be adhered to. If contamination is found above these levels, the area must be decontaminated and re-surveyed.

Decontamination Procedures

In the event of a spill or contamination, the following procedures should be followed:

• Minor Spills (liquid, low volume):

  • Notify others in the immediate area.

  • Contain the spill with absorbent paper.

  • Wearing appropriate PPE, clean the area from the outside in with a suitable decontamination solution (e.g., "Count-Off" or a similar commercial product).

  • Place all contaminated materials in a designated radioactive waste bag.

  • Survey the area to ensure it is clean.

  • Report the incident to the Radiation Safety Officer (RSO).

• Major Spills (large volume, high activity, or airborne potential):

  • Evacuate the immediate area.

  • Notify the RSO immediately.

  • Prevent entry into the affected area.

  • Await instructions from the RSO.

Radioactive Waste Disposal

All waste generated from ¹¹⁰In experiments must be disposed of as radioactive waste in accordance with institutional and regulatory requirements.

• Segregation: Waste should be segregated based on its physical form (liquid, solid, sharps) and half-life. Given the short half-lives of ¹¹⁰In and ¹¹⁰ᵐIn, waste can be stored for decay.

• Decay-in-Storage: Waste containing ¹¹⁰In should be stored in a designated, shielded area for at least 10 half-lives (approximately 50 hours for ¹¹⁰In) to allow for sufficient decay.

• Disposal: After decay, the waste should be surveyed with a sensitive radiation detection instrument to ensure it is at background levels before being disposed of as non-radioactive waste. All radioactive labels must be defaced or removed.

Experimental Protocols

The following section provides a general protocol for a common application of radiometals like ¹¹⁰In: the radiolabeling of a DOTA-conjugated peptide. This protocol should be adapted and optimized for specific peptides and experimental conditions.

Radiolabeling of a DOTA-Conjugated Peptide with a Trivalent Radiometal

This protocol describes the labeling of a peptide conjugated with the chelator 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) with a trivalent radiometal, such as Indium-111, which serves as a good surrogate for the chemistry of Indium-110.

• DOTA-conjugated peptide

• Indium-111 chloride (¹¹¹InCl₃) in dilute HCl (as a stand-in for ¹¹⁰In)

• Sodium acetate buffer (0.1 M, pH 4.5)

• Metal-free water

• Heating block or water bath

• Vortex mixer

• Radio-TLC system (TLC strips, developing solvent, scanner)

• Dose calibrator

• pH paper or calibrated pH meter

References

• 1. Lead | Definition, Uses, Properties, & Facts | Britannica [britannica.com]
• 2. What is Density of Concrete? | UltraTech Cement [ultratechcement.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. civiltoday.com [civiltoday.com]

Application Notes and Protocols for Indium-110 in Targeted Radionuclide Therapy Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indium-110 (¹¹⁰In) is a radionuclide with emerging potential in the field of targeted radionuclide therapy, particularly within a theranostic framework alongside its metastable isomer, Indium-110m (¹¹⁰ᵐIn). While research on ¹¹⁰In for therapeutic applications is still in its early stages, its decay properties suggest a promising future for highly localized cancer cell destruction. This document provides a comprehensive overview of ¹¹⁰In, including its physical characteristics, production methods, and detailed protocols for its application in preclinical targeted radionuclide therapy research.

The therapeutic rationale for ¹¹⁰In is primarily based on its decay via electron capture, which is expected to result in the emission of a cascade of low-energy Auger electrons. These electrons have a very short range in tissue, on the nanometer scale, making them highly effective for inducing cytotoxic effects, such as DNA double-strand breaks, when the radionuclide is internalized within or in very close proximity to the nucleus of a cancer cell. This localized energy deposition minimizes damage to surrounding healthy tissues.

The theranostic pairing with ¹¹⁰ᵐIn, a positron emitter suitable for Positron Emission Tomography (PET) imaging, allows for pre-therapeutic dosimetry and visualization of target engagement, embodying the principle of "seeing what you treat, and treating what you see."

Physical Properties of Indium-110 and its Isomers

A clear understanding of the decay characteristics of Indium-110 is crucial for its application in radionuclide therapy. The following table summarizes the key physical properties of ¹¹⁰In and its metastable state, ¹¹⁰ᵐIn.

Property	Indium-110 (¹¹⁰In)	Indium-110m (¹¹⁰ᵐIn)
Half-life	4.92(8) hours	69.1(5) minutes
Decay Mode	Electron Capture (EC), β+ (positron emission)	Electron Capture (EC), β+ (positron emission)
Primary Emissions for Therapy	Auger electrons (following EC), Positrons (β+)	Auger electrons (following EC), Positrons (β+)
Primary Emissions for Imaging	Not ideal for standard imaging	Positrons (β+) for PET imaging
Daughter Nuclide	¹¹⁰Cd (Cadmium-110) (stable)	¹¹⁰In (Indium-110)

Production of Indium-110

Indium-110 can be produced using a cyclotron. A common production route involves the proton bombardment of a Cadmium-110 (¹¹⁰Cd) target via the ¹¹⁰Cd(p,n)¹¹⁰In nuclear reaction.[1] It is important to note that this reaction can also co-produce the metastable state, ¹¹⁰ᵐIn.[1] The presence of the longer-lived ¹¹⁰In ground state can be a consideration for the radiation dose delivered to the patient when ¹¹⁰ᵐIn is used for imaging.[1] For therapeutic research focused on ¹¹⁰In, separation of the ground state from the metastable isomer may not be necessary if the study design accounts for the presence of both.

Experimental Protocols

The following protocols are provided as a guide for researchers. Given the limited specific literature for ¹¹⁰In, these protocols are largely based on established methods for other indium isotopes, such as Indium-111, and will likely require optimization.

Radiolabeling of Targeting Molecules with Indium-110

Targeted radionuclide therapy relies on the stable attachment of the radionuclide to a targeting moiety, such as a monoclonal antibody, peptide, or small molecule, that specifically binds to a biomarker on cancer cells. This is achieved through the use of a bifunctional chelator.

Commonly Used Chelators for Indium Isotopes:

Chelator	Full Name	Key Features
DTPA	Diethylenetriaminepentaacetic acid	Acyclic chelator, forms stable complexes with Indium.
DOTA	1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid	Macrocyclic chelator, forms highly stable complexes, often requiring heating.
NOTA	1,4,7-triazacyclononane-1,4,7-triacetic acid	Macrocyclic chelator, forms stable complexes under milder conditions.
NODAGA	1-(1,3-carboxypropyl)-4,7-carboxymethyl-1,4,7-triazacyclononane	A derivative of NOTA with favorable properties for chelation.

Protocol: Radiolabeling of a DOTA-conjugated Peptide with ¹¹⁰In

This protocol is adapted from standard procedures for radiolabeling with Indium-111.

Materials:

• ¹¹⁰InCl₃ in 0.05 M HCl

• DOTA-conjugated peptide (e.g., DOTA-TATE for targeting somatostatin receptors)

• Ammonium acetate buffer (0.2 M, pH 5.5)

• Metal-free water

• Heating block or water bath

• Radio-TLC system (e.g., ITLC-SG strips and appropriate mobile phase)

• Gamma counter or dose calibrator

Procedure:

• In a sterile, metal-free microcentrifuge tube, add 10-100 µg of the DOTA-conjugated peptide.

• Add 100 µL of 0.2 M ammonium acetate buffer (pH 5.5).

• Carefully add 1-10 mCi (37-370 MBq) of ¹¹⁰InCl₃ to the tube. The volume should be kept to a minimum to maintain the appropriate pH.

• Gently vortex the reaction mixture.

• Incubate the reaction at 80-95°C for 15-30 minutes. The optimal temperature and time will depend on the specific peptide.

• Allow the reaction to cool to room temperature.

• Determine the radiochemical purity (RCP) using radio-TLC. A common system for DOTA-peptides is ITLC-SG strips developed with a mobile phase of 0.1 M sodium citrate. The radiolabeled peptide should remain at the origin, while free ¹¹⁰In will move with the solvent front.

• If the RCP is below 95%, the product may be purified using a C18 Sep-Pak cartridge.

In Vitro Cell Studies

In vitro studies are essential to evaluate the binding, internalization, and cytotoxicity of the ¹¹⁰In-labeled targeting molecule.

Protocol: In Vitro Cell Binding and Internalization Assay

Materials:

• Cancer cell line expressing the target of interest (e.g., AR42J cells for somatostatin receptor)

• Complete cell culture medium

• ¹¹⁰In-labeled targeting molecule

• Binding buffer (e.g., PBS with 1% BSA)

• Acid wash buffer (e.g., 0.2 M glycine, pH 2.5)

• Gamma counter

Procedure:

• Plate cells in 24-well plates and allow them to adhere overnight.

• Wash the cells with binding buffer.

• Add increasing concentrations of the ¹¹⁰In-labeled targeting molecule to the wells. For specificity, include a set of wells with a high concentration of the unlabeled targeting molecule (blocking).

• Incubate at 37°C for various time points (e.g., 30, 60, 120 minutes).

• To determine total binding, wash the cells with cold binding buffer and lyse them with 1 M NaOH. Collect the lysate for gamma counting.

• To differentiate between surface-bound and internalized radioactivity, after incubation, wash the cells with cold binding buffer.

• Add the acid wash buffer for 5-10 minutes on ice to strip off surface-bound radioactivity. Collect this fraction (surface-bound).

• Lyse the remaining cells with 1 M NaOH to collect the internalized fraction.

• Measure the radioactivity in all fractions using a gamma counter.

Protocol: In Vitro Cytotoxicity Assay (Clonogenic Assay)

This assay assesses the ability of single cells to form colonies after treatment, a measure of cell reproductive viability.

Materials:

• Target cancer cell line

• Complete cell culture medium

• ¹¹⁰In-labeled targeting molecule

• 6-well plates

• Crystal violet staining solution

Procedure:

• Plate a known number of cells (e.g., 200-1000 cells/well) in 6-well plates and allow them to attach.

• Treat the cells with increasing concentrations of the ¹¹⁰In-labeled targeting molecule for a defined period (e.g., 1-24 hours). Include an untreated control and a control with the unlabeled targeting molecule.

• Remove the treatment medium, wash the cells with PBS, and add fresh complete medium.

• Incubate the plates for 7-14 days, until visible colonies are formed in the control wells.

• Fix the colonies with methanol and stain with crystal violet.

• Count the number of colonies (typically >50 cells) in each well.

• Calculate the surviving fraction for each treatment group relative to the untreated control.

In Vivo Animal Studies

Preclinical animal models are crucial for evaluating the biodistribution, therapeutic efficacy, and toxicity of ¹¹⁰In-labeled compounds.

Protocol: Biodistribution Study in Tumor-Bearing Mice

Materials:

• Tumor-bearing mice (e.g., nude mice with subcutaneous xenografts of the target cancer cell line)

• ¹¹⁰In-labeled targeting molecule

• Anesthesia

• Gamma counter

Procedure:

• Inject a known activity (e.g., 1-5 µCi or 37-185 kBq) of the ¹¹⁰In-labeled targeting molecule intravenously into the tail vein of tumor-bearing mice.

• At various time points post-injection (e.g., 1, 4, 24, 48 hours), euthanize a cohort of mice (n=3-5 per time point).

• Dissect major organs and the tumor.

• Weigh each tissue and measure the radioactivity using a gamma counter.

• Calculate the percentage of injected dose per gram of tissue (%ID/g) for each organ and the tumor.

Protocol: Therapeutic Efficacy Study in Tumor-Bearing Mice

Materials:

• Tumor-bearing mice with established tumors of a specific size.

• Therapeutic dose of the ¹¹⁰In-labeled targeting molecule.

• Calipers for tumor measurement.

Procedure:

• Randomize mice into treatment and control groups.

• Administer a therapeutic dose of the ¹¹⁰In-labeled targeting molecule (e.g., via tail vein injection). Control groups may receive saline or the unlabeled targeting molecule.

• Measure tumor volume (e.g., using calipers, Volume = 0.5 x Length x Width²) and body weight of the mice regularly (e.g., 2-3 times per week).

• Monitor the mice for any signs of toxicity.

• Continue the study until a predefined endpoint is reached (e.g., tumor volume in the control group reaches a certain size).

• Plot tumor growth curves and compare the outcomes between the treatment and control groups to assess therapeutic efficacy.

Signaling Pathways and Therapeutic Mechanism

The therapeutic efficacy of ¹¹⁰In is dependent on the targeting of specific signaling pathways that are overexpressed in cancer cells. For example, if a somatostatin analog like DOTA-TATE is used, it will target the somatostatin receptor 2 (SSTR2). Upon binding, the receptor-ligand complex is internalized via endocytosis. The ¹¹⁰In is then localized within the cell, where the emission of Auger electrons can induce damage to critical cellular components, most importantly DNA, leading to apoptosis.

Dosimetry Considerations

Accurate dosimetry is critical for planning and evaluating targeted radionuclide therapy. For ¹¹⁰In, dosimetry calculations must consider the high linear energy transfer (LET) and short range of the emitted Auger electrons. This necessitates a microdosimetry approach, considering the subcellular distribution of the radionuclide. Pre-clinical imaging with ¹¹⁰ᵐIn-labeled compounds using PET can provide valuable data on the macrodose distribution, which can be used to inform and refine microdosimetry models.

Conclusion

Indium-110 presents a compelling case for further investigation in the field of targeted radionuclide therapy, especially due to its potential as an Auger electron emitter and its theranostic relationship with ¹¹⁰ᵐIn. While specific research on ¹¹⁰In for therapy is currently limited, the established methodologies for other indium isotopes provide a solid foundation for initiating preclinical studies. The protocols and information provided herein are intended to serve as a valuable resource for researchers venturing into this promising area of oncology research. Rigorous optimization of these protocols for ¹¹⁰In will be essential for advancing its potential clinical translation.

References

• 1. www-pub.iaea.org [www-pub.iaea.org]

Application Notes and Protocols for Cell Labeling and Tracking with Indium-111

A Note on Isotope Selection: While the request specified Indium-110, the widely used isotope for clinical and research applications in cell labeling and tracking is Indium-111 (¹¹¹In) . This is due to its favorable physical properties, including a half-life of 67.9 hours and gamma emissions suitable for SPECT imaging, which allow for tracking cellular fate over several days.[1] Indium-110 has a much shorter half-life, making it unsuitable for most cell tracking studies. Therefore, these application notes focus on the established methods using Indium-111.

Introduction

Indium-111 labeled autologous leukocytes are a valuable tool in nuclear medicine for the detection of inflammatory processes, such as those associated with abscesses or infections.[2][3] The principle of this technique lies in the ability of leukocytes to migrate to sites of inflammation. By labeling a patient's own white blood cells (leukocytes) with ¹¹¹In, their distribution and accumulation in the body can be visualized using single-photon emission computed tomography (SPECT).[3][4] This provides a highly specific method for localizing infection.[1] Similarly, labeling other cell types, such as platelets or stem cells, with ¹¹¹In allows for in vivo tracking to study their biodistribution and role in various physiological and pathological processes.[5][6][7]

The most common method for ¹¹¹In cell labeling involves the use of a lipophilic chelate, such as ¹¹¹In-oxine or ¹¹¹In-tropolonate.[8][9] These neutral, lipid-soluble complexes can penetrate the cell membrane. Once inside the cell, the indium is believed to dissociate from the initial ligand and bind to intracellular components, effectively trapping the radionuclide within the cell.[2][9]

Key Labeling Agents

Two primary chelating agents are used to facilitate the uptake of ¹¹¹In into cells:

• Indium-111 Oxine (8-hydroxyquinoline): This was one of the first and most widely used agents for cell labeling.[1][9] It forms a neutral, lipid-soluble complex with ¹¹¹In that readily crosses the cell membrane.[9]

• Indium-111 Tropolonate: Introduced as an alternative to oxine, tropolone also forms a lipophilic complex with ¹¹¹In.[8][10] A key advantage of tropolone is its solubility in isotonic saline, whereas oxine requires an alcohol-based solvent.[11][12] Some studies suggest that labeling with tropolonate may result in improved cell viability.[10][13]

Applications in Research and Drug Development

• Inflammation and Infection Imaging: The primary clinical application is the use of ¹¹¹In-labeled leukocytes to identify and localize sites of infection and inflammation.[3] This is particularly useful in cases of fever of unknown origin, suspected osteomyelitis, and abscesses.[3]

• Platelet Kinetics and Thrombosis Detection: ¹¹¹In-labeled platelets are used to study platelet survival, sequestration, and to identify sites of thrombus formation.[5][14]

• Cell-Based Therapy Tracking: In the context of drug development and regenerative medicine, ¹¹¹In labeling allows for the non-invasive tracking of therapeutic cells, such as mesenchymal stem cells (MSCs) or dendritic cells (DCs), to monitor their delivery, migration, and engraftment.[6][7][15]

Experimental Protocols

Protocol 1: Labeling of Leukocytes with Indium-111 Oxine

This protocol is based on established guidelines for labeling autologous white blood cells.[9][16]

Materials:

• Indium-111 Oxine solution

• Patient-derived venous blood (40-80 mL)

• Anticoagulant (e.g., ACD - acid-citrate-drose)

• Sterile, pyrogen-free saline

• Sterile conical tubes (15 mL and 50 mL)

• Sterile pipettes and syringes

• Centrifuge

• Laminar flow hood

• Dose calibrator

Procedure:

• Blood Collection: Draw 40-80 mL of venous blood from the patient into a syringe containing an anticoagulant.

• Cell Separation:

  • Centrifuge the blood at a low speed (e.g., 150-200 g) for 10-15 minutes to separate the platelet-rich plasma (PRP) from the red blood cells and leukocytes.

  • Carefully collect the PRP and set it aside.

  • The layer containing red blood cells and leukocytes (the "buffy coat") is used for leukocyte isolation.

• Red Blood Cell Lysis (Optional but Recommended): To obtain a purer leukocyte preparation, red blood cells can be lysed using a hypotonic solution.

• Leukocyte Isolation:

  • Wash the leukocyte-rich cell pellet with sterile saline and centrifuge at 450 g for 5 minutes.

  • Discard the supernatant.

• Labeling:

  • Resuspend the leukocyte pellet in 5 mL of sterile saline.

  • Add approximately 10-20 MBq (0.3-0.5 mCi) of ¹¹¹In-oxine to the cell suspension.[17]

  • Incubate at room temperature for 15-30 minutes, with gentle agitation every 5-10 minutes.

• Washing:

  • Add 10 mL of the previously saved platelet-poor plasma (PPP, obtained by centrifuging the PRP at a higher speed) to the labeled cell suspension to stop the labeling reaction.

  • Centrifuge at 450 g for 5 minutes.

  • Carefully remove and discard the supernatant, which contains unbound ¹¹¹In-oxine.

• Resuspension and Quality Control:

  • Resuspend the labeled leukocyte pellet in 5-10 mL of PPP.

  • Draw the final preparation into a sterile syringe for reinjection.

  • Perform quality control checks, including labeling efficiency calculation and cell viability assessment (e.g., trypan blue exclusion).

Workflow for Leukocyte Labeling with ¹¹¹In-Oxine

Caption: Workflow for labeling leukocytes with Indium-111 Oxine.

Protocol 2: Labeling of Platelets with Indium-111 Tropolonate

This protocol is adapted from methods described for platelet labeling.[11][12]

Materials:

• Indium-111 Tropolonate solution

• Patient-derived venous blood

• ACD anticoagulant

• Sterile, pyrogen-free saline

• Sterile conical tubes

• Sterile pipettes and syringes

• Centrifuge

• Laminar flow hood

• Dose calibrator

Procedure:

• Blood Collection: Collect venous blood into a syringe containing ACD anticoagulant.

• Platelet-Rich Plasma (PRP) Preparation:

  • Centrifuge the whole blood at a low speed (180-200 g) for 15-20 minutes at room temperature.

  • Carefully transfer the supernatant (PRP) to a new sterile tube.

• Platelet Pelleting:

  • Acidify the PRP to a pH of 6.5 with ACD to prevent platelet aggregation.

  • Centrifuge the acidified PRP at a higher speed (e.g., 800-1000 g) for 10 minutes to pellet the platelets.

  • Remove and save the supernatant (platelet-poor plasma - PPP).

• Platelet Washing:

  • Gently resuspend the platelet pellet in sterile saline containing a small amount of ACD.

  • Centrifuge again at 800-1000 g for 10 minutes.

  • Discard the supernatant.

• Labeling:

  • Resuspend the washed platelet pellet in a small volume of sterile saline.

  • Add the desired amount of ¹¹¹In-tropolonate.

  • Incubate at room temperature for 10-20 minutes.[11]

• Washing and Final Preparation:

  • Add the previously saved PPP to the labeled platelets to stop the reaction.

  • Centrifuge at 800-1000 g for 10 minutes to pellet the labeled platelets.

  • Discard the supernatant containing unbound ¹¹¹In.

  • Gently resuspend the labeled platelets in a small volume of PPP for reinjection.

• Quality Control:

  • Calculate the labeling efficiency.

  • Assess platelet function (e.g., aggregation studies) if required.[18]

Workflow for Platelet Labeling with ¹¹¹In-Tropolonate

Caption: Workflow for labeling platelets with Indium-111 Tropolonate.

Data Presentation

The following tables summarize typical quantitative data reported in the literature for ¹¹¹In cell labeling.

Table 1: Leukocyte Labeling Parameters with ¹¹¹In-Oxine

Parameter	Typical Value	Reference(s)
Labeling Efficiency	~77% - 93%	[2][19]
Radioactivity Used	10-20 MBq (0.3-0.5 mCi)	[17]
Incubation Time	15-30 minutes	[20]
Incubation Temperature	Room Temperature	[20]
Time to Reinjection	< 1-2 hours post-labeling	[9][17]
¹¹¹In Release at 1 hr	~3%	[2]
¹¹¹In Release at 24 hr	~24%	[2]

Table 2: Platelet Labeling Parameters

Parameter	¹¹¹In-Oxine	¹¹¹In-Tropolonate	Reference(s)
Labeling Efficiency	~49% (in severe thrombocytopenia)	80-90% (in saline)	[11][14]
Incubation Time	Variable	15-20 minutes	[11]
Incubation Temperature	Room Temperature	Room Temperature	[11]
Cell Viability	Good	Good, potentially better preservation of function	[14][18][21]

Table 3: Mesenchymal Stem Cell (MSC) Labeling Parameters

Parameter	¹¹¹In-Oxine	¹¹¹In-Tropolonate	Reference(s)
Labeling Efficiency	~25%	~25%	[6][7]
Radioactivity/Cell	10 Bq/cell	30 Bq/cell	[6][7]
Effect on Viability	No significant effect	No significant effect	[6][7]
Effect on Proliferation	No significant effect	No significant effect (up to 260 Bq/cell)	[6][7]
Effect on Differentiation	Preserved	Preserved	[6][7]
¹¹¹In Retention at 48 hr	~61%	Not specified	[7]

Mechanism of Labeling

The mechanism of cell labeling with ¹¹¹In-oxine or ¹¹¹In-tropolonate is a passive process driven by the physicochemical properties of the complex.

Mechanism of ¹¹¹In-Oxine/Tropolonate Cell Labeling

Caption: Mechanism of cellular uptake and trapping of Indium-111.

References

• 1. Labeling autologous leukocytes with indium-111 oxine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Indium-111 White Blood Cell Scan - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Mediso - An indium-111-labelled membrane-targeted peptide for cell tracking with radionuclide imaging [mediso.com]
• 5. Recommended method for indium-111 platelet survival studies. International Committee for Standardization in Hematology. Panel on Diagnostic Applications of Radionuclides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Labelling of human mesenchymal stem cells with indium-111 for SPECT imaging: effect on cell proliferation and differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Impact of indium-111 oxine labelling on viability of human mesenchymal stem cells in vitro, and 3D cell-tracking using SPECT/CT in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of several indium-111 ligands in labeling blood cells: effect of diethylpyrocarbonate and CO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Guidelines for the labelling of leucocytes with 111In-oxine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Imaging of inflammation with indium-111 tropolonate labeled leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Indium-111 tropolone, a new tracer for platelet labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Indium-111 tropolone, a new high-affinity platelet label: preparation and evaluation of labeling parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Imaging of inflammation with indium-111 tropolonate labeled leukocytes (Journal Article) | OSTI.GOV [osti.gov]
• 14. Indium-111-labelled human platelets: a method for use in severe thrombocytopenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. In vivo tracking of adenoviral-transduced iron oxide-labeled bone marrow-derived dendritic cells using magnetic particle imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Guidelines for the labelling of leucocytes with (111)In-oxine. Inflammation/Infection Taskgroup of the European Association of Nuclear Medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. greenkid.idv.tw [greenkid.idv.tw]
• 18. Platelet radiolabelling with 111 Indium for in vivo studies: a methodological reappraisal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. db.cngb.org [db.cngb.org]
• 20. tech.snmjournals.org [tech.snmjournals.org]
• 21. Ultrastructure of human platelets following indium-111 labeling in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Indium-110 in Molecular Imaging Research

For Researchers, Scientists, and Drug Development Professionals

Introduction to Indium-110

Indium-110m (¹¹⁰ᵐIn) is a positron-emitting radionuclide that is gaining interest in the field of molecular imaging. Its favorable decay characteristics, including a relatively short half-life and high positron branching ratio, make it a promising candidate for high-resolution Positron Emission Tomography (PET) imaging. This document provides detailed application notes and protocols for the production, radiolabeling, and preclinical imaging applications of ¹¹⁰ᵐIn. While research on ¹¹⁰ᵐIn is ongoing, this guide consolidates available information to facilitate its use in molecular imaging research. In contrast, Indium-111 (¹¹¹In) is a well-established gamma-emitting isotope used for Single Photon Emission Computed Tomography (SPECT) imaging.[1][2] This document will primarily focus on the emerging applications of ¹¹⁰ᵐIn for PET.

Physicochemical Properties of Indium-110m

A summary of the key physical and decay properties of ¹¹⁰ᵐIn is presented in the table below.

Property	Value
Half-life	69.1 minutes
Decay Mode	Positron Emission (β⁺), Electron Capture (EC)
Positron Branching Ratio	62%
Maximum Positron Energy	2.2 MeV
Gamma Emissions	657.7 keV

Section 1: Production of Indium-110m

Principle

Indium-110m can be produced in a cyclotron by proton bombardment of a natural or enriched cadmium target. The primary nuclear reaction for the production of ¹¹⁰ᵐIn is the (p,n) reaction on ¹¹⁰Cd.

Protocol for ¹¹⁰ᵐIn Production

1.2.1. Target Preparation

• Prepare a target of natural cadmium metal. The target can be in the form of a pressed powder or an electroplated layer on a suitable backing material (e.g., copper).

• Ensure the target is of sufficient thickness to degrade the proton beam energy effectively for the desired reaction.

1.2.2. Cyclotron Irradiation

• Mount the cadmium target in a suitable target holder for cyclotron irradiation.

• Irradiate the target with a proton beam. Optimal proton energy for the production of ¹¹¹In from natural cadmium has been investigated, and similar principles can be applied to optimize ¹¹⁰ᵐIn production.[3] A proton energy range of 10-15 MeV is a reasonable starting point for investigation.

• The beam current and irradiation time should be optimized based on the desired final activity of ¹¹⁰ᵐIn. A preliminary study on ¹¹¹In production used a maximum of 28.5 µCi/µAh yield at 21 MeV for protons on natural cadmium, which can serve as a reference point for optimizing ¹¹⁰ᵐIn production.[3]

1.2.3. Chemical Separation of ¹¹⁰ᵐIn

• After irradiation, allow for a short cooling period for the decay of short-lived impurities.

• Dissolve the irradiated cadmium target in an appropriate acid (e.g., concentrated nitric acid).

• Perform a radiochemical separation to isolate the no-carrier-added ¹¹⁰ᵐIn from the bulk cadmium target material and other radionuclidic impurities. An extraction method is a viable approach for this separation.

• Evaporate the purified ¹¹⁰ᵐIn solution to dryness.

• Redissolve the ¹¹⁰ᵐIn residue in a dilute acid solution, such as 0.02 M to 0.05 M HCl, to obtain ¹¹⁰ᵐInCl₃ suitable for radiolabeling.

Diagram: Workflow for Indium-110m Production and Separation

A simplified workflow for the production and separation of Indium-110m.

Section 2: Radiolabeling of Peptides with Indium-110m

Principle

Peptides are not directly labeled with radiometals. Instead, a bifunctional chelator is first conjugated to the peptide. This chelator-peptide conjugate is then reacted with the radiometal, which forms a stable complex with the chelator. DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) is a commonly used chelator for trivalent radiometals like indium.[4][5][6]

Protocol for ¹¹⁰ᵐIn-DOTA-Peptide Labeling

This protocol is a general guideline and may require optimization for specific peptides. It is adapted from protocols for labeling DOTA-peptides with other trivalent radiometals.

2.2.1. Materials

• DOTA-conjugated peptide (e.g., DOTA-TATE, DOTA-NOC)

• ¹¹⁰ᵐInCl₃ in 0.02 M - 0.05 M HCl

• Sodium acetate buffer (0.1 M, pH 4.0-5.0)

• Sterile, metal-free water

• Heating block or water bath

• C18 Sep-Pak cartridge

• Ethanol

• Saline

• Sterile 0.22 µm filter

2.2.2. Radiolabeling Procedure

• In a sterile, metal-free reaction vial, add a specific amount of the DOTA-conjugated peptide (e.g., 10-50 µg).

• Add a sufficient volume of sodium acetate buffer to adjust the pH of the reaction mixture to between 4.0 and 5.0. The optimal pH for labeling DOTA-peptides is typically in this range.[5][7]

• Add the ¹¹⁰ᵐInCl₃ solution to the reaction vial. The volume should be minimized to maintain a high concentration of reactants.

• Gently mix the solution and incubate at an elevated temperature. For ¹¹¹In labeling of DOTA-peptides, temperatures around 100°C for 30 minutes have been shown to be effective.[5][7]

• After incubation, allow the reaction vial to cool to room temperature.

2.2.3. Purification of the Radiolabeled Peptide

• Activate a C18 Sep-Pak cartridge by washing with ethanol (5 mL) followed by sterile water (10 mL).

• Load the reaction mixture onto the C18 cartridge. The ¹¹⁰ᵐIn-DOTA-peptide will be retained on the cartridge, while unchelated ¹¹⁰ᵐIn will pass through.

• Wash the cartridge with sterile water (10 mL) to remove any remaining unbound ¹¹⁰ᵐIn.

• Elute the purified ¹¹⁰ᵐIn-DOTA-peptide from the cartridge with a small volume of ethanol (e.g., 0.5-1 mL).

• Dilute the ethanolic solution with sterile saline to a physiologically acceptable ethanol concentration (<10%).

• Pass the final product through a sterile 0.22 µm filter into a sterile vial.

Diagram: Radiolabeling Workflow

General workflow for radiolabeling a DOTA-conjugated peptide with ¹¹⁰ᵐIn.

Quality Control

2.3.1. Radiochemical Purity

• Thin-Layer Chromatography (TLC): Use instant thin-layer chromatography (ITLC) strips with an appropriate mobile phase (e.g., 0.1 M sodium citrate) to separate the radiolabeled peptide from free ¹¹⁰ᵐIn. The radiolabeled peptide should remain at the origin, while free ¹¹⁰ᵐIn will move with the solvent front.

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC system with a radioactivity detector is the gold standard for determining radiochemical purity. A gradient elution with water and acetonitrile containing 0.1% trifluoroacetic acid (TFA) on a C18 column is a common method for peptide analysis.

2.3.2. Radionuclidic Purity

• Gamma-ray Spectroscopy: Use a high-purity germanium (HPGe) detector to identify and quantify any gamma-emitting radionuclidic impurities.

2.3.3. Sterility and Endotoxin Testing

• Standard microbiological methods should be used to ensure the sterility of the final product for in vivo use.

• A Limulus Amebocyte Lysate (LAL) test should be performed to quantify endotoxin levels.

Section 3: Preclinical PET Imaging with ¹¹⁰ᵐIn-labeled Peptides

Principle

PET imaging with ¹¹⁰ᵐIn-labeled peptides allows for the non-invasive visualization and quantification of target expression in vivo. The radiolabeled peptide is administered to an animal model, and a PET scanner detects the annihilation photons produced from the positron decay of ¹¹⁰ᵐIn.

Protocol for Preclinical PET Imaging

3.2.1. Animal Model

• Use an appropriate animal model, such as a tumor-bearing mouse or rat, that expresses the target of interest for the specific peptide. For example, for a somatostatin analog like DOTA-TATE, a neuroendocrine tumor xenograft model would be suitable.

3.2.2. Radiotracer Administration

• Anesthetize the animal using a suitable anesthetic (e.g., isoflurane).

• Administer a defined amount of the ¹¹⁰ᵐIn-DOTA-peptide (e.g., 1-10 MBq for a mouse) via intravenous injection (e.g., tail vein). The exact injected dose should be measured using a dose calibrator.

3.2.3. PET/CT Imaging

• Allow for an appropriate uptake period after radiotracer injection before starting the scan. This time will depend on the pharmacokinetics of the specific peptide but is typically between 30 and 90 minutes.

• Position the anesthetized animal in the PET/CT scanner.

• Acquire a CT scan for anatomical reference and attenuation correction.

• Acquire a static or dynamic PET scan. For a static scan, a 10-20 minute acquisition is typical. For dynamic scanning, a series of shorter frames can be acquired over a longer period.

• Maintain the animal's body temperature throughout the imaging procedure.

3.2.4. Image Reconstruction and Analysis

• Reconstruct the PET images using an appropriate algorithm (e.g., OSEM3D), applying corrections for attenuation, scatter, and decay.

• Co-register the PET and CT images.

• Draw regions of interest (ROIs) on the images to quantify the radioactivity concentration in various tissues and the tumor.

• Express the uptake as a percentage of the injected dose per gram of tissue (%ID/g).

Diagram: Preclinical PET Imaging Workflow

References

• 1. Biodistribution of two octreotate analogs radiolabeled with indium and yttrium in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Radiolabeled somatostatin receptor antagonists are preferable to agonists for in vivo peptide receptor targeting of tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Production of 111In by irradiation of natural cadmium with deuterons and protons in NRCAM cyclotron [inis.iaea.org]
• 4. Conjugation of DOTA-like chelating agents to peptides and radiolabeling with trivalent metallic isotopes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimising conditions for radiolabelling of DOTA-peptides with 90Y, 111In and 177Lu at high specific activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Radiolabeling Efficiency of Indium-111

A Note on Indium Isotopes: This guide focuses on Indium-111 (¹¹¹In), a widely used isotope in diagnostic nuclear medicine due to its favorable decay properties and half-life of approximately 2.8 days.[1] While the query specified Indium-110, Indium-111 is the common isotope for the applications described.

This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to optimize the radiolabeling efficiency of biomolecules with Indium-111.

Frequently Asked Questions (FAQs)

Q1: What are the most common chelators for labeling with Indium-111?

A1: The most common bifunctional chelators used for Indium-111 labeling are derivatives of diethylenetriaminepentaacetic acid (DTPA) and 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA).[1] DTPA is known for rapid labeling at room temperature, while DOTA forms more thermodynamically stable complexes, often requiring heating during the labeling process.[2][3]

Q2: What are the critical parameters that influence Indium-111 radiolabeling efficiency?

A2: Several factors critically impact the success of radiolabeling.[4] These include:

• pH of the reaction mixture: Optimal pH is crucial for efficient chelation. For many DTPA and DOTA conjugations, a pH range of 4.5 to 6.0 is recommended.[1][5]

• Temperature and Incubation Time: While DTPA labeling can often be performed at room temperature, DOTA labeling typically requires heating (e.g., 85-100°C) for a set duration (e.g., 15-60 minutes) to achieve high efficiency.[6][7]

• Molar ratio of chelator to biomolecule: An excessive number of chelator molecules per antibody can negatively impact the antibody's immunoreactivity and lead to higher uptake in the liver.[8]

• Presence of trace metal contaminants: Competing metal ions (e.g., Cd, Cu, Fe, Zn) in buffers or the ¹¹¹InCl₃ preparation can significantly reduce labeling efficiency by occupying the chelators.[9][10]

Q3: How is the radiochemical purity of an ¹¹¹In-labeled product determined?

A3: Radiochemical purity is typically assessed using chromatographic methods such as instant thin-layer chromatography (ITLC) or high-performance liquid chromatography (HPLC).[11][12] For ITLC, a common method involves spotting the sample on an ITLC strip and developing it with a suitable mobile phase (e.g., a DTPA solution). The free ¹¹¹In will move with the solvent front, while the labeled biomolecule remains at the origin.[11][13]

Q4: What can cause the degradation of the radiolabeled product, and how can it be prevented?

A4: Radiolysis, the process of chemical decomposition by ionizing radiation, can degrade the labeled product, especially at high specific activities. This can lead to the formation of undesirable impurities.[5] The addition of stabilizers, such as ascorbic acid or methionine, to the formulation can help to mitigate radiolytic damage.[1][5]

Q5: What is an EDTA challenge test?

A5: An EDTA challenge test is used to assess the in vitro stability of the radiolabeled complex. A large molar excess of a strong chelator like EDTA is added to the purified radiolabeled product.[14] The amount of ¹¹¹In that is transchelated (transferred) to the EDTA over time indicates the stability of the original complex. A stable complex will show minimal release of ¹¹¹In.[14][15]

Troubleshooting Guide

This guide addresses common issues encountered during Indium-111 radiolabeling experiments.

Issue 1: Low Radiolabeling Efficiency / Low Radiochemical Purity

Possible Causes & Solutions

Possible Cause	Recommended Solution
Trace Metal Contamination	Use high-purity, metal-free water and reagents. Treat all buffers with a chelating resin like Chelex 100 to remove divalent metal ions.[14] Ensure the ¹¹¹InCl₃ solution has low levels of metal contaminants.[9]
Incorrect pH	Verify the pH of the reaction buffer (typically pH 4.5-6.0). Adjust as necessary using metal-free acid or base.
Suboptimal Temperature/Time	For DOTA chelators, ensure the correct temperature (e.g., 85-100°C) and incubation time (e.g., 15-60 min) are used.[6][7] For DTPA, ensure sufficient incubation time at room temperature.[5]
Excess Free Chelator	Ensure that unreacted chelator from the conjugation step is completely removed before radiolabeling, as it competes for the ¹¹¹In. Purification methods like dialysis or size-exclusion chromatography are effective.[9]
Oxidation of Biomolecule	If the biomolecule is sensitive to oxidation, perform the labeling reaction under an inert atmosphere (e.g., nitrogen) and consider adding antioxidants like methionine.[1]

Troubleshooting Workflow for Low Labeling Efficiency

Caption: A logical workflow for diagnosing and resolving low radiolabeling efficiency.

Issue 2: Poor In Vitro or In Vivo Stability

Possible Causes & Solutions

Possible Cause	Recommended Solution
Suboptimal Chelator Choice	For applications requiring high in vivo stability, DOTA is generally superior to DTPA due to the higher thermodynamic stability of its complex with Indium-111.
Radiolysis	At high radioactivity concentrations, radiolysis can damage the labeled molecule. Minimize storage time and consider adding stabilizers like ascorbic acid or gentisic acid.[5] Store at low temperatures as specified.
Presence of Radionuclidic Impurities	Long-lived impurities like ¹¹⁴ᵐIn can be present in the ¹¹¹In preparation and may affect performance and waste disposal.[16] Always check the certificate of analysis from the supplier.
Conjugation Chemistry Issues	Incomplete or unstable conjugation of the chelator to the biomolecule can lead to the release of the ¹¹¹In-chelator complex. Ensure conjugation protocols are followed precisely.

Data on Radiolabeling Parameters

The following tables summarize quantitative data from various studies to guide experimental design.

Table 1: Influence of Peptide Mass on Radiochemical Purity of [¹¹¹In]BEYG5

Peptide Mass (µg)	Mean Radiochemical Purity (%)
0.625	66.6 ± 8.5
1.25	89.9 ± 1.3
2.5	95.3 ± 0.7
5.0	96.3 ± 0.7
10.0	98.8 ± 1.0
Data adapted from a study on DTPA-bombesin analogues. Reactions were performed with ~20 MBq of ¹¹¹InCl₃ at 25°C for 30 minutes.[5]

Table 2: Stability of Different ¹¹¹In-Labeled Antibodies in EDTA Challenge

Labeled Antibody	Chelator	% ¹¹¹In Retention (24h)	% ¹¹¹In Retention (72h)
[¹¹¹In]biAb	DTPA	~100%	~95%
[¹¹¹In]biAb	DOTA	~85%	~70%
[¹¹¹In]biAb	DOTA-Tz	~100%	~100%
Stability assessed with a 500-fold molar excess of EDTA.[14][15]

Experimental Protocols

Protocol 1: General Radiolabeling of a DOTA-conjugated Antibody

This protocol provides a general workflow for labeling a DOTA-conjugated antibody with Indium-111.

Materials:

• DOTA-conjugated antibody in 0.2 M ammonium acetate buffer (pH 5.5).

• High-purity ¹¹¹InCl₃ in 0.05 M HCl.

• Metal-free 0.2 M ammonium acetate buffer, pH 5.5.

• 10 mM DTPA solution (for quality control).

• Purification columns (e.g., Zeba spin desalting column).

• ITLC-SG strips.

Workflow Diagram:

References

• 1. ninho.inca.gov.br [ninho.inca.gov.br]
• 2. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 3. An indium-111-labelled membrane-targeted peptide for cell tracking with radionuclide imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The preparation of DTPA-coupled antibodies radiolabeled with metallic radionuclides: an improved method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ninho.inca.gov.br [ninho.inca.gov.br]
• 6. aacrjournals.org [aacrjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. Indium-111 labeled monoclonal antibodies (Ab): The effect of DTPA conjugation on the Ab activity and tissue distribution [inis.iaea.org]
• 9. Rapid and Efficient Production of Radiolabeled Antibody Conjugates Using Vacuum Diafiltration Guided by Mathematical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jnm.snmjournals.org [jnm.snmjournals.org]
• 11. researchgate.net [researchgate.net]
• 12. inis.iaea.org [inis.iaea.org]
• 13. researchgate.net [researchgate.net]
• 14. Indium-111 radiolabelling of a brain-penetrant Aβ antibody for SPECT imaging | Upsala Journal of Medical Sciences [ujms.net]
• 15. Indium-111 radiolabelling of a brain-penetrant Aβ antibody for SPECT imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 16. jnm.snmjournals.org [jnm.snmjournals.org]

Technical Support Center: Production and Purification of Indium-110

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Indium-110.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the production and purification of Indium-110.

Problem/Question	Possible Cause(s)	Recommended Solution(s)
Low Yield of Indium-110	Incorrect proton beam energy. Inefficient dissolution of the cadmium target. Incomplete precipitation of indium hydroxide. Poor extraction efficiency during solvent extraction. Inefficient elution from the ion exchange column.	Verify and optimize the proton beam energy. The optimal energy range for the ¹¹²Cd(p,2n)¹¹¹In reaction, a proxy for Indium-110 production, is between 24–30 MeV.[1] Ensure complete dissolution of the cadmium target in nitric acid; gentle heating may be required. Adjust the pH to ensure complete precipitation of indium hydroxide with ammonium hydroxide. Optimize the solvent extraction process by ensuring the correct concentration of the extractant (e.g., D2EHPA) and appropriate phase contact time.[2] Check the elution profile and ensure the correct eluent and concentration are used for the ion exchange column.
High Levels of Cadmium Impurity in the Final Product	Incomplete separation of the bulk cadmium target material. Co-precipitation of cadmium with indium hydroxide. Inefficient separation during ion exchange chromatography.	Ensure complete dissolution of the target and effective separation during the initial purification steps. The separation of indium from cadmium can be achieved using ion exchange chromatography.[3][4] Use a highly selective purification method such as solvent extraction with an appropriate extractant.
Presence of Other Indium Isotopes (e.g., In-111, In-114m) in the Final Product	Use of natural cadmium targets which contain multiple stable isotopes. Non-optimal proton beam energy leading to undesired nuclear reactions.	Use of enriched ¹¹⁰Cd targets can minimize the co-production of other indium isotopes.[1] Optimize the proton beam energy to favor the desired nuclear reaction. For example, the ¹¹⁰Cd(p,n)¹¹⁰mIn reaction is favored at lower proton energies.[1]
Presence of Tin Isotopes (e.g., Sn-110) in the Final Product	Indium-110 is produced from the decay of Tin-110. Inadequate separation of tin from indium.	Allow for a sufficient decay period for the parent ¹¹⁰Sn to decay to ¹¹⁰In before final purification. Employ purification methods that effectively separate tin from indium, such as solvent extraction with a mixture of D2EHPA and TBP.[5]
Final Product Fails Radiochemical Purity (RCP) Testing	Incomplete removal of chemical impurities that interfere with radiolabeling. Formation of undesired radiochemical species during processing.	Re-purify the Indium-110 solution using ion exchange or solvent extraction to remove chemical impurities. Adjust the pH of the final Indium-110 chloride solution to be between 1 and 3 to prevent the formation of insoluble indium hydroxides.[6]
Difficulty in Stripping Indium from the Organic Phase in Solvent Extraction	Strong complexation of indium with the organic extractant.	Use a suitable stripping agent at an appropriate concentration. For example, 4 M HCl can be effective for stripping indium from D2EHPA.[2]

Frequently Asked Questions (FAQs)

Production

• What are the primary methods for producing Indium-110? Indium-110 is typically produced in a cyclotron by proton bombardment of a cadmium target. The most common reaction is the ¹¹⁰Cd(p,n)¹¹⁰m,gIn reaction.[1] Another potential route is through the decay of Tin-110 (¹¹⁰Sn), which can be produced via the Ag(p,xn)¹¹⁰Sn reaction.

• What are the advantages of using enriched cadmium targets? Using enriched ¹¹⁰Cd targets significantly reduces the co-production of other indium isotopes, such as ¹¹¹In and ¹¹⁴mIn, which would be formed from other stable cadmium isotopes present in natural cadmium.[1] This simplifies the purification process and improves the radionuclidic purity of the final product.

• What is the optimal proton energy for Indium-110 production? The optimal proton energy depends on the specific nuclear reaction and the desired product (isomer vs. ground state). For the ¹¹⁰Cd(p,n)¹¹⁰mIn reaction, relatively low energy protons are used.[1] However, higher proton energies can lead to the co-production of the ground state ¹¹⁰gIn.[1] Cross-section data for the specific reaction should be consulted to determine the optimal energy range for maximizing yield and minimizing impurities.[7][8][9]

Purification

• What are the common impurities in Indium-110 production? Common impurities include the bulk cadmium target material, co-produced radioisotopes of indium (e.g., ¹¹¹In, ¹¹⁴mIn), and other elemental impurities from the target and processing equipment (e.g., copper, zinc, iron).[1] Tin isotopes can also be present if the production route involves the decay of ¹¹⁰Sn.

• What are the main purification methods for Indium-110? The most common purification methods are solvent extraction and ion exchange chromatography. These methods are effective in separating indium from the bulk cadmium target and other metallic impurities.[2][3][4][10][11]

• How does solvent extraction work for Indium-110 purification? Solvent extraction involves the use of an organic extractant, such as Di-(2-ethylhexyl)phosphoric acid (D2EHPA), to selectively extract indium from the aqueous acidic solution containing the dissolved target. The indium is then back-extracted into a fresh aqueous solution.[2][5][11]

• How is ion exchange chromatography used to purify Indium-110? In ion exchange chromatography, the dissolved target solution is passed through a resin that selectively retains indium ions. The cadmium and other impurities are washed away, and the purified indium is then eluted from the resin using a suitable eluent, such as a dilute acid.[3][12][13]

Quality Control

• What are the key quality control tests for Indium-110? Key quality control tests for radiopharmaceuticals like Indium-110 include assessments of radionuclidic purity, radiochemical purity, chemical purity, sterility, and apyrogenicity.[6][14][15][16]

• What is the difference between radionuclidic and radiochemical purity?

  • Radionuclidic purity is the proportion of the total radioactivity that is in the form of the desired radionuclide (Indium-110). Impurities would be other radioisotopes.[6]

  • Radiochemical purity is the proportion of the desired radionuclide that is in the specified chemical form (e.g., InCl₃). Impurities would be other chemical forms of Indium-110.[6][14]

• What are the acceptance criteria for impurities in Indium-110? The acceptance criteria for impurities depend on the intended application. For radiopharmaceutical use, strict limits are placed on both radionuclidic and chemical impurities to ensure patient safety and imaging quality. For example, for Indium-111 Chloride, the USP sets limits on the presence of other indium isotopes and metallic impurities.[14]

Quantitative Data

Table 1: Nuclear Reactions for Indium-110 Production

Reaction	Target Isotope	Projectile	Product Isotope	Half-life of Product	Optimal Energy Range (MeV)
¹¹⁰Cd(p,n)¹¹⁰m,gIn	¹¹⁰Cd	Proton	¹¹⁰mIn / ¹¹⁰gIn	69.1 min / 4.9 h	Low energy protons favor ¹¹⁰mIn
¹¹²Cd(p,3n)¹¹⁰In	¹¹²Cd	Proton	¹¹⁰In	4.9 h	> 20
natCd(p,xn)¹¹⁰In	Natural Cadmium	Proton	¹¹⁰In	4.9 h	Various energies
¹¹⁰Sn decay	-	-	¹¹⁰In	4.9 h	-

Table 2: Common Radionuclidic Impurities in Indium-110 Production from Natural Cadmium

Impurity	Half-life	Production Reaction(s)
¹¹¹In	2.8 days	¹¹¹Cd(p,n)¹¹¹In, ¹¹²Cd(p,2n)¹¹¹In
¹¹⁴mIn	49.5 days	¹¹⁴Cd(p,n)¹¹⁴mIn, ¹¹⁶Cd(p,3n)¹¹⁴mIn
¹⁰⁹In	4.2 hours	¹⁰⁹Cd(p,n)¹⁰⁹In

Table 3: Typical Elemental Impurities in Indium Production

Element	Common Source
Cadmium (Cd)	Target material
Copper (Cu)	Target backing, processing equipment
Zinc (Zn)	Impurity in cadmium target
Iron (Fe)	Processing equipment, reagents
Lead (Pb)	Impurity in cadmium target
Tin (Sn)	Decay product of ¹¹⁰Sn, impurity in target

Experimental Protocols

Protocol 1: Production of Indium-110 via Proton Bombardment of Enriched ¹¹⁰Cd Target

• Target Preparation:

  • Electroplate a thin layer of enriched ¹¹⁰Cd onto a high-purity copper or silver backing plate.

  • The target thickness should be optimized based on the proton beam energy and desired yield.

• Irradiation:

  • Bombard the ¹¹⁰Cd target with a proton beam of a suitable energy (e.g., 10-15 MeV to favor the (p,n) reaction) in a cyclotron.

  • The beam current and irradiation time will depend on the desired activity of Indium-110.

• Target Dissolution:

  • After a suitable cooling period to allow for the decay of short-lived impurities, dissolve the irradiated cadmium target in a minimal volume of concentrated nitric acid. Gentle heating may be applied to facilitate dissolution.

Protocol 2: Purification of Indium-110 using Ion Exchange Chromatography

• Column Preparation:

  • Prepare an anion exchange column (e.g., Dowex 1x8) by washing it with deionized water and then equilibrating it with the starting buffer (e.g., 0.1 M HCl).

• Loading:

  • Evaporate the nitric acid solution from the dissolved target to dryness.

  • Redissolve the residue in the starting buffer (0.1 M HCl).

  • Load the dissolved target solution onto the equilibrated anion exchange column.

• Washing:

  • Wash the column with several column volumes of the starting buffer to elute the cadmium and other cationic impurities.

• Elution:

  • Elute the purified Indium-110 from the column using a suitable eluent, such as a more concentrated acid solution (e.g., 1 M HCl).

  • Collect the eluate in fractions and identify the fractions containing the highest radioactivity.

• Final Formulation:

  • Evaporate the eluate containing the purified Indium-110 to dryness.

  • Redissolve the residue in a sterile, non-pyrogenic solution of 0.04 M to 0.07 M HCl to produce Indium-110 Chloride.

Visualizations

Caption: Experimental workflow for the production and purification of Indium-110.

Caption: Troubleshooting logic for low yield of Indium-110.

References

• 1. www-pub.iaea.org [www-pub.iaea.org]
• 2. researchgate.net [researchgate.net]
• 3. osti.gov [osti.gov]
• 4. Separation of radio Indium (I14In) from Cadmium and Copper different media using organic and inorganic cation exchange [inis.iaea.org]
• 5. scispace.com [scispace.com]
• 6. pharmacylibrary.com [pharmacylibrary.com]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Experimental study of proton induced cross-sections on natural cadmium leading to the production of In-111 radionuclide - UM Research Repository [eprints.um.edu.my]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. conductscience.com [conductscience.com]
• 13. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 14. pbr.mazums.ac.ir [pbr.mazums.ac.ir]
• 15. nucleusrad.com [nucleusrad.com]
• 16. usp.org [usp.org]

How to improve the in vivo stability of Indium-110 compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Indium-110 radiopharmaceuticals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to the in vivo stability of Indium-110 compounds.

Frequently Asked Questions (FAQs)

Q1: What is in vivo instability of an Indium-110 compound and why is it a problem?

A1: In vivo instability refers to the degradation or breakdown of the Indium-110 radiopharmaceutical after administration into a living organism. This primarily involves the dissociation of the Indium-110 cation from its chelating agent. This is a significant problem because "free" Indium-110 does not target the intended tissue and instead accumulates in non-target organs, particularly the liver, spleen, and bones.[1][2] This leads to a poor signal-to-background ratio in imaging studies, reduces the therapeutic dose delivered to the target, and increases the radiation dose to healthy tissues.[3]

Q2: What are the primary causes of instability for Indium-110 complexes?

A2: The main causes of instability are:

• Transchelation: The transfer of the Indium-110 ion from its original chelator to other biological molecules with a high affinity for indium, such as the iron-transport protein transferrin.[4] Apo-transferrin can effectively displace ligands from their In(III) complexes.[5]

• Metabolic Degradation: The targeting molecule (e.g., a peptide or antibody) to which the Indium-110 chelate is attached can be broken down by enzymes in vivo.[6][7]

• Suboptimal Chelator Choice: The intrinsic thermodynamic and kinetic stability of the Indium-110-chelator complex may be insufficient to withstand the challenging in vivo environment. For example, DTPA-radiometal complexes are known to have lower in vivo stability compared to macrocyclic chelators.[8]

Q3: What general strategies can improve the in vivo stability of radiolabeled compounds?

A3: Several strategies exist to enhance stability:

• Use of Macrocyclic Chelators: Chelators like DOTA, NOTA, and their derivatives form highly stable complexes with indium, offering greater resistance to transchelation compared to linear chelators like DTPA.[8][9]

• Modification of the Targeting Vector: For peptide-based radiopharmaceuticals, strategies include substituting natural L-amino acids with D-amino acids, cyclizing the peptide, or modifying the N- and C-termini to reduce enzymatic degradation.[6][10]

• Optimizing Conjugation Chemistry: The method used to attach the chelator to the targeting molecule can influence the overall stability and biodistribution of the final compound.

• Increasing Chelator Denticity: Using chelators with a higher number of coordination sites can lead to more stable complexes. For instance, increasing the denticity of the chelator DFO from six to eight improves the stability of its complex with Zirconium-89, a principle that also applies to other radiometals.[11]

Troubleshooting Guide

Q4: My biodistribution study shows unexpectedly high uptake of Indium-110 in the liver, spleen, and bones. What is the likely cause?

A4: This biodistribution pattern is a classic sign of complex instability and the release of free In-110.[1] The free indium is likely being sequestered by transferrin, leading to accumulation in the liver and bone marrow. It may also indicate the formation of colloids.

Recommended Actions:

• Verify Radiochemical Purity (RCP): First, ensure the injected compound has high RCP (>95%) before administration. Use a reliable quality control method (see Protocol 1).

• Perform an In Vitro Serum Stability Assay: Incubate your compound in human or mouse serum to see if the instability can be reproduced in vitro (see Protocol 2). A significant drop in RCP confirms the complex is unstable in a biological environment.[7]

• Re-evaluate Your Chelator: If using a linear chelator like DTPA, consider switching to a more stable macrocyclic chelator such as DOTA or NODAGA.[9] Studies have shown that benzyl-EDTA and benzyl-DTPA conjugates are significantly more stable than unsubstituted DTPA conjugates.[3]

Q5: My radiochemical purity is high immediately after labeling, but drops significantly after a few hours in storage or upon incubation in serum. What should I do?

A5: This indicates kinetic instability of the complex. While thermodynamically stable, the complex may be susceptible to dissociation over time or challenge from other molecules in serum.

Recommended Actions:

• Optimize Labeling Conditions: Ensure the pH and temperature of the radiolabeling reaction are optimal for your specific chelator to achieve complete and stable complexation.

• Switch to a Kinetically Inert Chelator: Macrocyclic chelators like DOTA form complexes that are not only thermodynamically stable but also kinetically inert, meaning they dissociate very slowly. This is often the most effective solution.

• Consider a Chelator with Higher pM Value: The pM value is an indicator of the conditional stability constant at physiological pH. A higher pM value generally correlates with better in vivo stability. For example, the chelator H3glyox forms an exceptionally stable complex with Indium-111, showing less than 2% transchelation in human serum.[12]

Data Presentation

Table 1: Comparison of Selected Chelators for Indium Isotopes

Chelator	Type	Key Features & In Vitro Stability	Relevant Citations
DTPA	Linear	Lower in vivo stability; prone to transchelation. Unsubstituted DTPA conjugates are less stable than benzyl-DTPA conjugates.	[3][8]
EDTA	Linear	Benzyl-EDTA conjugates show high stability, with over 97% of ¹¹¹In remaining chelated in the liver after 4 days in vivo.	[3]
DOTA	Macrocyclic	Forms highly stable and kinetically inert complexes. Often considered a gold standard for many radiometals. ¹¹¹In-DOTA conjugates are a top choice for SPECT imaging.	[8][9]
NODAGA	Macrocyclic	Provides stable complexes, often used for PET imaging with ⁶⁸Ga, but also effective for ¹¹¹In.	[9]
H₃glyox	Hexadentate	Forms a very stable neutral complex with an exceptionally high pM value for Indium (34). Shows <2% transchelation in human serum.	[12]
8-hydroxyquinoline (Oxine)	Bidentate	Used for cell labeling. The tris-ligand complex (InQ₃) shows moderate binding to human serum albumin and can be displaced by transferrin.	[4][5]

Mandatory Visualizations

// Invisible edge for ordering cluster_prep -> cluster_invitro [style=invis]; cluster_invitro -> cluster_invivo [style=invis]; } .dot Caption: Workflow for preparing and evaluating the stability of In-110 compounds.

// Nodes Observation [label="Observation:\nHigh uptake in liver, spleen, or bone?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

Check_RCP [label="Check pre-injection\nRadiochemical Purity (RCP)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; RCP_Low [label="RCP < 95%", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; RCP_High [label="RCP > 95%", shape=diamond, fillcolor="#34A853", fontcolor="#FFFFFF"];

Refine_Labeling [label="Action:\nRefine labeling protocol\nor purification method.", shape=box, fillcolor="#202124", fontcolor="#FFFFFF"];

Serum_Assay [label="Perform in vitro\nserum stability assay", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Serum_Unstable [label="Unstable in serum?", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Serum_Stable [label="Stable in serum", shape=diamond, fillcolor="#34A853", fontcolor="#FFFFFF"];

Change_Chelator [label="Action:\nSwitch to a more stable chelator\n(e.g., DOTA, NODAGA).", shape=box, fillcolor="#202124", fontcolor="#FFFFFF"]; Other_Issues [label="Consider other causes:\n- Targeting vector metabolism\n- Colloid formation\n- Pharmacokinetics", shape=box, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Observation -> Check_RCP; Check_RCP -> RCP_Low [label="Test"]; Check_RCP -> RCP_High [label="Test"];

RCP_Low -> Refine_Labeling [label="Yes"]; RCP_High -> Serum_Assay [label="Yes"];

Serum_Assay -> Serum_Unstable; Serum_Unstable -> Change_Chelator [label="Yes"]; Serum_Unstable -> Serum_Stable [label="No"]; Serum_Stable -> Other_Issues; } .dot Caption: Decision tree for troubleshooting common In-110 instability issues.

Key Experimental Protocols

Protocol 1: Radiochemical Purity (RCP) Testing by iTLC

This protocol is used to separate the intact radiolabeled compound from free, unbound Indium-110.

Materials:

• Instant Thin-Layer Chromatography (iTLC) strips (e.g., Whatman 31ET or silica gel ITLC-SG).[13]

• Mobile Phase A: 50 mM DTPA solution, pH 5. (This mobilizes free In-110 while the labeled compound remains at the origin).

• Mobile Phase B: Saline or appropriate buffer for your compound. (This mobilizes the labeled compound while free In-110 remains at the origin).

• Developing chamber.

• Radio-TLC scanner or gamma counter.

Methodology:

• Spot a small volume (~1-2 µL) of the radiolabeled compound onto the origin line of two separate iTLC strips.

• Place one strip into a chamber containing Mobile Phase A and the other into a chamber with Mobile Phase B.

• Allow the solvent front to travel near the top of the strip.

• Remove the strips and allow them to dry.

• Cut the strips in half (origin vs. solvent front) and count each half in a gamma counter, or analyze using a radio-TLC scanner.

• Calculation:

  • In Mobile Phase A, the % free In-110 is (counts in the solvent front / total counts) x 100.

  • The % RCP = 100 - % free In-110.

  • Use the result from the second strip (Mobile Phase B) to confirm the identity of any impurities.

Protocol 2: In Vitro Human Serum Stability Assay

This protocol assesses the stability of the compound in a biologically relevant medium.

Materials:

• Indium-110 labeled compound with high RCP.

• Fresh human serum (commercially available).

• Incubator or water bath set to 37°C.

• RCP testing materials (from Protocol 1).

• Microcentrifuge tubes.

Methodology:

• Add approximately 50-100 µL of the purified In-110 compound to 450-900 µL of human serum in a microcentrifuge tube.

• Gently mix and immediately take a time point zero (T=0) sample for RCP analysis.

• Incubate the remaining solution at 37°C.

• At predetermined time points (e.g., 1h, 4h, 24h, 48h), withdraw an aliquot of the serum mixture.

• Analyze the RCP of each aliquot using the method described in Protocol 1.

• Data Analysis: Plot the % RCP versus time to determine the stability profile of the compound in serum. A stable compound should show minimal decrease in RCP over the incubation period.[12]

References

• 1. Recent developments in the radiolabeling of antibodies with iodine, indium, and technetium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Health effects of indium compounds in animal experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolism of indium chelates attached to monoclonal antibody: minimal transchelation of indium from benzyl-EDTA chelate in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Solution speciation and human serum protein binding of indium(III) complexes of 8-hydroxyquinoline, deferiprone and maltol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solution speciation and human serum protein binding of indium(III) complexes of 8-hydroxyquinoline, deferiprone and maltol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Optimizing the Safety and Efficacy of Bio-Radiopharmaceuticals for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In Vivo Evaluation of Indium-111–Labeled 800CW as a Necrosis-Avid Contrast Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Selection of the optimal macrocyclic chelators for labeling with 111In and 68Ga improves contrast of HER2 imaging using engineered scaffold protein ADAPT6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Strategies for improving stability and pharmacokinetic characteristics of radiolabeled peptides for imaging and therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. harvest.usask.ca [harvest.usask.ca]
• 12. Chelation in One Fell Swoop: Optimizing Ligands for Smaller Radiometal Ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Evaluation of alternative methods for radiochemical purity testing of indium-111 capromab pendetide - PubMed [pubmed.ncbi.nlm.nih.gov]

Reducing signal-to-noise ratio in Indium-110 imaging

A Note on Indium Isotopes: This guide focuses on Indium-111 (¹¹¹In) , the most commonly used indium isotope for Single Photon Emission Computed Tomography (SPECT) imaging in research and clinical settings.[1][2] Indium-110m has been explored for Positron Emission Tomography (PET) but has a very short half-life.[3] The principles and techniques discussed here are tailored for the unique properties of ¹¹¹In to ensure optimal imaging outcomes.

Troubleshooting Guides

This section addresses specific issues encountered during ¹¹¹In imaging experiments, providing step-by-step guidance to diagnose and resolve them.

Question 1: Why are my ¹¹¹In SPECT images excessively noisy or "grainy"?

High statistical noise is a common challenge in SPECT imaging, often stemming from an insufficient number of detected photons.[4]

Answer:

Excessive noise can significantly degrade image quality. Follow these steps to identify and mitigate the source of the noise:

• Review Acquisition Time:

  • Problem: Short acquisition times per projection can lead to low counts and high statistical noise.

  • Solution: Increase the acquisition time per projection. While this increases total scan time, it is one of the most direct ways to improve the signal-to-noise ratio (SNR).

• Evaluate Administered Dose:

  • Problem: The amount of radiolabeled agent administered might be too low, resulting in a weak signal from the target area.

  • Solution: Ensure the administered activity of the ¹¹¹In-labeled agent is within the optimal range for your specific application and imaging system. This may require careful dose calibration and validation through phantom studies.

• Check Collimator Selection:

  • Problem: A high-resolution collimator will improve spatial resolution but at the cost of lower sensitivity (fewer photons detected), which increases noise.[5]

  • Solution: For low-count studies, consider using a high-sensitivity or a general-purpose parallel-hole collimator. The best choice represents a trade-off between resolution and sensitivity.[6] A collimator that allows for a moderate amount of septal scatter and penetration can sometimes yield the best performance for ¹¹¹In imaging tasks.[6]

• Optimize Reconstruction Parameters:

  • Problem: The number of iterations used in iterative reconstruction algorithms (like OSEM) significantly impacts noise. Noise tends to increase with a higher number of iterations.[4][7]

  • Solution: Reduce the number of iterations or subsets in your OSEM reconstruction protocol.[7] Applying a post-reconstruction smoothing filter is essential to suppress the noise amplified by the reconstruction process.[4][8]

• Apply Appropriate Post-Processing Filters:

  • Problem: Unfiltered or inappropriately filtered images will retain high-frequency noise.

  • Solution: Apply a low-pass filter (e.g., Butterworth, Gaussian) after reconstruction.[8] These filters smooth the image by removing high-frequency noise. Be cautious with the filter parameters (cutoff frequency, order) to avoid excessive blurring and loss of detail.[8] Advanced techniques like deep learning-based denoising are also emerging as powerful tools to reduce noise while preserving image resolution.[4][9][10]

---

Question 2: How can I improve the poor contrast between the target lesion and surrounding background tissue?

Low contrast can make it difficult to accurately delineate tumors or regions of interest. This is often caused by high scatter, attenuation, or suboptimal imaging timing.

Answer:

Improving target-to-background contrast is critical for quantitative accuracy. Consider the following optimization strategies:

• Optimize Energy Window Settings:

  • Problem: Indium-111 emits photons at two primary energies (171 keV and 245 keV).[2] Improper energy window placement can lead to the inclusion of scattered photons, which degrade contrast.

  • Solution: Use dual energy windows centered on the 171 keV and 245 keV photopeaks. For scatter correction, a common and effective method is to use a third, broad scatter window located between the two photopeaks.[11] This allows for a more accurate estimation and subtraction of the scatter component.

• Implement Accurate Scatter Correction:

  • Problem: Photons that scatter within the patient lose energy and directional information, adding a haze of background noise that reduces contrast.

  • Solution: Beyond optimizing energy windows, ensure your reconstruction software employs a robust scatter correction algorithm, such as the Dual Energy Window (DEW) subtraction method or model-based approaches that incorporate scatter in the reconstruction process.[7][12]

• Apply Attenuation Correction:

  • Problem: Photons originating from deep within the tissue are more likely to be absorbed or scattered than those near the surface, leading to a loss of signal and reduced contrast.

  • Solution: Always use attenuation correction, preferably CT-based attenuation correction available on modern SPECT/CT systems.[7][13] This corrects for the heterogeneous attenuation of photons within the body, leading to more uniform and quantitatively accurate images.[13]

• Optimize Imaging Time Point:

  • Problem: Imaging too early after injection may not allow sufficient time for the radiolabeled agent to accumulate in the target tissue and clear from the background, resulting in a low target-to-background ratio.

  • Solution: Review the pharmacokinetics of your specific ¹¹¹In-labeled agent. Perform serial imaging at different time points post-injection (e.g., 24, 48, 72 hours) to determine the optimal window when the target-to-background ratio is maximal.

---

Frequently Asked Questions (FAQs)

What are the primary factors that influence the signal-to-noise ratio in ¹¹¹In imaging?

The SNR in SPECT imaging is a complex parameter influenced by factors related to the patient, the acquisition technique, and the image processing pipeline.

Key factors influencing the final signal-to-noise ratio (SNR).

What is a typical experimental workflow for optimizing ¹¹¹In imaging parameters?

Optimizing imaging parameters is often done using phantom studies before moving to preclinical or clinical subjects. A phantom is an object of known size, shape, and radioactivity concentration used to test and calibrate imaging equipment.[12][14]

Workflow for optimizing ¹¹¹In SPECT imaging using phantom studies.

How do I choose the right post-processing filter?

The choice of filter and its parameters is a trade-off between noise reduction and the preservation of spatial resolution.[8]

Answer:

Different filters are suited for different levels and types of noise. The most common are low-pass filters that smooth the image.

• Gaussian Filter: Produces smooth images with minimal artifacts but can cause significant blurring if the filter kernel is too large.

• Butterworth Filter: Offers more control over the frequency cutoff than a Gaussian filter through its "order" and "cutoff frequency" parameters.[8] A higher order creates a sharper cutoff, which can sometimes introduce "ringing" artifacts.

• Median Filter: This is a non-linear filter that is particularly effective at removing "salt-and-pepper" or impulse noise while preserving edges better than linear filters like the Gaussian.[15][16]

The optimal choice is often empirical and depends on the specific imaging task. It is recommended to process a set of representative images with different filters and parameters to visually and quantitatively assess which provides the best result for your application.[8]

Quantitative Data Summary

Optimizing reconstruction and filtering parameters has a quantifiable impact on image quality. The following tables summarize data from studies on SPECT imaging optimization.

Table 1: Impact of Iterative Reconstruction on SNR

Total Iterations (Iterations x Subsets)	Reconstructed Activity (vs. True Value)	Signal-to-Noise Ratio (SNR)	Key Takeaway
20 (2i/10s)	Underestimation (-17.1%)	High	Lower iterations lead to higher SNR but may underestimate activity.[7]
80 (8i/10s)	Moderate Underestimation	Medium	A balanced approach for many applications.
240 (24i/10s)	Closer to True Value (-9.4%)	Low	Higher iterations improve quantitative accuracy but significantly decrease SNR.[7]
(Data adapted from a ⁹⁹ᵐTc phantom study, demonstrating principles applicable to ¹¹¹In SPECT)[7]

Table 2: Comparison of Post-Processing Denoising Techniques

Denoising Method	Peak Signal-to-Noise Ratio (PSNR)	Structural Similarity (SSIM)	Key Takeaway
OSEM (Standard Reconstruction)	32.26 dB	0.860	Standard reconstruction often contains significant noise.[9]
Deep Image Prior (DIP)	41.54 dB	0.944	Advanced methods like DIP can significantly reduce noise and improve image structure clarity.[9]
(Data from a high-resolution SPECT simulation, showcasing the potential of advanced denoising)[9]

Experimental Protocols

Protocol: Phantom Study for ¹¹¹In SPECT Optimization

This protocol describes a general procedure for using a phantom to evaluate and optimize SPECT/CT imaging parameters for ¹¹¹In.

1. Materials

• SPECT/CT scanner

• Anthropomorphic or cylindrical phantom with fillable spheres/inserts (e.g., NEMA IEC Body Phantom)[12]

• Indium-111 (¹¹¹In) Chloride

• Saline or water

• Activity calibrator

• Imaging workstation with reconstruction and analysis software

2. Phantom Preparation

• Calculate the required activity of ¹¹¹In to achieve a clinically relevant sphere-to-background activity concentration ratio (e.g., 8:1 or higher).[12]

• Prepare a "hot" solution by mixing a known amount of ¹¹¹In with water/saline. Measure the final activity concentration (kBq/mL) using a calibrated activity calibrator.

• Fill the phantom's spheres or "lesion" inserts with the hot solution.

• Prepare a "warm" background solution by diluting the ¹¹¹In stock to the desired background concentration.

• Fill the main body of the phantom with the warm background solution.

• Securely seal the phantom to prevent any leakage.

3. Image Acquisition

• Position the phantom securely on the imaging bed, ensuring it is centered in the field of view.

• CT Acquisition: Perform a low-dose CT scan for attenuation correction and anatomical localization (e.g., 120 kVp, 30 mAs, 5 mm slice thickness).[12]

• SPECT Acquisition:

  • Isotope: Indium-111

  • Energy Windows: Set dual photopeak windows (e.g., 15% width centered at 171 keV and 245 keV) and a scatter window (e.g., between the peaks).[11][12]

  • Collimator: Medium-Energy General Purpose (MEGP) or other collimator being tested.

  • Acquisition Parameters: Acquire 120 projections over 360° (e.g., 20-30 seconds per projection) into a 128x128 matrix.[12]

  • Repeat: Repeat the acquisition with any parameters you wish to vary (e.g., change collimator, alter acquisition time).

4. Image Reconstruction and Analysis

• Reconstruct the SPECT data using an iterative algorithm (e.g., OSEM) with CT-based attenuation correction and scatter correction.[12]

• Create multiple reconstructed datasets by varying parameters such as the number of iterations/subsets or by applying different post-reconstruction filters.

• On the analysis workstation, co-register the SPECT and CT images.

• Draw Regions of Interest (ROIs) on the CT images over the spheres and in several background locations.

• Apply these ROIs to all reconstructed SPECT datasets to measure the mean and standard deviation of counts within each region.

• Calculate key metrics for each dataset:

  • Signal-to-Noise Ratio (SNR): (Mean_hot_sphere - Mean_background) / SD_background

  • Contrast: (Mean_hot_sphere - Mean_background) / (Mean_hot_sphere + Mean_background)

  • Quantitative Accuracy: Compare the measured activity concentration in the spheres to the known concentration calculated during phantom preparation.

References

• 1. Isotopes of indium - Wikipedia [en.wikipedia.org]
• 2. Indium-111 - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Deep learning with noise-to-noise training for denoising in SPECT myocardial perfusion imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Review of SPECT collimator selection, optimization, and fabrication for clinical and preclinical imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Collimator performance evaluation for In-111 SPECT using a detection/localization task - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Optimization of SPECT/CT imaging protocols for quantitative and qualitative 99mTc SPECT - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Filtering in SPECT Image Reconstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Improve Image Quality of High Spatial Resolution SPECT by Deep Image Prior | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 10. A review of state-of-the-art resolution improvement techniques in SPECT imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimization of energy-window settings for scatter correction in quantitative (111)In imaging: comparison of measurements and Monte Carlo simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. irene.guillemet.org [irene.guillemet.org]
• 13. researchgate.net [researchgate.net]
• 14. Detection properties of indium-111 and IRDye800CW for intraoperative molecular imaging use across tissue phantom models - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Noise Removal and Filtering Techniques Used in Medical Images | [computerscijournal.org]
• 16. iaeng.org [iaeng.org]

Troubleshooting low radiochemical yield with Indium-110

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Indium-110. Given the limited specific literature for Indium-110, much of the advice presented here is based on the well-established principles of radiolabeling with other indium isotopes, such as Indium-111, and general radiometal chelation chemistry. The extremely short half-life of Indium-110 isotopes (e.g., approximately 69.1 minutes for In-110m) presents a significant challenge, necessitating rapid and efficient experimental procedures.[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in working with Indium-110?

A1: The most significant challenge is the short half-life of Indium-110 isotopes.[1] This necessitates highly efficient and rapid radiolabeling and purification protocols to maximize radiochemical yield before significant decay occurs. Other challenges, common to radiometal labeling, include:

• Trace Metal Contamination: Competing metal ions in reagents or on glassware can significantly reduce radiochemical yield.

• Suboptimal Reaction Conditions: Incorrect pH, temperature, or precursor concentrations can hinder the chelation reaction.

• Precursor Stability: The stability of the chelator-conjugated molecule is crucial for successful labeling.

Q2: Which chelators are suitable for Indium-110?

A2: While specific studies on Indium-110 are scarce, chelators commonly used for other indium isotopes, like Indium-111, are good starting points. These include DTPA (diethylenetriaminepentaacetic acid) and macrocyclic chelators like DOTA, NOTA, and NODAGA.[2][3] The choice of chelator will depend on the molecule being labeled and the required in vivo stability.[2][3][4]

Q3: What are the key parameters to optimize for a successful Indium-110 labeling reaction?

A3: Key parameters to optimize include:

• pH of the reaction mixture: This is critical for efficient chelation.

• Reaction Temperature: While many labeling reactions with indium isotopes can occur at room temperature, gentle heating may sometimes improve yield and kinetics.

• Precursor Concentration: The molar ratio of the chelator-conjugated molecule to Indium-110 can impact the labeling efficiency.

• Reaction Time: Due to the short half-life of Indium-110, the reaction time should be minimized while ensuring maximum incorporation.

Q4: How can I determine the radiochemical purity of my Indium-110 labeled product?

A4: Radiochemical purity is the proportion of the total radioactivity in the desired chemical form.[5] It is typically determined using radio-thin-layer chromatography (radio-TLC) or radio-high-performance liquid chromatography (radio-HPLC).[6][7][8] These techniques separate the labeled product from free Indium-110 and other radiochemical impurities.

Troubleshooting Guide for Low Radiochemical Yield

Low radiochemical yield is a common issue in radiolabeling. The following guide provides a systematic approach to troubleshooting.

Problem: Low or No Radiochemical Yield

Possible Cause 1: Poor Quality of Indium-110

• Is the Indium-110 source fresh? Due to its short half-life, the activity of the source diminishes rapidly. Ensure the source is used as quickly as possible after production.[9]

• Are there metallic impurities in the Indium-110 solution? Trace metal contaminants from the target or purification process can compete with Indium-110 for the chelator.[10]

Possible Cause 2: Suboptimal Reaction Conditions

• Is the pH of the reaction mixture correct? The optimal pH for indium chelation is typically in the mildly acidic to neutral range. Verify the pH of your reaction buffer.

• Is the reaction temperature appropriate? While often performed at room temperature, some reactions may benefit from gentle heating.

• Is the precursor concentration adequate? Insufficient precursor can lead to incomplete incorporation of the radionuclide.

Possible Cause 3: Issues with Reagents or Consumables

• Is the precursor degraded? Ensure the chelator-conjugated molecule is stored correctly and has not degraded.

• Are buffers and water of high purity? Use metal-free water and buffers to avoid introducing competing metal ions.

• Is glassware properly cleaned? All glassware should be acid-washed to remove trace metal contaminants.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting low radiochemical yield.

Caption: A flowchart for troubleshooting low radiochemical yield.

Quantitative Data Summary

The optimal conditions for radiolabeling are highly dependent on the specific chelator and molecule being labeled. The following table provides general starting ranges for optimizing Indium-110 labeling, based on data for other indium isotopes.

Parameter	Typical Range	Notes
pH	4.5 - 6.5	Highly dependent on the chelator. Buffers like acetate or citrate are commonly used.
Temperature	Room Temp. - 50°C	Higher temperatures can increase reaction rates but may degrade sensitive molecules.
Reaction Time	5 - 30 minutes	Must be minimized due to the short half-life of Indium-110.
Precursor Amount	10 - 100 µg	Should be optimized to ensure a molar excess relative to the amount of Indium-110.

Experimental Protocols

General Protocol for Indium-110 Radiolabeling

This protocol provides a general workflow. All procedures should be performed in a properly shielded environment and in accordance with radiation safety regulations.

• Preparation:

  • Prepare a stock solution of the chelator-conjugated precursor in metal-free water or a suitable buffer.

  • Prepare a reaction buffer (e.g., 0.1 M sodium acetate, pH 5.5).

  • Ensure all glassware and reaction vials are acid-washed and rinsed with metal-free water.

• Radiolabeling Reaction:

  • In a shielded vial, add a specific volume of the precursor stock solution.

  • Add the reaction buffer.

  • Carefully add the Indium-110 solution to the vial.

  • Gently mix and incubate at the desired temperature for the optimized time.

• Quality Control:

  • Spot a small aliquot of the reaction mixture onto a radio-TLC strip.

  • Develop the chromatogram using an appropriate mobile phase.

  • Analyze the strip using a radio-TLC scanner to determine the radiochemical purity.

• Purification (if necessary):

  • If the radiochemical purity is below the desired threshold (typically >95%), purify the product using a suitable method, such as a C18 solid-phase extraction cartridge.

Experimental Workflow Diagram

References

• 1. Radiometals in Imaging and Therapy: Highlighting Two Decades of Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New chelating agent for attaching indium-111 to monoclonal antibodies: in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selection of the optimal macrocyclic chelators for labeling with 111In and 68Ga improves contrast of HER2 imaging using engineered scaffold protein ADAPT6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. harvest.usask.ca [harvest.usask.ca]
• 5. cdn.ymaws.com [cdn.ymaws.com]
• 6. www-pub.iaea.org [www-pub.iaea.org]
• 7. Evaluation of alternative methods for radiochemical purity testing of indium-111 capromab pendetide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [Chromatographic determination of radiochemical purity - replacement of ITLC SG] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. iaea.org [iaea.org]
• 10. researchgate.net [researchgate.net]

Indium-110 Handling and Shielding: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive best practices for the safe handling and effective shielding of Indium-110 (¹¹⁰In) and its metastable state, Indium-110m (¹¹⁰ᵐIn). The information is presented in a question-and-answer format to directly address potential issues and streamline experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the primary decay properties of Indium-110 and Indium-110m?

A1: Indium-110 and its metastable isomer, Indium-110m, decay via electron capture (EC) and positron emission (β⁺). Understanding their distinct decay characteristics is crucial for safe handling and accurate experimental design.

Property	Indium-110	Indium-110m
Half-life	4.92(8) hours[1]	69.1(5) minutes[2]
Decay Mode	100% Electron Capture (EC) / Positron Emission (β⁺)[1]	100% Electron Capture (EC) / Positron Emission (β⁺)
Decay Energy	3.878(11) MeV[1]	Not explicitly found
Daughter Isotope	Cadmium-110 (¹¹⁰Cd)[1]	Cadmium-110 (¹¹⁰Cd)

Q2: What are the major gamma emissions from Indium-110 and Indium-110m that require shielding?

A2: Both isotopes emit a series of gamma rays upon decay. The most prominent energies, which are critical for shielding calculations, are listed below.

Indium-110 Gamma Emissions

Energy (keV)	Intensity (%)
657.75	97.6
884.68	100.0
937.48	66.8
763.94	32.1
706.67	27.6
642.47	22.0

Indium-110m Gamma Emissions

Energy (keV)	Intensity (%)
657.75	98.0
884.68	100.0
937.48	66.0
763.94	31.0
706.67	28.0
642.47	22.0

Note: This data is based on information retrieved from the Evaluated Nuclear Structure Data File (ENSDF).

Q3: What are the recommended shielding materials for Indium-110?

A3: Due to the emission of high-energy gamma rays, dense materials like lead and concrete are recommended for shielding. The required thickness will depend on the activity of the source and the desired dose reduction.

Q4: What initial precautions should be taken before working with Indium-110?

A4: Before beginning any experiment, a comprehensive radiation safety plan should be established. This includes performing a dry run of the entire procedure without the radioactive material to identify potential issues. All personnel must be trained on the specific hazards of Indium-110 and the proper use of personal protective equipment (PPE).

Shielding and Safety

Shielding Recommendations

The thickness of shielding required to safely handle Indium-110 depends on the energy of the emitted gamma radiation and the activity of the source. The following tables provide the Tenth-Value Layer (TVL) for lead and concrete, which is the thickness of the material required to reduce the radiation intensity to one-tenth of its original value.

Tenth-Value Layer (TVL) for Lead

Gamma Energy (MeV)	TVL (mm)
0.5	17
1.0	33
1.5	44
2.0	51

Tenth-Value Layer (TVL) for Concrete (Density: 2.35 g/cm³)

Gamma Energy (MeV)	TVL (cm)
0.5	15.5
1.0	21.6
1.5	26.2
2.0	30.0

Note: These values are approximations and may vary slightly depending on the specific composition of the shielding material.

General Handling Procedures

• ALARA Principle: All work with Indium-110 must adhere to the As Low As Reasonably Achievable (ALARA) principle to minimize radiation exposure.

• Designated Area: Work with Indium-110 should be conducted in a designated and properly labeled radioactive materials area.

• Personal Protective Equipment (PPE): At a minimum, a lab coat, safety glasses, and disposable gloves are required. For higher activity work, lead aprons and portable shields should be used.

• Monitoring: Use a survey meter to monitor for contamination on hands, clothing, and the work area before, during, and after the experiment.

• Waste Disposal: All radioactive waste must be disposed of in properly labeled containers according to institutional and regulatory guidelines.

Troubleshooting Guides

Issue 1: Low Radiolabeling Yield

Possible Cause	Troubleshooting Step
Incorrect pH of the reaction mixture.	Optimize the pH of the labeling buffer. Indium labeling is often pH-sensitive.
Presence of competing metal ions.	Use metal-free buffers and chelators. Treat all solutions with a chelating resin to remove trace metal contaminants.
Low specific activity of Indium-110.	Ensure the Indium-110 has a high specific activity to favor labeling of the target molecule.
Suboptimal reaction temperature or incubation time.	Optimize the temperature and incubation time for the specific labeling reaction.

Issue 2: Poor Stability of the Radiolabeled Compound

Possible Cause	Troubleshooting Step
Weak chelator-indium bond.	Select a chelator with a high affinity and stability for Indium-111, as this is a good indicator for Indium-110.
Radiolysis of the compound.	Minimize exposure of the radiolabeled compound to high radiation fields. Consider the use of radical scavengers.
Transchelation to other molecules in vitro or in vivo.	Evaluate the stability of the radiolabeled compound in relevant biological media (e.g., serum) to assess for transchelation.

Experimental Protocols & Workflows

Diagram: General Radiolabeling Workflow

Caption: A generalized workflow for radiolabeling with Indium-110.

Diagram: Shielding Logic

Caption: Decision logic for selecting appropriate shielding for Indium-110.

References

• 1. Indium-110 - isotopic data and properties [chemlin.org]
• 2. Indium-110m - isotopic data and properties [chemlin.org]

Overcoming limitations of the short half-life of Indium-110

This technical support center provides guidance for researchers, scientists, and drug development professionals on overcoming the challenges associated with the short half-life of Indium-110.

Frequently Asked Questions (FAQs)

Q1: What is the half-life of Indium-110 and its metastable isomer?

A1: Indium-110 (¹¹⁰In) has a half-life of approximately 4.92 hours.[1] It also has a metastable isomer, Indium-110m (¹¹⁰ᵐIn), with a shorter half-life of about 69.1 minutes.

Q2: What are the primary challenges when working with Indium-110?

A2: The principal challenge is its short half-life, which necessitates rapid production, purification, and use. Any experimental workflow must be highly efficient to minimize radioactive decay before the radiolabeled compound can be administered or analyzed. This includes rapid radiolabeling procedures and fast, effective purification methods.

Q3: How can the short half-life of Indium-110 be overcome in a research or clinical setting?

A3: The most effective strategy is the use of a radionuclide generator system. A generator allows for the on-site production of short-lived Indium-110 from a longer-lived parent isotope. This "milking" process provides a continuous supply of the radionuclide, mitigating the issue of decay during transport from a production facility.

Q4: What is the parent isotope for an Indium-110 generator?

A4: The parent isotope for an Indium-110 generator is Tin-110 (¹¹⁰Sn).[1][2][3] Tin-110 has a half-life of 4.11 hours, which is suitable for providing a transient equilibrium with Indium-110.[4][5][6]

Q5: What are the main applications of Indium-110?

A5: Indium-110 is a positron-emitting radionuclide, making it suitable for Positron Emission Tomography (PET) imaging.[2][3] Its relatively short half-life is advantageous for studies where repeated imaging is required within a few hours.[2]

Q6: Are there alternatives to Indium-110 for PET imaging?

A6: Yes, several other positron-emitting radionuclides are used in PET imaging, each with its own advantages and disadvantages. Commonly used alternatives include Gallium-68 (⁶⁸Ga) and Fluorine-18 (¹⁸F). The choice of isotope depends on the specific application, the biological process being studied, and the required imaging time frame. Gallium-68 DOTATATE PET/CT has shown improved accuracy for detecting neuroendocrine tumors compared to Indium-111 pentetreotide scans.[7][8]

Quantitative Data Summary

Property	Indium-110 (¹¹⁰In)	Tin-110 (¹¹⁰Sn)	Indium-111 (¹¹¹In)	Gallium-68 (⁶⁸Ga)
Half-life	4.92 hours[1]	4.11 hours[4][5][6]	2.80 days[1][9]	67.71 minutes[10]
Decay Mode	Electron Capture (EC), β+	Electron Capture (EC)[6]	Electron Capture (EC)[1]	β+
Primary Emission	β+ (Positron)	-	γ (Gamma)[1]	β+ (Positron)
Parent Isotope	¹¹⁰Sn[1][2][3]	-	¹¹¹Sn	⁶⁸Ge
Primary Application	PET Imaging[2][3]	Generator Parent	SPECT Imaging[10]	PET Imaging[10]

Experimental Protocols & Methodologies

On-Site Production of Indium-110 using a ¹¹⁰Sn/¹¹⁰In Generator

A radionuclide generator provides a continuous supply of the short-lived daughter isotope (Indium-110) from the decay of a longer-lived parent isotope (Tin-110).[11]

Methodology:

• Generator Setup: The ¹¹⁰Sn parent is adsorbed onto a stationary phase material within a shielded column.

• Elution: The ¹¹⁰In daughter, being chemically different from the tin parent, can be selectively removed (eluted) from the column using a suitable solvent. The generator is "milked" by passing the eluent through the column.

• Collection: The eluate containing the ¹¹⁰In is collected in a sterile, pyrogen-free vial for immediate use in radiolabeling.

• Regeneration: After elution, the ¹¹⁰In activity in the generator begins to build up again as the ¹¹⁰Sn continues to decay, allowing for subsequent elutions.

Rapid Radiolabeling of Peptides with Indium-110

Due to the short half-life of ¹¹⁰In, radiolabeling procedures must be rapid and efficient. This protocol outlines a general method for labeling peptides with ¹¹⁰In using a chelator.

Methodology:

• Peptide Conjugation: The peptide of interest is first conjugated with a bifunctional chelating agent (e.g., DOTA, DTPA).[12][13][14]

• Reaction Setup:

  • In a sterile reaction vial, combine the DOTA-conjugated peptide with a suitable buffer to maintain the optimal pH for the labeling reaction.

  • Add the freshly eluted ¹¹⁰InCl₃ solution to the reaction vial.

• Incubation: The reaction mixture is incubated at an elevated temperature (e.g., 90-100°C for DOTA chelators) for a short period (typically 10-20 minutes) to facilitate the chelation of ¹¹⁰In.

• Quenching: After incubation, the reaction may be quenched by adding a solution containing a scavenger to complex any unreacted ¹¹⁰In.

Rapid Purification and Quality Control

Rapid purification is crucial to remove unreacted ¹¹⁰In and other impurities before administration. High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) are common methods.[15][16][17]

Methodology for Rapid TLC:

• Spotting: A small aliquot of the reaction mixture is spotted onto a TLC plate.

• Development: The TLC plate is developed in a suitable mobile phase to separate the radiolabeled peptide from impurities.

• Analysis: The distribution of radioactivity on the TLC plate is analyzed using a radio-TLC scanner to determine the radiochemical purity. This entire process can be completed in under 10 minutes.[5]

Troubleshooting Guides

¹¹⁰Sn/¹¹⁰In Generator Issues

Problem	Probable Cause(s)	Recommended Solution(s)
Low ¹¹⁰In Elution Yield	- Insufficient time between elutions for ¹¹⁰In to build up.- Channeling in the generator column.- Incorrect eluent composition or pH.	- Allow sufficient time for secular or transient equilibrium to be reached.- Ensure proper packing of the column material.- Verify the composition and pH of the eluting solution.
¹¹⁰Sn Breakthrough in Eluate	- Degradation of the column matrix due to radiation.- Inappropriate eluent causing stripping of the parent isotope.	- Monitor for ¹¹⁰Sn in the eluate using appropriate detection methods.- Replace the generator if breakthrough exceeds acceptable limits.- Use only the recommended eluent.

Radiolabeling & Purification Problems

Problem	Probable Cause(s)	Recommended Solution(s)
Low Radiochemical Yield	- Incorrect pH of the reaction mixture.- Presence of metal ion impurities that compete with ¹¹⁰In for the chelator.- Insufficient incubation time or temperature.	- Optimize the pH of the reaction buffer.- Use high-purity reagents and metal-free buffers.- Adjust incubation time and temperature according to the specific chelator used.
Low Radiochemical Purity	- Incomplete reaction.- Radiolysis of the labeled compound.	- Optimize reaction conditions to drive the reaction to completion.- Add radical scavengers to the formulation.- Minimize the time between labeling and purification.
Difficulty in Purification	- Poor separation of the product and impurities with the chosen method.	- Optimize the HPLC or TLC method (e.g., change the mobile phase, stationary phase).- Consider a different purification technique (e.g., solid-phase extraction).

Visualizations

Caption: Workflow for on-site production and use of Indium-110.

Caption: Troubleshooting logic for Indium-110 radiolabeling.

References

• 1. Indium-111 - Wikipedia [en.wikipedia.org]
• 2. 110Sn/110In--a new generator system for positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 110Sn/110In--a new generator for positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isotope data for tin-110 in the Periodic Table [periodictable.com]
• 5. Isotope data for tin-110 in the Periodic Table [periodictable.com]
• 6. Isotope data for tin-110 in the Periodic Table [periodictable.com]
• 7. auntminnie.com [auntminnie.com]
• 8. radiopaedia.org [radiopaedia.org]
• 9. Radiolabeling and quality control of therapeutic radiopharmaceuticals: optimization, clinical implementation and comparison of radio-TLC/HPLC analysis, demonstrated by [177Lu]Lu-PSMA - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Radionuclide generator - Wikipedia [en.wikipedia.org]
• 12. Radiolabeled Peptides and Antibodies in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Radiolabelled Peptides for Positron Emission Tomography and Endoradiotherapy in Oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Quality Control and Purity Analysis of Indium-110 Radiopharmaceuticals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Indium-110 (¹¹⁰In) radiopharmaceuticals. The information is designed to address specific issues that may be encountered during experimental procedures.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the quality control and purity analysis of ¹¹⁰In radiopharmaceuticals.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Radiochemical Purity (RCP)	1. Incorrect pH: The pH of the reaction mixture is outside the optimal range for chelation. 2. Suboptimal Reaction Temperature: The incubation temperature is too low for efficient labeling. 3. Inadequate Incubation Time: The reaction time is insufficient for the radiolabeling to reach completion. 4. Presence of Competing Metal Ions: Contaminating metal ions in the reagents are competing with ¹¹⁰In for the chelator. 5. Oxidation of the Precursor: The precursor molecule may have been oxidized, preventing efficient labeling.	1. Adjust the pH of the reaction mixture to the optimal range specified for the precursor, typically between 4.0 and 5.0. 2. Increase the incubation temperature to the recommended level, often between 80°C and 100°C.[1] 3. Extend the incubation time, for example, to 15-30 minutes, to allow for complete complexation.[1] 4. Use high-purity reagents and metal-free buffers to minimize metal ion contamination. 5. Prepare fresh solutions of the precursor and consider the use of antioxidants if recommended for the specific molecule.
Presence of Free ¹¹⁰In	1. Incomplete Labeling Reaction: As described above (low RCP). 2. Instability of the Labeled Compound: The ¹¹⁰In-chelate complex may be unstable under the storage or analysis conditions. 3. Radiolysis: High radioactivity concentration may lead to the degradation of the labeled compound.	1. Optimize labeling conditions (pH, temperature, time) as detailed above. 2. Assess the stability of the radiopharmaceutical over time at different temperatures and in different media (e.g., saline, serum).[1] 3. If radiolysis is suspected, consider diluting the sample or adding radical scavengers.
Formation of ¹¹⁰In-Colloids	Hydrolysis of Indium: At a pH above 5.5, unbound ¹¹⁰In can hydrolyze to form insoluble colloids.	Ensure the pH of the reaction mixture and the final product remains within the acidic range (typically pH 1-3 for indium chloride solutions) to prevent hydrolysis.[2]
Inconsistent Chromatographic Results	1. Improper Sample Application: Spotting too large a volume or allowing the spot to diffuse can lead to band broadening. 2. Incorrect Mobile Phase Preparation: The composition of the mobile phase may be inaccurate. 3. Contaminated Stationary Phase: The TLC plate or HPLC column may be contaminated. 4. Variable Development Conditions: Inconsistent solvent front migration in TLC or flow rate in HPLC.	1. Apply a small, concentrated spot of the sample to the stationary phase. 2. Prepare fresh mobile phase for each set of experiments and ensure accurate measurement of components. 3. Use new, clean TLC plates or a validated column cleaning protocol for HPLC. 4. Ensure the TLC chamber is saturated with the mobile phase vapor and that the solvent front migrates to the specified distance. For HPLC, ensure a stable and accurate flow rate.
Product Fails Sterility Test	Microbial Contamination: Introduction of microorganisms during compounding or handling.	1. Ensure all manipulations are performed in a validated aseptic environment (e.g., ISO Class 5 laminar airflow hood). 2. Use sterile reagents, vials, and equipment. 3. Employ proper aseptic technique throughout the entire process. 4. Validate the sterilization process (e.g., filtration) for the specific radiopharmaceutical.
Product Fails Endotoxin Test	Presence of Pyrogens: Contamination with bacterial endotoxins from water, reagents, or equipment.	1. Use pyrogen-free (endotoxin-free) water, reagents, and glassware. 2. Depyrogenate all glassware and equipment that comes into contact with the product. 3. Source starting materials from reputable suppliers with low endotoxin specifications.

Frequently Asked Questions (FAQs)

Purity Analysis

Q1: What are the key quality control tests for ¹¹⁰In radiopharmaceuticals?

A1: The primary quality control tests for ¹¹⁰In radiopharmaceuticals include:

• Radionuclide Purity: To confirm the identity of ¹¹⁰In and quantify any radionuclide impurities.[3]

• Radiochemical Purity (RCP): To determine the percentage of ¹¹⁰In that is in the desired chemical form (i.e., bound to the chelator-molecule conjugate).[4]

• Chemical Purity: To identify and quantify any non-radioactive chemical impurities that may affect the labeling process or cause adverse effects.

• Sterility: To ensure the absence of viable microorganisms.[5][6]

• Apyrogenicity (Bacterial Endotoxins): To ensure the absence of pyrogens, which can cause fever.[7]

Q2: What is a typical acceptance criterion for radiochemical purity?

A2: While specific acceptance criteria may vary depending on the product and regulatory requirements, a typical minimum radiochemical purity for radiopharmaceuticals is ≥90%.[1] For some preparations, a higher purity of ≥95% may be required.

Q3: How is radiochemical purity typically determined?

A3: Radiochemical purity is commonly determined using chromatographic techniques such as:

• Thin-Layer Chromatography (TLC): A rapid and simple method to separate the labeled compound from impurities like free ¹¹⁰In and ¹¹⁰In-colloids.[4]

• High-Performance Liquid Chromatography (HPLC): A more sensitive and quantitative method that provides higher resolution separation of different chemical species.[8]

Q4: What are the common radiochemical impurities in ¹¹⁰In radiopharmaceuticals?

A4: The most common radiochemical impurities are:

• Free ¹¹⁰In: Unbound Indium-110.

• ¹¹⁰In-colloids: Formed by the hydrolysis of free ¹¹⁰In at higher pH.

Q5: What are potential radionuclidic impurities in ¹¹⁰In preparations?

A5: The primary parent nuclide for ¹¹⁰In is Tin-110 (¹¹⁰Sn).[9] Depending on the production method and the purity of the target material, other indium isotopes or isotopes of target and trace elements could potentially be present. Radionuclidic purity is typically assessed by the manufacturer using gamma spectroscopy.

Experimental Procedures

Q6: What should I do if my ¹¹⁰In-labeled peptide shows low stability in serum?

A6: Low serum stability can be due to enzymatic degradation of the peptide or dissociation of the ¹¹⁰In-chelate complex. To address this, you can:

• Modify the peptide sequence to include amino acids that are less susceptible to enzymatic cleavage.

• Use a more stable chelator for ¹¹⁰In.

• Evaluate the stability of the radiolabeled peptide in the presence of enzyme inhibitors.

Q7: Can I use the same chromatography system for different ¹¹⁰In-labeled molecules?

A7: While the principles of chromatography remain the same, the specific conditions (e.g., stationary phase, mobile phase, gradient for HPLC) will likely need to be optimized for each new molecule to achieve adequate separation of the desired product from potential impurities.

Safety and Handling

Q8: What are the key safety precautions when working with ¹¹⁰In?

A8: Indium-110 is a radioactive material and should be handled with appropriate safety measures, including:

• Work in a designated and properly shielded area.

• Wear personal protective equipment (PPE), including gloves and a lab coat.

• Use remote handling tools to minimize radiation exposure (ALARA principle).

• Monitor for radioactive contamination regularly.

• Dispose of radioactive waste according to institutional and regulatory guidelines.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the quality control of ¹¹⁰In radiopharmaceuticals. Values for ¹¹⁰In are often extrapolated from those for ¹¹¹In due to their chemical similarity and the greater availability of data for ¹¹¹In.

Table 1: Physical Properties of Indium-110

Property	Value
Half-life	4.92 hours[9]
Decay Mode	Electron Capture (EC), β+
Daughter Nuclide	Cadmium-110 (¹¹⁰Cd)[9]

Table 2: Typical Quality Control Specifications

Parameter	Method	Typical Acceptance Criteria
Radionuclide Purity	Gamma Spectroscopy	≥ 99.5% ¹¹⁰In
Radiochemical Purity	TLC / HPLC	≥ 90% (often > 95%)
pH	pH meter or strip	4.0 - 7.5 (product specific)
Bacterial Endotoxins	Limulus Amebocyte Lysate (LAL)	< 175 EU/V (or as specified)
Sterility	Membrane Filtration / Direct Inoculation	No microbial growth

Table 3: Example TLC Systems for Radiochemical Purity

Stationary Phase	Mobile Phase	Expected Rf of Labeled Compound	Expected Rf of Free ¹¹⁰In
iTLC-SG	0.1 M Sodium Citrate, pH 5.0	0.0 - 0.1	0.9 - 1.0
C18 Reversed-Phase	50:50 Acetonitrile:Water	0.8 - 1.0	0.0 - 0.1

Note: Rf values are approximate and should be determined experimentally for each specific compound.

Experimental Protocols

Protocol 1: Determination of Radiochemical Purity by TLC

Objective: To separate and quantify the ¹¹⁰In-labeled radiopharmaceutical from free ¹¹⁰In.

Materials:

• Instant Thin-Layer Chromatography-Silica Gel (iTLC-SG) strips

• Developing tank

• Mobile Phase: 0.1 M Sodium Citrate, pH 5.0

• Radio-TLC scanner or gamma counter

Procedure:

• Pour the mobile phase into the developing tank to a depth of approximately 0.5 cm. Cover the tank and allow it to equilibrate for at least 15 minutes.

• Using a pencil, draw a faint origin line about 1.5 cm from the bottom of the iTLC-SG strip.

• Carefully spot 1-2 µL of the ¹¹⁰In radiopharmaceutical onto the center of the origin line. Allow the spot to air dry completely.

• Place the spotted strip into the equilibrated developing tank, ensuring the origin is above the solvent level.

• Allow the solvent front to migrate to approximately 1 cm from the top of the strip.

• Remove the strip from the tank and mark the solvent front with a pencil. Allow the strip to dry completely.

• Analyze the distribution of radioactivity on the strip using a radio-TLC scanner. Alternatively, cut the strip in half (midway between the origin and the solvent front) and measure the activity of each piece in a gamma counter.

• Calculation:

  • The ¹¹⁰In-labeled compound remains at the origin (Rf = 0.0 - 0.1).

  • Free ¹¹⁰In migrates with the solvent front (Rf = 0.9 - 1.0).

  • % RCP = (Counts at Origin / Total Counts) x 100

Protocol 2: Sterility Testing by Membrane Filtration

Objective: To determine the presence of viable microorganisms in the final radiopharmaceutical product.

Materials:

• Sterile 0.22 µm membrane filter unit

• Tryptic Soy Broth (TSB)

• Fluid Thioglycollate Medium (FTM)

• Sterile rinse buffer (e.g., Peptone Water)

• Incubators at 20-25°C and 30-35°C

Procedure:

• Aseptically filter a representative sample of the radiopharmaceutical product through the 0.22 µm membrane filter.

• Rinse the filter with sterile rinse buffer to remove any potentially inhibitory substances.

• Aseptically remove the filter and cut it in half.

• Place one half of the filter into a container of TSB and the other half into a container of FTM.

• Incubate the TSB at 20-25°C for 14 days (for fungi and aerobic bacteria).

• Incubate the FTM at 30-35°C for 14 days (for anaerobic and aerobic bacteria).

• Visually inspect the media for turbidity (cloudiness) daily. Any turbidity indicates microbial growth and a failed test.

Visualizations

Caption: Workflow for the production and quality control of ¹¹⁰In radiopharmaceuticals.

Caption: Troubleshooting decision tree for low radiochemical purity.

Caption: Simplified pathway for receptor-mediated uptake of a ¹¹⁰In-labeled peptide.

References

• 1. Novel indium-111 labeled gastrin peptide analogues (MG-CL1-4): synthesis and quality control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jpt.com [jpt.com]
• 3. pharmacylibrary.com [pharmacylibrary.com]
• 4. cdn.ymaws.com [cdn.ymaws.com]
• 5. Limulus test for pyrogens and radiometric sterility tests on radiopharmaceuticals. Part of a coordinated programme [inis.iaea.org]
• 6. The sterility testing of dispensed radiopharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 8. Radiochemical and analytical aspects of inter-institutional quality control measurements on radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Indium-110 - isotopic data and properties [chemlin.org]

Technical Support Center: Minimizing Dissociation of Indium-110 from Chelators

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments with Indium-110 and chelators.

Troubleshooting Guide

This guide is designed to help you identify and resolve potential issues related to the dissociation of Indium-110 from your chelator-conjugated molecules.

Issue 1: Low Radiolabeling Efficiency

Question: I am observing low incorporation of Indium-110 into my chelator-conjugate. What are the possible causes and how can I improve the labeling efficiency?

Answer:

Low radiolabeling efficiency can stem from several factors related to reaction conditions and the integrity of your reagents.

Possible Causes & Solutions:

• Suboptimal pH: The pH of the reaction mixture is critical for efficient chelation. For many common chelators like DOTA and its derivatives, a pH range of 5.5 to 8.2 is often optimal for Indium-110 labeling.[1]

  • Troubleshooting Step: Verify the pH of your reaction buffer. Prepare fresh buffer if necessary and consider performing small-scale labeling reactions at varying pH values to determine the optimal condition for your specific conjugate.

• Incorrect Temperature: While some labeling can be achieved at room temperature, increasing the temperature can significantly improve radiochemical yields and molar activities.[1]

  • Troubleshooting Step: If you are labeling at ambient temperature, try increasing the temperature to 95°C.[1] Monitor for any potential degradation of your targeting molecule at higher temperatures.

• Presence of Competing Metal Ions: Trace metal contaminants in your reagents or on your labware can compete with Indium-110 for the chelator, reducing your labeling efficiency.

  • Troubleshooting Step: Use high-purity water and reagents. All labware should be washed with acid and rinsed thoroughly with metal-free water.

• Chelator Inaccessibility or Degradation: The chelator conjugated to your molecule of interest may be sterically hindered or may have been compromised during synthesis or storage.

  • Troubleshooting Step: Review your conjugation chemistry to ensure the chelator is accessible. Confirm the integrity of your chelator-conjugated molecule using appropriate analytical methods.

Issue 2: High Non-Specific Binding or Uptake in-vivo

Question: My in-vivo studies show high uptake of Indium-110 in non-target tissues like the liver and bone. Could this be due to dissociation?

Answer:

Yes, high uptake in non-target organs, particularly the liver, spleen, and bone, is a strong indicator of in-vivo dissociation of Indium-110 from the chelator.[2][3][4] Free Indium-110 can bind to proteins like transferrin in the blood, leading to its accumulation in these tissues.[5]

Possible Causes & Solutions:

• Inherent Instability of the Chelate: The chosen chelator may not be optimal for stably sequestering Indium-110 in a biological environment. Macrocyclic chelators like DOTA and NODAGA generally exhibit higher in-vivo stability compared to acyclic chelators like DTPA.[3][6]

  • Troubleshooting Step: Consider using a more stable chelator. For instance, studies have shown that 111In-DOTA complexes are highly stable.[6][7] The choice of chelator can significantly influence tissue distribution.[6]

• Transchelation: Endogenous metals or proteins can actively remove Indium-110 from the chelator.

  • Troubleshooting Step: Evaluate the stability of your radiolabeled conjugate in human serum in vitro before proceeding to in-vivo studies.[8] This can provide an early indication of potential stability issues.

• Impurities in the Injected Product: The presence of unbound Indium-110 in your injected formulation will lead to non-specific uptake.

  • Troubleshooting Step: Ensure rigorous purification of the radiolabeled conjugate to remove any free Indium-110. Methods like size-exclusion chromatography (e.g., Sephadex G-50) followed by HPLC can be effective.[9]

Issue 3: Poor In-vitro Stability in Serum

Question: My Indium-110 labeled conjugate shows significant degradation when incubated in human serum. How can I address this?

Answer:

Instability in serum is a direct indication that the Indium-110 complex is susceptible to dissociation under physiological conditions.

Possible Causes & Solutions:

• Suboptimal Chelator Choice: As mentioned, the intrinsic stability of the Indium-110-chelator complex is paramount.

  • Troubleshooting Step: Research and select a chelator with a high thermodynamic stability constant and kinetic inertness for Indium-110. For example, py-macrodipa and py2-macrodipa have shown high stability in human serum.[8]

• Linker Instability: The chemical linker connecting the chelator to the targeting molecule might be unstable in the presence of serum enzymes.

  • Troubleshooting Step: Investigate the stability of the linker itself. It may be necessary to select a more robust linker chemistry.

• Excessive Dilution: In some cases, excessive dilution of the radiopharmaceutical can lead to instability.[10]

  • Troubleshooting Step: Minimize the dilution of your final product before performing in-vitro stability studies.[10]

Frequently Asked Questions (FAQs)

Q1: Which chelators are best for minimizing Indium-110 dissociation?

A1: Macrocyclic chelators are generally superior to acyclic chelators in terms of in-vivo stability.

• DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) and its derivatives are widely used and have demonstrated high stability for Indium-111 (and by extension, Indium-110).[6][7][11]

• NODAGA (1,4,7-triazacyclononane,1-glutaric acid-4,7-acetic acid) is another excellent choice, particularly when considering labeling with other radiometals like Gallium-68 for PET imaging.[6]

• Newer chelators like py-macrodipa and py2-macrodipa have also shown promise with high stability in human serum.[8]

• Acyclic chelators like DTPA (diethylenetriaminepentaacetic acid) can be used, but may result in lower in-vivo stability compared to macrocyclic options.[3] However, modifications such as creating a benzyl-DTPA conjugate can improve stability.[12]

Q2: What are the key factors that influence the stability of an Indium-110 chelate complex?

A2: The stability of a metal-chelate complex is influenced by several factors:

• Ligand Properties:

  • Chelate Effect: The formation of multiple bonds between the chelator and the metal ion increases stability.[13]

  • Basicity of the Ligand: More basic ligands tend to form more stable complexes.[13]

  • Steric Hindrance: Bulky groups on the ligand can decrease stability.[13]

• Metal Ion Properties:

  • Charge and Size: Higher charge and smaller ionic radius of the metal ion generally lead to more stable complexes.[13]

• System Conditions:

  • pH: The pH of the environment is crucial, as it affects the protonation state of the chelator.[14]

  • Temperature: Higher temperatures can sometimes favor dissociation, although they can also be necessary to overcome the activation energy for complex formation.[1]

Q3: How can I assess the stability of my Indium-110 labeled compound?

A3: A combination of in-vitro and in-vivo methods is recommended:

• In-vitro Serum Stability Assay: Incubate the radiolabeled compound in human serum at 37°C for various time points (e.g., 1, 4, 24, 48 hours).[8] Analyze the samples at each time point using methods like radio-TLC or radio-HPLC to quantify the percentage of intact radiolabeled compound.

• Ligand Challenge Experiments: Challenge the radiolabeled complex with a strong competing chelator (e.g., EDTA, DTPA) or a competing metal ion to assess its kinetic inertness.[1]

• In-vivo Biodistribution Studies: Administer the radiolabeled compound to an appropriate animal model and measure the radioactivity in various organs and tissues at different time points.[8][15] High uptake in the liver, spleen, and bone can indicate dissociation.[2][3][4]

Q4: What are the consequences of Indium-110 dissociation in a clinical or pre-clinical setting?

A4: Dissociation of Indium-110 from its chelator can have several negative consequences:

• Misleading Imaging Data: The biodistribution observed will reflect that of free Indium-110 rather than the targeted molecule, leading to incorrect diagnostic information.[2]

• Increased Radiation Dose to Non-Target Tissues: Accumulation of free Indium-110 in healthy organs like the liver, kidneys, and bone marrow increases the radiation dose to these tissues, potentially causing toxicity.[12]

• Reduced Therapeutic Efficacy: For therapeutic applications, if the radionuclide does not reach the target site, the intended therapeutic effect will be diminished.

Data Summary

Table 1: Comparison of Chelators for Indium-111 Labeling

Chelator	Type	Key Advantages	Key Disadvantages	Reference
DOTA	Macrocyclic	High in-vivo stability, versatile for other radiometals.	Requires heating for efficient labeling.	[6][7]
NODAGA	Macrocyclic	High stability, good for theranostic pairs (e.g., with 68Ga).	[6]
DTPA	Acyclic	Labels at room temperature.	Lower in-vivo stability compared to macrocycles.	[3]
SCN-Bz-DTPA	Acyclic (modified)	Improved in-vivo stability over standard DTPA.	[9]
py-macrodipa	Macrocyclic	High stability in human serum, labels at room temperature.	Newer chelator, less established.	[8]

Table 2: In-vitro Stability of Indium-111 Labeled Chelators in Human Serum

Chelator Complex	Incubation Time	% Intact Complex	Reference
[111In][In(py-macrodipa)]+	7 days	~90%	[8]
[111In][In(py2-macrodipa)]+	7 days	~90%	[8]

Experimental Protocols

Protocol 1: General Radiolabeling of a DOTA-conjugated Peptide with Indium-110

• Reagent Preparation:

  • Prepare a stock solution of the DOTA-conjugated peptide in metal-free water at a concentration of 1 mg/mL.

  • Prepare a reaction buffer of 0.1 M ammonium acetate, pH adjusted to 5.5.

  • Obtain Indium-110 in a suitable formulation (e.g., Indium-110 chloride in 0.05 M HCl).

• Radiolabeling Reaction:

  • In a sterile, acid-washed reaction vial, add 10 µg of the DOTA-conjugated peptide.

  • Add 100 µL of the ammonium acetate buffer.

  • Add 5-10 µL of Indium-110 (adjust volume based on desired activity).

  • Gently mix the solution.

  • Incubate the reaction mixture at 95°C for 15-30 minutes.

• Quality Control:

  • Determine the radiochemical purity (RCP) using instant thin-layer chromatography (ITLC) or radio-HPLC.

  • For ITLC, a common mobile phase is 0.1 M sodium citrate, pH 5.5. The labeled conjugate should remain at the origin, while free Indium-110 moves with the solvent front.

  • An RCP of >95% is generally considered acceptable.

• Purification (if necessary):

  • If the RCP is below the acceptable limit, purify the product using a C18 Sep-Pak cartridge or size-exclusion chromatography to remove free Indium-110.

Protocol 2: In-vitro Serum Stability Assay

• Preparation:

  • Obtain fresh human serum and filter it through a 0.22 µm filter.

  • Prepare the Indium-110 labeled conjugate with >95% RCP.

• Incubation:

  • Add a small volume (e.g., 10 µL) of the purified radiolabeled conjugate to a larger volume (e.g., 490 µL) of human serum in a microcentrifuge tube.

  • Incubate the mixture in a water bath or incubator at 37°C.

• Time-Point Analysis:

  • At designated time points (e.g., 1, 4, 24, 48 hours), take an aliquot of the serum mixture.

  • Quench the reaction by adding an equal volume of ethanol or acetonitrile to precipitate the serum proteins.

  • Centrifuge the sample to pellet the proteins.

  • Analyze the supernatant, which contains the intact radiolabeled conjugate and any dissociated Indium-110, using radio-TLC or radio-HPLC.

• Data Analysis:

  • Calculate the percentage of intact radiolabeled conjugate at each time point relative to the total radioactivity in the supernatant.

Visualizations

References

• 1. Optimized synthesis and indium complex formation with the bifunctional chelator NODIA-Me - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chelator-Free/Chelator-Mediated Radiolabeling of Colloidally Stabilized Iron Oxide Nanoparticles for Biomedical Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New chelating agent for attaching indium-111 to monoclonal antibodies: in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biodistribution of 111In- and 90Y-labeled DOTA and maleimidocysteineamido-DOTA conjugated to chimeric anticarcinoembryonic antigen antibody in xenograft-bearing nude mice: comparison of stable and chemically labile linker systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (111)Indium-transferrin for localization and quantification of gastrointestinal protein loss - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selection of the optimal macrocyclic chelators for labeling with 111In and 68Ga improves contrast of HER2 imaging using engineered scaffold protein ADAPT6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reduction of the hepatic radioactivity levels of [111In]In-DOTA-labeled antibodies via cleavage of a linkage metabolized in lysosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Chelation of [111In]In3+ with the Dual-Size-Selective Macrocycles Py-macrodipa and Py2-macrodipa - PMC [pmc.ncbi.nlm.nih.gov]
• 9. New method for the chelation of indium-111 to monoclonal antibodies: biodistribution and imaging of athymic mice bearing human colon carcinoma xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Stability of radiopharmaceuticals during administration to the intensive care patient - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Indium-111-DOTA-lanreotide: biodistribution, safety and radiation absorbed dose in tumor patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Metabolism of indium chelates attached to monoclonal antibody: minimal transchelation of indium from benzyl-EDTA chelate in vivo. | Sigma-Aldrich [sigmaaldrich.com]
• 13. The factors that affect the stability of complexes | DOCX [slideshare.net]
• 14. chemistry.beloit.edu [chemistry.beloit.edu]
• 15. Site-specific Conjugation of 6 DOTA Chelators to a CA19-9-targeting scFv-Fc Antibody for Imaging and Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Indium-110 Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in scaling up the production of Indium-110 (In-110).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the production of In-110, particularly when scaling up from experimental to larger-scale batches.

Issue 1: Low Production Yield of In-110

Symptoms: The final activity of the purified In-110 is significantly lower than theoretical calculations based on cross-section data.

Potential Cause	Troubleshooting Step	Expected Outcome
Target Issues
Poor adhesion of cadmium to the copper substrate.[1][2]	Inspect the electroplated target for any signs of peeling or cracking. Perform a thermal shock test by heating the target and then rapidly cooling it to check for adhesion.[1][2]	The cadmium layer should remain intact without any visible defects.
Incorrect target thickness.	Verify the thickness of the electroplated cadmium layer using appropriate measurement techniques. The optimal thickness is dependent on the incident proton energy.	The target thickness should be optimized to ensure the proton beam's energy range covers the peak of the production cross-section.
Irradiation Parameters
Suboptimal proton beam energy.	Review and adjust the proton beam energy. The optimal energy range for the 110Cd(p,n)110In reaction needs to be carefully selected to maximize yield while minimizing the production of impurities.[3]	The production yield should increase as the proton energy is optimized.
Insufficient beam current or irradiation time.	Gradually increase the beam current and/or irradiation time while carefully monitoring the target's temperature.	A higher beam current and longer irradiation time will generally result in a higher production yield, provided the target can withstand the increased heat load.
Chemical Separation
Inefficient extraction of In-110 from the target material.	Optimize the radiochemical separation process. This includes ensuring the correct pH and reagent concentrations for the extraction method used.[1]	An optimized separation process will lead to a higher recovery of In-110.
Losses during purification steps.	Review each step of the purification process (e.g., ion exchange chromatography) for potential sources of loss. Ensure columns are properly conditioned and elution volumes are optimized.[4][5]	Minimizing losses at each stage will improve the overall yield.

Issue 2: Poor Radionuclidic Purity

Symptoms: Presence of undesirable radionuclides in the final In-110 product, detected by gamma spectrometry.

Potential Cause	Troubleshooting Step	Expected Outcome
Target Impurities
Use of natural cadmium instead of enriched 110Cd.	If high purity is required, use target material enriched in 110Cd. Natural cadmium contains other isotopes that can lead to the production of various indium isotopes and other radionuclidic impurities.[1][6]	The production of unwanted indium isotopes (e.g., 111In, 114mIn) will be significantly reduced.
Impurities in the cadmium target material.	Use high-purity cadmium (at least 99.99%) for target preparation.[1]	The presence of radionuclidic impurities from the activation of metallic impurities in the target will be minimized.
Irradiation Parameters
Proton beam energy is too high.	Optimize the proton beam energy to favor the 110Cd(p,n)110In reaction and minimize reactions with other cadmium isotopes or target backing materials that have higher energy thresholds.[3]	A reduction in high-energy byproduct radionuclides.
Chemical Separation
Incomplete separation of In-110 from other radionuclides.	Refine the radiochemical separation method. For ion-exchange chromatography, adjust the resin type, eluent concentration, and flow rate to improve the separation of indium from other elements.[4][5]	Improved separation will result in a final product with higher radionuclidic purity.

Issue 3: Poor Radiochemical Purity

Symptoms: A significant fraction of the In-110 is not in the desired chemical form (e.g., InCl₃).

Potential Cause	Troubleshooting Step	Expected Outcome
Reagent Quality
Impurities in the reagents used for separation and formulation.	Use high-purity reagents (e.g., analytical grade acids and water for injection) throughout the process.	Reduced risk of introducing metallic or organic impurities that can compete with In-110 in labeling reactions.
Process Control
Incorrect pH of the final solution.	Carefully control the pH of the final In-110 solution. For InCl₃, the pH should typically be acidic to prevent the formation of indium hydroxide.[7][8]	The In-110 will remain in its soluble ionic form.
Presence of competing metal ions.	Ensure the complete removal of cadmium and other metallic impurities during the chemical separation process. These can interfere with subsequent labeling reactions.	A purer solution will lead to more efficient radiolabeling.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for producing Indium-110?

A1: The most common method for producing Indium-110 is through the proton bombardment of an enriched Cadmium-110 (110Cd) target in a cyclotron. The nuclear reaction is 110Cd(p,n)110In. Production from natural cadmium is also possible but results in lower yields and higher levels of radionuclidic impurities.[1][3]

Q2: What are the key challenges when scaling up In-110 production?

A2: Key challenges include:

• Targetry: Fabricating robust targets that can withstand high beam currents without melting or degrading. This involves optimizing the electroplating of cadmium onto a high thermal conductivity backing material like copper.[1][2][9]

• Heat Dissipation: Effectively cooling the target during irradiation to prevent the loss of the target material and ensure consistent production yields.

• Radiation Shielding: Handling the significantly higher levels of radioactivity associated with larger batches requires more robust shielding and remote handling systems.

• Process Automation: Automating the radiochemical separation and purification processes to ensure reproducibility, minimize radiation exposure to personnel, and handle larger volumes of radioactive material.

• Quality Control: Maintaining high standards of radionuclidic, radiochemical, and chemical purity with increased production volumes.

Q3: How can I improve the adhesion of the cadmium target material to the copper backing?

A3: To improve adhesion, ensure the copper substrate is thoroughly cleaned and pre-treated before electroplating. A silver strike coating can also be employed to enhance adhesion. The plating process itself should be carefully controlled, including the current density, temperature, and bath composition.[2]

Q4: What are the expected radionuclidic impurities when using a natural cadmium target?

A4: When using a natural cadmium target, you can expect to produce other indium isotopes, such as 109In, 111In, and 114mIn, from proton interactions with other stable cadmium isotopes (106Cd, 108Cd, 111Cd, 112Cd, 113Cd, 114Cd, 116Cd). Additionally, impurities from the activation of the copper backing or any other materials in the target assembly may be present.[10]

Q5: What is a suitable method for the radiochemical separation of In-110 from the cadmium target?

A5: A common and effective method is ion-exchange chromatography. After dissolving the irradiated target in an appropriate acid (e.g., HCl), the solution can be passed through an anion exchange resin. Cadmium forms anionic chloride complexes that are retained by the resin, while indium can be selectively eluted.[4][5]

Experimental Protocols

Protocol 1: Electroplating of Cadmium Target

This protocol describes the electrodeposition of a natural cadmium layer onto a copper substrate.

Materials:

• High-purity copper disc (substrate)

• High-purity Cadmium Sulfate (CdSO₄)

• Potassium Cyanide (KCN)

• Deionized water

• Electroplating cell

• Platinum anode

• DC power supply

Procedure:

• Clean the copper substrate mechanically with fine-grit sandpaper, followed by rinsing with deionized water and degreasing with acetone.

• Prepare the electroplating bath by dissolving 0.5 g of CdSO₄ and 1.5 g of KCN in 500 mL of deionized water.

• Place the copper substrate as the cathode and the platinum wire as the anode in the electroplating cell.

• Maintain the bath at 25°C.

• Apply a constant DC current density of approximately 4.27 mA/cm².

• Continue the electroplating until the desired thickness is achieved. The thickness can be estimated based on the current, plating time, and the electrochemical equivalent of cadmium.

• After plating, rinse the target with deionized water and dry it carefully.

• Perform a thermal shock test by heating the target to 500°C for one hour, followed by immersion in cold water to ensure good adhesion.[1][2]

Protocol 2: Radiochemical Separation of In-110 using Ion Exchange Chromatography

This protocol outlines the separation of In-110 from the bulk cadmium target material.

Materials:

• Irradiated cadmium target

• Concentrated Hydrochloric Acid (HCl)

• High-purity water

• Anion exchange resin (e.g., Dowex 1x8)

• Chromatography column

Procedure:

• Dissolve the irradiated cadmium target in concentrated HCl.

• Evaporate the solution to dryness and reconstitute the residue in a small volume of 0.05 M HCl.

• Prepare a chromatography column with the anion exchange resin and condition it with 0.05 M HCl.

• Load the dissolved target solution onto the column.

• Wash the column with 0.05 M HCl to elute the In-110. The cadmium will be retained on the resin.

• Collect the In-110 fraction.

• The cadmium can be recovered from the resin by eluting with a different concentration of HCl or another suitable eluent.

Visualizations

Caption: A simplified workflow for the production and quality control of Indium-110.

Caption: A logical diagram for troubleshooting low production yields of Indium-110.

References

• 1. researchgate.net [researchgate.net]
• 2. ijrr.com [ijrr.com]
• 3. www-pub.iaea.org [www-pub.iaea.org]
• 4. Separation of radio indium (114Indium) from cadmium and copper in different media using organic and inorganic cation exchangers [inis.iaea.org]
• 5. Separation of radio Indium (I14In) from Cadmium and Copper different media using organic and inorganic cation exchange [inis.iaea.org]
• 6. Cadmium - Wikipedia [en.wikipedia.org]
• 7. pdf.hres.ca [pdf.hres.ca]
• 8. nordion.com [nordion.com]
• 9. www-pub.iaea.org [www-pub.iaea.org]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Indium-110 and Indium-111 for Nuclear Medicine Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the radionuclides Indium-110 and Indium-111 for applications in nuclear medicine, including single-photon emission computed tomography (SPECT) and positron emission tomography (PET) imaging, as well as targeted radionuclide therapy. This document summarizes key physical properties, production methods, and available experimental data to assist researchers in selecting the appropriate isotope for their preclinical and clinical research.

Physical and Nuclear Properties: A Head-to-Head Comparison

A fundamental understanding of the nuclear decay properties of Indium-110 and Indium-111 is crucial for their application in nuclear medicine. These properties dictate the imaging modality, radiation dose to the patient, and potential therapeutic efficacy.

Property	Indium-110 (110In)	Indium-111 (111In)
Half-life	4.92 hours[1]	2.8048 days (67.3 hours)[2][3][4]
Decay Mode	Electron Capture (EC) / Positron Emission (β+)[1]	Electron Capture (EC)[2][3]
Principal Photon Emissions (keV)	657.7 (97.7%), Annihilation photons (511)	171.3 (91%), 245.4 (94%)[2][3]
Imaging Modality	Positron Emission Tomography (PET)[5][6]	Single-Photon Emission Computed Tomography (SPECT)[2][3]
Therapeutic Emissions	Auger electrons	Auger electrons

Production of Indium-110 and Indium-111

The availability and production route of a radionuclide are critical considerations for its widespread clinical use.

Indium-111 is typically produced in a cyclotron by proton irradiation of a cadmium target, with the 112Cd(p,2n)111In reaction being the most common method due to its high radionuclide purity.[2][3]

Indium-110 , specifically its metastable state Indium-110m (110mIn) , which is of interest for PET imaging, can be produced via the 110Cd(p,n)110mIn nuclear reaction in a cyclotron.[6] It can also be obtained from a 110Sn/110mIn generator.[6]

Performance in Nuclear Medicine Applications: A Comparative Analysis

While Indium-111 is a well-established radionuclide for SPECT imaging, Indium-110 is emerging as a promising candidate for higher-resolution PET imaging.

Imaging of Neuroendocrine Tumors

Radiolabeled somatostatin analogs, such as octreotide, are routinely used for the diagnosis and staging of neuroendocrine tumors (NETs) which overexpress somatostatin receptors (SSTRs).

A key study directly compared the performance of 110mIn-DTPA-octreotide PET with 111In-DTPA-octreotide SPECT for imaging neuroendocrine tumors. The results demonstrated a nearly three-fold better spatial resolution for 110mIn PET, leading to improved detection of small tumor lesions.[5][6] This suggests a significant advantage for 110In in clinical scenarios where the detection of small or early-stage tumors is critical.

Quantitative data from various studies on the use of Indium-111 labeled somatostatin analogs in SPECT imaging of NETs show its utility in tumor localization and staging.[7][8][9] However, the superior resolution of PET with 110mIn offers the potential for more accurate quantification of radiopharmaceutical uptake in tumors.[5][6]

Targeted Radionuclide Therapy

Both Indium-110 and Indium-111 emit Auger electrons, which are low-energy electrons with a very short range. This property makes them candidates for targeted radionuclide therapy, where the radionuclide is delivered specifically to cancer cells, leading to localized cell killing with minimal damage to surrounding healthy tissue. While 111In has been investigated for therapeutic applications, often in combination with a diagnostic scan, the development of 110In-based therapies is still in its early stages. The shorter half-life of 110In may be a consideration in therapeutic study design.

Experimental Protocols

Detailed and standardized experimental protocols are essential for reproducible research and the development of new radiopharmaceuticals. Below are representative protocols for key experimental procedures.

Radiolabeling of Peptides with Indium-111

This protocol is a general guideline for labeling a DOTA-conjugated peptide (e.g., DOTATATE) with Indium-111.

Materials:

• DOTA-conjugated peptide

• 111InCl3 solution

• Sodium acetate buffer (0.2 M, pH 5.0)

• Sterile, pyrogen-free reaction vial

• Heating block or water bath

• ITLC (Instant Thin Layer Chromatography) system for quality control

Procedure:

• In a sterile reaction vial, add a predetermined amount of the DOTA-conjugated peptide.

• Add the sodium acetate buffer to adjust the pH to the optimal range for labeling.

• Carefully add the 111InCl3 solution to the vial. The molar ratio of peptide to radionuclide is critical and should be optimized.

• Gently mix the reaction solution.

• Incubate the reaction vial at 80-100°C for 15-30 minutes. Incubation time and temperature may need optimization depending on the specific peptide.[10]

• After incubation, allow the vial to cool to room temperature.

• Perform quality control using ITLC to determine the radiochemical purity. A purity of >95% is generally required for in vivo studies.

In Vitro Cell Binding Assay

This assay is used to determine the binding affinity of the radiolabeled peptide to its target receptor on cancer cells.

Materials:

• Cancer cell line expressing the target receptor (e.g., SSTR2-positive cells for octreotide analogs)

• Radiolabeled peptide (e.g., 111In-DOTATATE)

• Unlabeled peptide for competition

• Binding buffer (e.g., Tris-HCl with BSA)

• Cell harvester and filter mats

• Gamma counter

Procedure:

• Plate the cells in a multi-well plate and allow them to adhere overnight.

• On the day of the experiment, wash the cells with binding buffer.

• Add increasing concentrations of the unlabeled peptide to the wells.

• Add a constant concentration of the radiolabeled peptide to all wells.

• Incubate the plate at 37°C for a defined period (e.g., 60 minutes) to allow for binding.

• Wash the cells with ice-cold binding buffer to remove unbound radioactivity.

• Lyse the cells or harvest them onto filter mats.

• Measure the radioactivity in each well or on the filter mats using a gamma counter.

• Calculate the specific binding and determine the IC50 value (the concentration of unlabeled peptide that inhibits 50% of the specific binding of the radiolabeled peptide).

In Vivo Animal Imaging

This protocol outlines a general procedure for SPECT imaging in a tumor-bearing mouse model.

Materials:

• Tumor-bearing mice (e.g., xenograft model with human cancer cells)

• Radiolabeled compound (e.g., 111In-labeled antibody or peptide)

• Animal SPECT/CT scanner

• Anesthesia system

Procedure:

• Anesthetize the mouse using an appropriate anesthetic agent (e.g., isoflurane).

• Administer the radiolabeled compound via intravenous injection (e.g., tail vein).

• Position the animal in the SPECT/CT scanner.

• Acquire SPECT images at predefined time points post-injection (e.g., 1, 4, 24, and 48 hours).

• Acquire a CT scan for anatomical co-registration.

• Reconstruct the SPECT and CT images.

• Analyze the images to determine the biodistribution and tumor uptake of the radiopharmaceutical. This can be quantified as the percentage of injected dose per gram of tissue (%ID/g).[11][12]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental steps is crucial for understanding the mechanism of action and the research methodology.

References

• 1. bioxconomy.com [bioxconomy.com]
• 2. benchchem.com [benchchem.com]
• 3. jnm.snmjournals.org [jnm.snmjournals.org]
• 4. auntminnie.com [auntminnie.com]
• 5. 110mIn-DTPA-D-Phe1-octreotide for imaging of neuroendocrine tumors with PET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jnm.snmjournals.org [jnm.snmjournals.org]
• 7. siemens-healthineers.com [siemens-healthineers.com]
• 8. Localization of Neuroendocrine Tumors Using Somatostatin Receptor Imaging With Indium-111-Pentetreotide (OctreoScan) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Molecular imaging in neuroendocrine tumors: Recent advances, controversies, unresolved issues, and roles in management - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Indium-111 radiolabelling of a brain-penetrant Aβ antibody for SPECT imaging | Upsala Journal of Medical Sciences [ujms.net]
• 12. Mediso - An indium-111-labelled membrane-targeted peptide for cell tracking with radionuclide imaging [mediso.com]

A Comparative Analysis of Indium-110m and Gallium-68 for PET Imaging: A Guide for Researchers and Drug Development Professionals

A detailed comparison of the emerging positron-emitting radiometal, Indium-110m, and the well-established Gallium-68 for Positron Emission Tomography (PET) imaging. This guide provides a comprehensive overview of their production, radiochemistry, imaging characteristics, and clinical applications to assist researchers, scientists, and drug development professionals in selecting the appropriate radionuclide for their imaging needs.

In the rapidly evolving field of nuclear medicine, the choice of radionuclide is paramount for the development of effective diagnostic and therapeutic agents. Gallium-68 (Ga-68) has become a cornerstone of clinical PET imaging, particularly for neuroendocrine tumors and prostate cancer. Concurrently, researchers are exploring alternative positron-emitting radiometals, such as Indium-110m (In-110m), which offer unique properties that may be advantageous for specific applications. This guide presents a comparative analysis of In-110m and Ga-68, providing the essential data and experimental context for an informed selection process.

Physical and Decay Properties: A Head-to-Head Comparison

The intrinsic physical properties of a radionuclide dictate its suitability for PET imaging, influencing factors such as image resolution, patient dose, and the time window for imaging studies. Both In-110m and Ga-68 possess characteristics amenable to PET imaging, but with notable differences.

Property	Indium-110m (110mIn)	Gallium-68 (68Ga)
Half-life	69.1 minutes[1][2]	67.71 minutes[1]
Decay Mode	β+ (61.3%), EC (38%)[3]	β+ (89%), EC (11%)
Mean Positron Energy (Eβ+ mean)	1011 keV[3]	830 keV
Maximum Positron Energy (Eβ+ max)	Not explicitly found	1899 keV
Positron Range (mean in tissue)	Greater than Ga-68 (inferred from higher energy)	~3.5 mm[4]
Primary Gamma Emissions	657.75 keV (97.74%)[3]	1077 keV (3.22%)

Production of Indium-110m and Gallium-68

The accessibility and production yield of a radionuclide are critical considerations for its widespread adoption. Ga-68 benefits from two well-established production routes, while the production of In-110m is primarily limited to cyclotrons.

Indium-110m Production: In-110m is produced in a cyclotron via the 110Cd(p,n)110mIn nuclear reaction using low-energy protons.[3][4] A significant challenge in this production method is the co-production of the longer-lived isomer, Indium-110g (half-life = 4.9 hours).[4] While In-110g decays via electron capture and does not interfere with PET imaging, its presence increases the overall radiation dose to the patient.[4]

Gallium-68 Production: Ga-68 can be produced through two primary methods:

• 68Ge/68Ga Generators: This is the most common method, providing a convenient, on-site source of Ga-68 without the need for a cyclotron. The parent isotope, Germanium-68 (68Ge), has a long half-life (270.95 days), allowing the generator to be used for an extended period.[5] The annual mean elution yield of these generators is typically around 74.7%.[1]

• Cyclotron Production: Ga-68 can also be produced in a cyclotron via the 68Zn(p,n)68Ga reaction.[6] This method can generate significantly higher quantities of Ga-68 compared to a generator, making it suitable for large-scale production.[6][7]

Production Pathways for In-110m and Ga-68

Radiolabeling Chemistry and Experimental Protocols

The ability to efficiently and stably label a targeting molecule is a critical aspect of a radiopharmaceutical. Both Indium and Gallium are trivalent metals that are chelated by ligands containing donor atoms such as oxygen and nitrogen.

Chelators: A variety of chelators have been developed for both Indium and Gallium, with DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) and its derivatives being widely used for both. DTPA (diethylenetriaminepentaacetic acid) is another common chelator, particularly for Indium isotopes.[8][9] The choice of chelator can influence the stability of the radiolabeled complex and its pharmacokinetic properties.[10]

Experimental Protocol: Radiolabeling of a Somatostatin Analogue

A direct comparison of the radiolabeling process can be made in the context of preparing somatostatin analogue-based radiopharmaceuticals, which have been developed for both In-110m and Ga-68.

110mIn-DTPA-d-Phe1-octreotide: A study demonstrated the preparation of 110mIn-DTPA-d-Phe1-octreotide using a commercially available kit originally designed for 111In.[1]

• Elution: 110mIn is eluted from a generator with 0.05 mol/L HCl.[1]

• Evaporation and Redissolution: The eluate is evaporated to dryness and the 110mIn is redissolved in 0.02 mol/L HCl.[1]

• Labeling: The 110mIn solution (containing approximately 500 MBq) is added to a vial containing 10 µg of DTPA-d-Phe1-octreotide.[1]

• Incubation: The mixture is incubated for 30 minutes at room temperature.[1]

• Dilution: The final product is diluted with saline for injection.[1]

68Ga-DOTATATE: The radiolabeling of 68Ga-DOTATATE is often performed using a fully automated labeling module.[11]

• Elution: 68Ga is eluted from a 68Ge/68Ga generator.[11]

• Peptide Preparation: The DOTATATE peptide is dissolved in a buffer solution (e.g., HEPES).[11]

• Labeling: The 68Ga eluate is passed through the labeling module where it reacts with the buffered peptide solution.

• Purification: The labeled product is purified using a C-18 cartridge to remove unreacted 68Ga and other impurities.

• Quality Control: The final product undergoes quality control checks for radiochemical purity, pH, and 68Ge breakthrough.[11]

References

• 1. jnm.snmjournals.org [jnm.snmjournals.org]
• 2. Indium-110m - isotopic data and properties [chemlin.org]
• 3. www-pub.iaea.org [www-pub.iaea.org]
• 4. Comparison of image quality and spatial resolution between 18F, 68Ga, and 64Cu phantom measurements using a digital Biograph Vision PET/CT - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Visual and whole-body quantitative analyses of 68 Ga-DOTATATE PET/CT for prognosis of outcome after PRRT with 177Lu-DOTATATE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. scribd.com [scribd.com]
• 9. The Chemical Scaffold of Theranostic Radiopharmaceuticals: Radionuclide, Bifunctional Chelator, and Pharmacokinetics Modifying Linker - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Matching chelators to radiometals for radiopharmaceuticals - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 11. A Practical Guide for the Production and PET/CT Imaging of 68Ga-DOTATATE for Neuroendocrine Tumors in Daily Clinical Practice - PubMed [pubmed.ncbi.nlm.nih.gov]

Indium-110: A Promising but Uncharted Candidate for PET Imaging

A detailed comparison of Indium-110 with established PET isotopes for researchers and drug development professionals.

Indium-110 (¹¹⁰In) presents a compelling case for exploration as a positron emission tomography (PET) imaging agent. Its favorable half-life and the precedent set by its well-established cousin, the SPECT agent Indium-111, suggest a potential new tool in the nuclear medicine arsenal. However, a thorough review of the existing scientific literature reveals that while the potential is clear, the experimental validation of ¹¹⁰In for PET imaging is still in its infancy. This guide provides a comprehensive comparison of ¹¹⁰In with current clinical PET isotopes, summarizing the available data, outlining potential experimental approaches, and highlighting the critical gaps in our knowledge that future research must address.

Performance Characteristics: A Comparative Overview

A direct comparison of Indium-110 with other PET isotopes is hampered by the limited availability of its specific decay characteristics, particularly its positron branching ratio and energy. However, we can create a comparative framework using its known properties and data from its isomer, ¹¹⁰ᵐIn, and other common PET radionuclides.

Property	Indium-110 (¹¹⁰In)	Indium-110m (¹¹⁰ᵐIn)	Gallium-68 (⁶⁸Ga)	Fluorine-18 (¹⁸F)	Zirconium-89 (⁸⁹Zr)
Half-life	4.92 hours[1]	69.1 minutes[2]	68 minutes	109.8 minutes	78.4 hours
Decay Mode	EC, β+[1]	EC, β+[2]	EC, β+	β+	EC, β+
Max Positron Energy (MeV)	Data not available	Data not available	1.90	0.63	0.90
Mean Positron Energy (MeV)	Data not available	Data not available	0.83	0.25	0.39
Positron Branching Ratio (%)	Data not available	Data not available	89	97	23
Primary Production Route	¹¹⁰Cd(p,n)¹¹⁰In	¹¹⁰Cd(p,n)¹¹⁰ᵐIn	⁶⁸Ge/⁶⁸Ga generator	¹⁸O(p,n)¹⁸F	⁸⁹Y(p,n)⁸⁹Zr

Experimental Protocols: A Roadmap for Validation

While specific experimental data for ¹¹⁰In is scarce, the well-documented chemistry of Indium-111 provides a robust starting point for researchers. The radiolabeling and imaging protocols for ¹¹¹In can be readily adapted for the validation of ¹¹⁰In as a PET agent.

Production and Radiolabeling Workflow

The production of Indium-110 would likely follow a cyclotron-based route, similar to other metallic radionuclides. The subsequent radiolabeling of a targeting molecule (e.g., a peptide or antibody) would involve chelation chemistry.

Fig. 1: Proposed workflow for the production and radiolabeling of Indium-110.

Methodology:

• Production: A solid target of enriched Cadmium-110 is irradiated with a proton beam in a cyclotron.

• Purification: The irradiated target is dissolved, and Indium-110 is separated from the bulk target material and other radionuclidic impurities using ion exchange chromatography. The final product is typically a solution of [¹¹⁰In]InCl₃ in dilute acid.

• Radiolabeling: A targeting molecule conjugated to a chelator (e.g., DOTA, DTPA) is incubated with the purified [¹¹⁰In]InCl₃ solution in a suitable buffer (e.g., sodium acetate) at an optimized temperature and pH.

• Quality Control: The radiochemical purity of the final product is assessed using techniques like radio-thin layer chromatography (radio-TLC) or high-performance liquid chromatography (HPLC) to ensure that the radionuclide is efficiently incorporated into the chelator.

Preclinical Evaluation Workflow

A standard preclinical workflow would be necessary to validate the in vitro and in vivo performance of a new ¹¹⁰In-labeled radiopharmaceutical.

Fig. 2: Standard workflow for the preclinical evaluation of a novel radiopharmaceutical.

Methodology:

• In Vitro Stability: The radiolabeled compound is incubated in serum at 37°C for various time points to assess its stability in a biological matrix.

• Cell Binding and Uptake: The affinity and internalization of the radiotracer are evaluated in cell lines with varying expression levels of the target receptor.

• Animal Model: A suitable animal model, typically immunodeficient mice with xenografted human tumors, is used.

• PET/CT Imaging: The animals are injected with the radiotracer, and dynamic or static PET/CT scans are acquired at different time points to visualize the biodistribution and tumor uptake.

• Ex vivo Biodistribution: After the final imaging session, tissues and organs are harvested, weighed, and their radioactivity is measured in a gamma counter to provide quantitative data on the tracer's distribution.

Signaling Pathways and Logical Relationships

The fundamental principle of PET imaging relies on the decay of a positron-emitting radionuclide and the subsequent detection of annihilation photons.

Fig. 3: The basic principle of positron emission tomography (PET).

Future Directions and a Call for Research

The validation of Indium-110 as a PET imaging agent requires a concerted research effort to fill the existing knowledge gaps. The most critical next steps include:

• Precise Measurement of Decay Data: Accurate determination of the positron branching ratio and energy spectrum of ¹¹⁰In is paramount for predicting its imaging resolution and for dosimetric calculations.

• Development and Optimization of Production: Establishing a reliable and high-yield production method for ¹¹⁰In is a prerequisite for widespread preclinical and potential clinical use.

• Comprehensive Preclinical Evaluation: Head-to-head preclinical imaging studies comparing ¹¹⁰In-labeled compounds with their ⁶⁸Ga or ¹⁸F-labeled counterparts are necessary to demonstrate a clear advantage in terms of imaging characteristics, pharmacokinetics, or target-to-background ratios.

References

• 1. Indium-110 - isotopic data and properties [chemlin.org]
• 2. Indium-110m - isotopic data and properties [chemlin.org]

Head-to-Head Comparison: Indium-110 vs. Technetium-99m Tracers in Radionuclide Imaging

For Immediate Release

In the landscape of radionuclide imaging, the selection of an appropriate tracer is paramount to achieving high-quality diagnostic results. This guide provides a comprehensive head-to-head comparison of Indium-110 (¹¹⁰In) and the widely utilized Technetium-99m (⁹⁹ᵐTc), offering researchers, scientists, and drug development professionals a detailed analysis of their respective properties and performance based on available data. While direct comparative studies between ¹¹⁰In and ⁹⁹ᵐTc are limited, this guide synthesizes existing information to facilitate an informed decision-making process.

Physical and Decay Properties: A Quantitative Overview

The fundamental characteristics of a radiotracer dictate its suitability for specific imaging applications. The following table summarizes the key physical and decay properties of Indium-110 and Technetium-99m.

Property	Indium-110 (¹¹⁰In)	Indium-110m (¹¹⁰ᵐIn)	Technetium-99m (⁹⁹ᵐTc)
Half-life	4.92 hours[1]	69.1 minutes[2]	6.01 hours
Decay Mode	Electron Capture (EC), β+[1]	Electron Capture (EC), β+[2]	Isomeric Transition
Principal Gamma Energies	Not specified in search results	Not specified in search results	140.5 keV[3]
Decay Product	Cadmium-110 (¹¹⁰Cd)[1]	Cadmium-110 (¹¹⁰Cd)[2]	Technetium-99 (⁹⁹Tc)

Performance in SPECT Imaging

Single-Photon Emission Computed Tomography (SPECT) is a cornerstone of nuclear medicine, and the choice of tracer significantly impacts image quality.

Technetium-99m is well-established in SPECT imaging, with its 140.5 keV gamma emission being optimal for standard gamma cameras, providing a good balance between tissue penetration and detection efficiency. Studies comparing ⁹⁹ᵐTc with other radionuclides like Samarium-153 have shown that ⁹⁹ᵐTc provides excellent spatial resolution, with a Full Width at Half Maximum (FWHM) of 3.19 mm and a Full Width at Tenth Maximum (FWTM) of 6.73 mm using a Low-Energy High-Resolution (LEHR) collimator[3][5]. The sensitivity of ⁹⁹ᵐTc has been recorded at 31.21 Cps/MBq[3][5].

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are generalized experimental protocols for radiolabeling and SPECT imaging with Indium and Technetium tracers.

Radiolabeling Protocols

Indium-111 Radiolabeling of Antibodies (as a proxy for Indium-110)

Indium-111, a more extensively studied isotope of indium, is often chelated to molecules of interest, such as antibodies, for targeted imaging. A common method involves the use of bifunctional chelating agents like DTPA (diethylenetriaminepentaacetic acid).

• Procedure:

  • A solution of the antibody is prepared in a suitable buffer (e.g., 0.1 M HEPES, pH 7.0).

  • A molar excess of a bifunctional chelator, such as CHX-A"-DTPA, is added to the antibody solution.

  • The mixture is incubated at room temperature for a specified period (e.g., 1-2 hours) to allow for the conjugation of the chelator to the antibody.

  • Unconjugated chelator is removed using a size-exclusion chromatography column.

  • Indium-111 in the form of ¹¹¹InCl₃ is added to the purified antibody-chelator conjugate.

  • The reaction mixture is incubated at room temperature for approximately 30 minutes.

  • The radiolabeled antibody is purified from unincorporated ¹¹¹In using a size-exclusion column.

  • Radiochemical purity is assessed by instant thin-layer chromatography (ITLC).

Technetium-99m Radiolabeling of White Blood Cells (WBCs)

Labeling of cellular components is a common application for ⁹⁹ᵐTc.

• Procedure:

  • A sample of the patient's venous blood is collected in a syringe containing an anticoagulant (e.g., ACD solution).

  • The blood is allowed to sediment, or is centrifuged to separate the red blood cells.

  • The leukocyte-rich plasma is transferred to a sterile tube.

  • The white blood cells are pelleted by centrifugation.

  • The WBC pellet is resuspended in a small volume of saline.

  • A solution of ⁹⁹ᵐTc-pertechnetate is added to a vial containing a reducing agent (e.g., stannous chloride) and a chelating agent (e.g., HMPAO).

  • The prepared ⁹⁹ᵐTc-complex is then added to the WBC suspension and incubated at room temperature for approximately 15-20 minutes.

  • The labeled WBCs are washed and resuspended in saline for reinjection into the patient.

SPECT Imaging Protocols

Indium-111 SPECT Imaging (as a proxy for Indium-110)

• Patient Preparation: Dependent on the specific tracer and target. For example, for infection imaging with labeled leukocytes, no specific preparation is usually required.

• Administration: The radiolabeled tracer is administered intravenously.

• Imaging Acquisition:

  • Imaging is typically performed at multiple time points post-injection (e.g., 4, 24, and 48 hours) to allow for clearance of background activity and accumulation at the target site.

  • A dual-head gamma camera equipped with medium-energy collimators is used.

  • Energy windows are centered over the principal photopeaks of ¹¹¹In (171 keV and 245 keV) with a typical window width of 20%.

  • Whole-body planar images and SPECT images of specific regions of interest are acquired.

  • For SPECT, a 360° rotation is performed with projections acquired at regular angular intervals (e.g., every 3-6 degrees) into a 128x128 matrix.

• Image Reconstruction: Images are reconstructed using filtered back-projection or iterative reconstruction algorithms, with attenuation and scatter correction applied to improve image quality and quantitative accuracy[6][7].

Technetium-99m SPECT Imaging

• Patient Preparation: Varies with the procedure. For a bone scan, patients are encouraged to hydrate well and void immediately before imaging.

• Administration: The ⁹⁹ᵐTc-radiopharmaceutical is injected intravenously.

• Imaging Acquisition:

  • Imaging time depends on the tracer's biodistribution, typically 2-4 hours post-injection for bone scans.

  • A gamma camera with a Low-Energy High-Resolution (LEHR) collimator is used.

  • A 15-20% energy window is centered on the 140.5 keV photopeak of ⁹⁹ᵐTc.

  • Planar and SPECT images are acquired as needed.

  • SPECT acquisition parameters are similar to those for ¹¹¹In, with a 360° rotation and multiple projections.

• Image Reconstruction: Reconstructed using standard algorithms with appropriate corrections.

Visualizing Experimental Workflows

To further clarify the processes involved, the following diagrams illustrate the generalized workflows for radiolabeling and SPECT imaging.

Caption: Generalized radiolabeling workflows.

Caption: General SPECT imaging workflow.

Discussion and Conclusion

Technetium-99m remains the workhorse of nuclear medicine due to its near-ideal physical properties, widespread availability from ⁹⁹Mo/⁹⁹ᵐTc generators, and versatile chemistry. Its single, low-energy gamma emission is well-suited for current SPECT technology, providing high-quality images with a relatively low radiation dose to the patient.

Indium-110, and particularly its metastable isomer ¹¹⁰ᵐIn, presents an intriguing alternative, with preliminary evidence suggesting the potential for superior spatial resolution in SPECT imaging[4]. However, the shorter half-life of ¹¹⁰ᵐIn (69.1 minutes) compared to ⁹⁹ᵐTc (6.01 hours) may limit its application in studies requiring longer biological processes to be monitored[2]. The 4.92-hour half-life of ¹¹⁰In is more comparable to that of ⁹⁹ᵐTc[1]. The production of ¹¹⁰In, typically via a cyclotron, may also be a limiting factor for its widespread clinical use compared to the generator-produced ⁹⁹ᵐTc[8].

Direct, head-to-head comparative studies with robust experimental data are necessary to definitively establish the relative performance of Indium-110 and Technetium-99m tracers. Future research should focus on quantitative comparisons of image quality parameters such as resolution, sensitivity, and contrast-to-noise ratio for various imaging tasks. Furthermore, detailed investigations into the radiolabeling efficiency and in vivo stability of ¹¹⁰In-labeled compounds are warranted.

References

• 1. Indium-110 - isotopic data and properties [chemlin.org]
• 2. Indium-110m - isotopic data and properties [chemlin.org]
• 3. Comparison of Image Quality of Different Radionuclides Technetium-99m, Samarium-153, and Iodine-123 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of Image Quality of Different Radionuclides Technetium-99m, Samarium-153, and Iodine-123 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantitative SPECT for indium-111-labeled antibodies in the livers of beagle dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 8. tracesciences.com [tracesciences.com]

Unveiling Tumor Microenvironments: A Comparative Guide to Indium-111 SPECT Imaging and Histopathology Correlation

For researchers, scientists, and drug development professionals, understanding the in-vivo behavior of novel therapeutics and diagnostic agents is paramount. Single-Photon Emission Computed Tomography (SPECT) imaging, particularly with Indium-111 (¹¹¹In), offers a powerful modality for non-invasively visualizing and quantifying the biodistribution of radiolabeled molecules in preclinical and clinical settings. However, the ultimate validation of these imaging signals lies in their correlation with the gold standard of tissue analysis: histopathology. This guide provides a comprehensive comparison of ¹¹¹In-SPECT imaging data with histopathological findings, supported by experimental protocols and quantitative data to aid in the design and interpretation of such correlative studies.

A Note on Isotopes: Initial interest in this topic may have included Indium-110. It is important to clarify that Indium-110m is a positron-emitting radionuclide used for Positron Emission Tomography (PET), which offers distinct imaging characteristics. This guide will focus exclusively on Indium-111, a gamma-emitting isotope ideally suited for SPECT imaging.

Quantitative Correlation of ¹¹¹In-SPECT with Histopathology

The core principle of correlating SPECT imaging with histopathology is to validate that the radiotracer accumulation observed in the SPECT images accurately reflects the molecular and cellular characteristics of the tissue. This is often achieved by comparing the quantitative data from SPECT, such as the Standardized Uptake Value (SUV) or the percentage of injected dose per gram of tissue (%ID/g), with metrics derived from histopathological analysis, such as receptor expression levels, cell density, or the presence of specific biomarkers.

A compelling example of such correlation is in the context of prostate cancer. A study evaluating an ¹¹¹In-labeled prostate-specific membrane antigen (PSMA) ligand demonstrated an excellent ability to distinguish between cancerous and healthy lymph nodes.[1] Ex-vivo analysis of surgically removed lymph nodes showed a significant difference in the median Standardized Uptake Value normalized to lean body mass (SUL) between non-affected (0.16) and affected (13.2) nodes.[1] This strong correlation provides confidence that the SPECT signal is a reliable indicator of PSMA-expressing tumor tissue.

Table 1: Correlation of ¹¹¹In-PSMA-617 Uptake with Histopathology in Prostate Cancer Lymph Nodes [1]

Parameter	Value
Isotope	Indium-111
Radiotracer	¹¹¹In-PSMA-617
Imaging Modality	SPECT
Histopathology	Standard Histopathology
Number of Tumor-Containing Specimens	38
Number of Tumor-Free Specimens	182
SUL Cut-off Value	1.136
Sensitivity	92.1%
Specificity	98.9%
Positive Predictive Value	94.6%
Negative Predictive Value	98.4%
Accuracy	97.7%

Biodistribution: A Quantitative Bridge Between Imaging and Tissue Analysis

Ex-vivo biodistribution studies are a crucial step in validating SPECT imaging data. This involves dissecting tissues at various time points after radiotracer injection and measuring the radioactivity in each organ or tumor. This data, typically expressed as %ID/g, provides a direct, quantitative measure of radiotracer accumulation that can be compared with the SPECT image analysis.

Table 2: Comparative Biodistribution of ¹¹¹In-labeled Antibodies in Tumor-Bearing Mice (%ID/g)

Organ/Tissue	¹¹¹In-DTPA-Paclitaxel (24h)[2]	¹¹¹In-DOTA-PEG₄-800CW (24h)[3]
Blood	~0.01	~1.0
Tumor	0.21	~0.3
Liver	~0.1	~2.5
Spleen	~0.05	~1.5
Kidneys	~0.1	~10.0
Lungs	~0.05	~1.0
Muscle	~0.03	~0.2

Note: These values are approximations derived from the referenced studies and are intended for comparative purposes. Actual values can vary significantly based on the specific antibody, tumor model, and experimental conditions.

Experimental Protocols

Detailed and consistent experimental protocols are essential for obtaining reproducible and correlatable data between SPECT imaging and histopathology.

Preclinical ¹¹¹In-SPECT/CT Imaging Protocol

This protocol is adapted from a standard procedure for preclinical imaging of ¹¹¹In-labeled agents in mouse models.[4]

• Radiolabeling:

  • Conjugate the targeting molecule (e.g., antibody, peptide) with a suitable chelator (e.g., DTPA, DOTA).

  • Incubate the conjugated molecule with ¹¹¹InCl₃ in an appropriate buffer (e.g., 0.5 M sodium acetate, pH 5.0) at a controlled temperature and time.

  • Perform quality control using methods like ITLC or HPLC to determine radiochemical purity.

• Animal Model:

  • Utilize an appropriate tumor xenograft model relevant to the research question.

  • Administer the ¹¹¹In-labeled radiotracer (typically 0.4-5.0 MBq in 100-200 µL of sterile saline) via tail vein injection.

• SPECT/CT Imaging:

  • Anesthetize the animal and position it on the scanner bed.

  • Acquire SPECT data at desired time points post-injection (e.g., 2, 24, 48, 72 hours).

  • Use a high-resolution pinhole collimator appropriate for the animal size.

  • Set dual energy windows for the primary photopeaks of ¹¹¹In (171 keV and 245 keV).

  • Acquire data over 360° with multiple projections for a total time of 30-60 minutes.

  • Immediately following the SPECT scan, acquire a CT scan for anatomical co-registration and attenuation correction.

• Image Reconstruction and Analysis:

  • Reconstruct SPECT data using an iterative algorithm (e.g., OSEM).

  • Co-register and fuse the SPECT and CT images.

  • Draw regions of interest (ROIs) on the tumors and organs to quantify radioactivity uptake (e.g., as %ID/g or SUV).

Histopathology and Autoradiography Protocol

Following the final imaging session, the animal is euthanized for ex-vivo tissue analysis.

• Tissue Collection and Biodistribution:

  • Dissect tumors and major organs.

  • Weigh each tissue sample and measure the radioactivity using a gamma counter to determine the %ID/g.

• Tissue Processing for Histopathology:

  • Fix the tumor and selected organs in 10% neutral buffered formalin.

  • Embed the fixed tissues in paraffin.

  • Section the paraffin blocks into thin slices (e.g., 4-5 µm).

• Staining and Immunohistochemistry (IHC):

  • Stain sections with Hematoxylin and Eosin (H&E) for morphological assessment.

  • Perform IHC for specific biomarkers of interest (e.g., the target receptor of the radiolabeled antibody) to assess protein expression and localization.

• Autoradiography:

  • For higher resolution correlation, fresh-frozen tissue sections can be exposed to a phosphor imaging screen or photographic emulsion.

  • The resulting autoradiogram shows the microscopic distribution of the radiotracer within the tissue, which can be directly compared to adjacent stained sections.

• Quantitative Analysis and Correlation:

  • Digitize the stained slides and autoradiograms.

  • Quantify the staining intensity or the density of positive cells in the histopathology images.

  • Spatially correlate the quantitative data from histopathology and autoradiography with the SPECT signal from the corresponding tissue region.

Visualizing the Workflow and a Key Signaling Pathway

To better understand the interplay of these methodologies, the following diagrams illustrate the experimental workflow and a relevant signaling pathway.

Caption: Experimental workflow for correlating ¹¹¹In-SPECT imaging with histopathology.

Caption: Simplified diagram of ¹¹¹In-PSMA inhibitor binding and internalization.

Conclusion

The correlation of Indium-111 SPECT imaging with histopathology is a powerful approach to validate and interpret in-vivo imaging data. By providing quantitative comparisons and detailed experimental protocols, this guide aims to facilitate the design of robust studies that can accelerate the development of novel diagnostic and therapeutic agents. The strong correlation demonstrated in studies, such as those involving ¹¹¹In-PSMA ligands, underscores the potential of ¹¹¹In-SPECT as a reliable tool for non-invasively assessing tumor characteristics that are reflective of the underlying tissue pathology.

References

• 1. Performance of 111In-labelled PSMA ligand in patients with nodal metastatic prostate cancer: correlation between tracer uptake and histopathology from lymphadenectomy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Indium-111 radiolabelling of a brain-penetrant Aβ antibody for SPECT imaging | Upsala Journal of Medical Sciences [ujms.net]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Stability of Indium-110 Chelates for Radiopharmaceutical Research

For researchers, scientists, and drug development professionals, the selection of a suitable chelator is paramount in the development of Indium-110 (¹¹⁰In) based radiopharmaceuticals. The stability of the Indium-110 chelate complex, both in laboratory conditions (in vitro) and within a living organism (in vivo), directly impacts the efficacy and safety of the radiopharmaceutical. This guide provides an objective comparison of the stability of various Indium-110 chelates, supported by experimental data, to aid in the selection of the most appropriate chelator for your research needs.

The isotope Indium-111 (¹¹¹In) is frequently used in published research due to its favorable decay characteristics for imaging. Chemically, ¹¹⁰In and ¹¹¹In are identical, and therefore, the stability data for ¹¹¹In chelates are directly applicable to ¹¹⁰In. This guide will refer to studies using ¹¹¹In, with the understanding that the chelation chemistry is the same for ¹¹⁰In.

In Vitro Stability Comparison

The in vitro stability of an Indium-110 chelate is a critical indicator of its ability to securely hold the radioisotope under physiological conditions. A common method to assess this is by incubating the radiolabeled chelate in human serum and measuring the percentage of intact complex over time. The data below summarizes the performance of several common chelators.

Chelator	Time in Human Serum	% Intact Chelate	Reference
DTPA	1 week	< 97%	[1]
2 weeks	< 95%	[1]
benzyl-EDTA	4 days (conjugated to Lym-1 antibody)	99.1 ± 0.7% (in blood)	[2]
1B4M-DTPA	Not specified (stable)	Stable	[3]
C-NOTA	Not specified (unstable)	Unstable	[3]
py-macrodipa	7 days	~90%	[4][5]
py2-macrodipa	7 days	~90%	[4][5]
DOTA	Not specified (metabolically stable)	Stable	[6]
LiLo	Not specified	More stable than DTPA	[7]

In Vivo Stability Comparison

In vivo stability is the ultimate test of a chelator's robustness. It is typically evaluated through biodistribution studies in animal models, where the uptake of the radiolabeled chelate in various organs is measured at different time points. High uptake in non-target tissues like the liver, kidneys, and bone can indicate dissociation of the Indium-110 from the chelator.

Chelator Conjugate	Animal Model	Key Findings on Stability	Reference
¹¹¹In-benzyl-EDTA-Lym-1	Normal Mice	Minimal transchelation; 97.4 ± 2.2% of ¹¹¹In in the liver remained in the chelate form after 4 days.	[2]
¹¹¹In-C-NOTA-T101	Normal Mice	Unstable; resulted in higher uptake in the liver and kidney compared to the stable ¹¹¹In-1B4M-T101.	[3]
¹¹¹In-1B4M-T101	Normal Mice	Stable; less tracer accumulation in non-target organs.	[3]
¹¹¹In-LiLo-16.88	Athymic Mice with Colorectal Tumor Xenografts	Superior to DTPAa; indicated less liver retention.	[7]
¹¹¹In(DOTA-3P-RGD₂)	Athymic Nude Mice with U87MG Glioma Xenografts	Metabolically stable with high tumor uptake and excellent tumor-to-background ratios.	[6]
¹¹¹In(DTPA-3P-RGD₂)	Athymic Nude Mice with U87MG Glioma Xenografts	Faster tumor washout and poorer tumor-to-background ratios compared to the DOTA conjugate.	[6]
[¹¹¹In][In(py-macrodipa)]⁺	Mice	Lower uptake in kidneys, liver, and blood at 24 hours compared to free ¹¹¹InCl₃.	[4][5]
[¹¹¹In][In(py₂-macrodipa)]⁺	Mice	Lower uptake in kidneys, liver, and blood at 24 hours compared to free ¹¹¹InCl₃.	[4][5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of stability studies. Below are generalized protocols for the key experiments cited in this guide.

In Vitro Serum Stability Assay

• Radiolabeling: The chelator is radiolabeled with Indium-110 (or Indium-111) chloride in a suitable buffer (e.g., ammonium acetate buffer, pH 5.5). The reaction mixture is typically incubated at room temperature or heated, depending on the chelator's requirements.

• Purification: The radiolabeled chelate is purified from free radioisotope using methods like size-exclusion chromatography (e.g., a PD-10 column).

• Incubation: The purified radiolabeled chelate is added to fresh human serum and incubated at 37°C.

• Sampling: Aliquots are taken from the serum mixture at various time points (e.g., 1 hour, 24 hours, 48 hours, 1 week).

• Analysis: The percentage of intact radiolabeled chelate in each aliquot is determined using techniques such as:

  • Size-Exclusion High-Performance Liquid Chromatography (SE-HPLC): Separates the intact radiolabeled conjugate from dissociated Indium-110, which may bind to serum proteins like transferrin.

  • Thin-Layer Chromatography (TLC): Separates the radiolabeled chelate from free radioisotope based on their different affinities for the stationary and mobile phases.

  • Protein Precipitation: Proteins are precipitated (e.g., with ethanol or trichloroacetic acid), and the radioactivity in the supernatant (containing the intact chelate) and the pellet (containing protein-bound radioisotope) is measured.

In Vivo Biodistribution Study

• Animal Model: Typically, mice (often tumor-bearing for oncology applications) are used.

• Administration: The radiolabeled chelate is administered to the animals, usually via intravenous injection.

• Time Points: Groups of animals are euthanized at various time points post-injection (e.g., 1 hour, 4 hours, 24 hours, 48 hours).

• Organ Harvesting: Key organs and tissues (e.g., blood, heart, lungs, liver, spleen, kidneys, stomach, intestines, muscle, bone, and tumor if applicable) are dissected, weighed, and their radioactivity is measured using a gamma counter.

• Data Calculation: The radioactivity in each organ is expressed as a percentage of the injected dose per gram of tissue (%ID/g). This allows for the comparison of uptake across different organs and time points.

• Analysis: The biodistribution data provides insights into the clearance profile of the radiopharmaceutical and indicates the in vivo stability of the chelate. High accumulation in the liver, kidneys, or bone can suggest the release of free Indium-110.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the typical workflows for radiolabeling and purification, as well as for in vivo biodistribution studies.

Workflow for Radiolabeling and Purification of Indium-110 Chelates.

Experimental Workflow for In Vivo Biodistribution Studies.

References

• 1. Covalent attachment of metal chelates to proteins:the stability in vivo and in vitro of the conjugate of albumin with a chelate of 111indium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Metabolism of indium chelates attached to monoclonal antibody: minimal transchelation of indium from benzyl-EDTA chelate in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro and in vivo evaluation of structure-stability relationship of 111In- and 67Ga-labeled antibody via 1B4M or C-NOTA chelates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chelation of [111In]In3+ with the Dual-Size-Selective Macrocycles Py-macrodipa and Py2-macrodipa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chelation of [111In]In3+ with the dual-size-selective macrocycles py-macrodipa and py2-macrodipa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Impact of bifunctional chelators on biological properties of 111In-labeled cyclic peptide RGD dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. New chelating agent for attaching indium-111 to monoclonal antibodies: in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Indium-110: A Comparative Guide to Therapeutic Radiometals

For Researchers, Scientists, and Drug Development Professionals

The landscape of targeted radionuclide therapy is continually evolving, with a diverse array of radiometals being investigated for their therapeutic potential. This guide provides an objective comparison of Indium-110 against other prominent therapeutic radiometals, including Lutetium-177, Actinium-225, Yttrium-90, and Copper-67. By presenting key physical and biological characteristics, alongside standardized experimental protocols, this document aims to equip researchers with the necessary information to make informed decisions in the development of next-generation radiopharmaceuticals.

Data Presentation: A Comparative Analysis of Therapeutic Radiometals

The selection of a therapeutic radiometal is a critical decision in the design of a radiopharmaceutical, heavily influencing its efficacy and safety profile. The following tables summarize the key decay characteristics and production methods of Indium-110 and its counterparts.

Radionuclide	Half-life	Decay Mode	Emitted Particles (Energy)	Imaging Potential
Indium-110 (110In)	4.9 hours	Electron Capture (EC), β+	Auger electrons, Positrons (β+)	PET
Indium-110m (110mIn)	69.1 minutes	Isomeric Transition (IT), EC, β+	Auger electrons, Positrons (β+)	PET
Lutetium-177 (177Lu)	6.7 days	β-	Beta particles (β-) (Eβavg = 149 keV), Gamma photons (γ)	SPECT
Actinium-225 (225Ac)	9.9 days	α	Alpha particles (α) (4 alpha particles in decay chain)	Indirectly via daughters
Yttrium-90 (90Y)	2.7 days	β-	Beta particles (β-) (Eβavg = 934 keV)	Bremsstrahlung SPECT/PET
Copper-67 (67Cu)	2.6 days	β-	Beta particles (β-) (Eβavg = 141 keV), Gamma photons (γ)	SPECT

Radionuclide	Primary Production Route	Target Material	Reaction
Indium-110 (110In)	Cyclotron	Cadmium-110 (110Cd)	110Cd(p,n)110In
Lutetium-177 (177Lu)	Nuclear Reactor	Ytterbium-176 (176Yb) or Lutetium-176 (176Lu)	176Yb(n,γ)177Yb -> 177Lu or 176Lu(n,γ)177Lu
Actinium-225 (225Ac)	Thorium-229 generator, Cyclotron/Linear Accelerator	Thorium-229 (229Th), Radium-226 (226Ra), Thorium-232 (232Th)	229Th decay, 226Ra(p,2n)225Ac, 232Th(p,x)225Ac
Yttrium-90 (90Y)	Strontium-90/Yttrium-90 generator, Nuclear Reactor	Strontium-90 (90Sr), Yttrium-89 (89Y)	90Sr decay, 89Y(n,γ)90Y
Copper-67 (67Cu)	Cyclotron/Linear Accelerator	Zinc-68 (68Zn) or Zinc-70 (70Zn)	68Zn(p,2p)67Cu or 70Zn(p,α)67Cu

Experimental Protocols: Methodologies for Evaluation

The following protocols outline standard methodologies for the preclinical evaluation of therapeutic radiopharmaceuticals.

In Vitro Cytotoxicity Assay

Objective: To determine the dose-dependent cytotoxic effect of a radiolabeled compound on cancer cells.

Methodology:

• Cell Culture: Plate cancer cells expressing the target receptor (e.g., PSMA or SSTR) in 96-well plates at a predetermined density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of the radiolabeled compound and a non-radiolabeled control. Add the compounds to the cells and incubate for a specified period (e.g., 24, 48, 72 hours).

• Viability Assessment: After incubation, assess cell viability using a standard method such as the MTT or MTS assay. This involves adding the reagent to the wells, incubating for a few hours, and then measuring the absorbance at a specific wavelength.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. Plot the viability against the concentration of the radiopharmaceutical to determine the half-maximal inhibitory concentration (IC50).

In Vivo Biodistribution Study

Objective: To determine the uptake and clearance of a radiolabeled compound in various organs and tumors in an animal model.

Methodology:

• Animal Model: Utilize tumor-bearing mice with xenografts of human cancer cells that express the target receptor.

• Radiopharmaceutical Administration: Inject a known amount of the radiolabeled compound intravenously into the tail vein of the mice.

• Tissue Harvesting: At various time points post-injection (e.g., 1, 4, 24, 48, and 72 hours), euthanize a cohort of mice.

• Organ Collection and Weighing: Dissect and collect major organs (blood, heart, lungs, liver, spleen, kidneys, muscle, bone) and the tumor. Record the wet weight of each tissue sample.

• Radioactivity Measurement: Measure the radioactivity in each tissue sample using a gamma counter.

• Data Analysis: Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ and the tumor at each time point. This allows for the assessment of tumor targeting and clearance from non-target organs.

Tumor Growth Delay Study

Objective: To evaluate the therapeutic efficacy of a radiolabeled compound in inhibiting tumor growth in an animal model.

Methodology:

• Tumor Implantation: Implant cancer cells subcutaneously into the flank of immunocompromised mice.

• Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor dimensions with calipers every few days. Calculate the tumor volume using the formula: (Length x Width²) / 2.

• Treatment Groups: Once the tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into different treatment groups: vehicle control, non-radiolabeled compound, and different doses of the radiolabeled compound.

• Treatment Administration: Administer the respective treatments to the mice, typically via intravenous injection.

• Continued Monitoring: Continue to measure tumor volumes and body weights of the mice regularly until the tumors in the control group reach a predetermined endpoint size or for a specified duration.

• Data Analysis: Plot the mean tumor volume for each group over time. The tumor growth delay is determined by comparing the time it takes for tumors in the treated groups to reach a certain size compared to the control group.[1]

Mandatory Visualization

Signaling Pathways

The therapeutic efficacy of targeted radiopharmaceuticals is contingent on their ability to specifically bind to receptors that are overexpressed on cancer cells, leading to the internalization of the cytotoxic payload. The following diagrams illustrate the signaling pathways for two commonly targeted receptors in radionuclide therapy.

Caption: Signaling cascade initiated by a radiolabeled somatostatin analog binding to SSTR.

Caption: Mechanism of action for PSMA-targeted radionuclide therapy leading to apoptosis.

Experimental Workflow

The preclinical evaluation of a novel radiopharmaceutical follows a structured workflow to assess its safety and efficacy before consideration for clinical trials.

Caption: A generalized workflow for the preclinical assessment of therapeutic radiopharmaceuticals.

References

• 1. jnm.snmjournals.org [jnm.snmjournals.org]

Preclinical Comparison of Radiolabeled Peptides: Indium-111 vs. Gallium-68 and Lutetium-177

A guide for researchers and drug development professionals on the preclinical performance of peptides labeled with common diagnostic and therapeutic radionuclides.

Note on Indium-110: Initial searches for preclinical data on Indium-110 labeled peptides yielded no significant results, suggesting it is not a commonly used radionuclide in this context. Therefore, this guide focuses on the widely used Indium-111 for comparison with other key radionuclides. Indium-111 is a gamma emitter suitable for SPECT imaging and has been extensively studied preclinically.[1][2][3]

This guide provides a comparative preclinical evaluation of peptides labeled with Indium-111 (for SPECT imaging), Gallium-68 (for PET imaging), and Lutetium-177 (for therapeutic applications and SPECT imaging). The data presented is primarily based on studies of somatostatin analogues, such as DOTA-TATE and DOTA-TOC, which are widely used in neuroendocrine tumor imaging and therapy.

Radiolabeling and Physicochemical Characterization

The choice of radionuclide influences the radiolabeling process and the resulting physicochemical properties of the radiolabeled peptide. Peptides are typically conjugated with a chelator, most commonly DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid), to stably incorporate the metallic radionuclide.[3][4]

Table 1: Comparison of Radiolabeling Parameters and Quality Control

Parameter	Indium-111 (In-111)	Gallium-68 (Ga-68)	Lutetium-177 (Lu-177)
Typical Chelator	DOTA, DTPA	DOTA, NOTA, NODAGA	DOTA
Labeling Temperature	20-95°C	80-100°C (DOTA), Room Temp (NODAGA)	90-95°C
Labeling pH	4.0-5.5	3.5-5.0	4.0-5.0
Reaction Time	10-30 minutes	5-15 minutes	15-30 minutes
Radiochemical Purity	>95%	>95%	>95%
Specific Activity	High	Very High	High
Imaging Modality	SPECT	PET	SPECT/Therapy
Half-life	2.8 days	68 minutes	6.7 days

Experimental Protocol: Radiolabeling of DOTA-Peptides

A generalized protocol for radiolabeling DOTA-conjugated peptides is as follows:

• Preparation: A sterile, low-protein binding vial is used. The DOTA-peptide is dissolved in a suitable buffer, typically ammonium acetate or sodium acetate, to maintain the optimal pH.[3]

• Radiolabeling: The radionuclide (In-111 chloride, Ga-68 chloride eluted from a generator, or Lu-177 chloride) is added to the peptide solution. The reaction mixture is heated at the appropriate temperature for the specified time (see Table 1).[3][4]

• Quenching: The reaction may be stopped by adding a quenching solution like DTPA to complex any free radiometal.

• Quality Control: The radiochemical purity is determined by radio-TLC or radio-HPLC to separate the radiolabeled peptide from free radionuclide and other impurities.[5]

Diagram: General Radiolabeling Workflow

References

• 1. clinmedjournals.org [clinmedjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 4. researchgate.net [researchgate.net]
• 5. Towards Facile Radiolabeling and Preparation of Gallium-68-/Bismuth-213-DOTA-[Thi8, Met(O2)11]-Substance P for Future Clinical Application: First Experiences - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Indium-111 and Gallium-68 Uptake in Xenograft Models: A Guide for Researchers

For researchers, scientists, and professionals in drug development, this guide provides an objective comparison of the preclinical performance of radiopharmaceuticals labeled with Indium-111 and Gallium-68 in various xenograft models. This document summarizes key experimental data, details methodologies, and visualizes relevant workflows and pathways to inform the selection and application of these isotopes in oncological research.

A Note on Isotopes: While the initial topic specified Indium-110, a comprehensive literature search revealed a lack of available biodistribution data for this specific isotope in xenograft models. Consequently, this guide utilizes data for the more extensively researched and closely related isotope, Indium-111 (In-111) , for comparison with Gallium-68 (Ga-68).

Quantitative Biodistribution Data

The following tables summarize the uptake of Indium-111 and Gallium-68 labeled radiopharmaceuticals in various tumor xenograft models, presented as the percentage of the injected dose per gram of tissue (%ID/g).

Table 1: Biodistribution of Indium-111 Labeled Radiopharmaceuticals in Xenograft Models

Radiopharmaceutical	Xenograft Model	Tumor Uptake (%ID/g ± SD)	Time Post-Injection	Reference
¹¹¹In-DTPA-mAb 225 (anti-EGFR)	A431 (human vulvar squamous cell carcinoma)	28.0 ± 2.4	3 days	[1]
¹¹¹In-DTPA-mAb 225 (anti-EGFR)	A431 (human vulvar squamous cell carcinoma)	12.4 ± 3.0	7 days	[1]
¹¹¹In-DTPA-hu3S193 Diabody	MCF-7 (human breast carcinoma)	4.7 ± 0.6	1 hour	[2]
¹¹¹In-DTPA-hu3S193 F(ab')₂	MCF-7 (human breast carcinoma)	14.2 ± 2.4	8 hours	[2]
¹¹¹In-DTPA-cT84.66 (anti-CEA)	LS174T (human colorectal carcinoma)	57-68	48 hours	[3]

Table 2: Biodistribution of Gallium-68 Labeled Radiopharmaceuticals in Xenograft Models

Radiopharmaceutical	Xenograft Model	Tumor Uptake (%ID/g ± SD)	Time Post-Injection	Reference
[⁶⁸Ga]Ga-HX01 (dual-targeted)	BxPC-3 (pancreatic adenocarcinoma)	> 1.1	Not Specified	[4]
[⁶⁸Ga]Ga-HX01 (dual-targeted)	MCF-7 (human breast carcinoma)	> 1.1	Not Specified	[4]
[⁶⁸Ga]Ga-DOTA-C21 (curcumin derivative)	HT29 (human colorectal carcinoma)	3.57 ± 0.3	90 minutes
[⁶⁸Ga]Ga-NOTA-TR01 (TfR1 targeted)	HT29 (human colorectal carcinoma)	2.29 ± 0.14	30 minutes
[⁶⁸Ga]Ga-NOTA-TR01 (TfR1 targeted)	HT29 (human colorectal carcinoma)	1.12 ± 0.16	120 minutes

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of biodistribution studies. Below are representative experimental protocols extracted from the cited literature.

General Xenograft Model Development

Human tumor cell lines are cultured under standard conditions. For subcutaneous models, a suspension of tumor cells (typically 1 x 10⁶ to 1 x 10⁷ cells) in a suitable medium (e.g., PBS or Matrigel) is injected subcutaneously into the flank of immunocompromised mice (e.g., BALB/c nude or SCID). Tumors are allowed to grow to a palpable size (e.g., 100-500 mm³) before the administration of the radiopharmaceutical. For orthotopic models, tumor cells are implanted into the organ of origin.

Radiopharmaceutical Administration and Biodistribution Studies

The radiolabeled compound is typically administered intravenously via the tail vein. At predetermined time points post-injection, animals are euthanized. Tumors and major organs (e.g., blood, liver, spleen, kidneys, muscle) are excised, weighed, and the radioactivity is measured using a gamma counter. The uptake in each tissue is calculated and expressed as the percentage of the injected dose per gram of tissue (%ID/g).

Visualizations

Experimental Workflow for Comparative Biodistribution Study

The following diagram illustrates a typical workflow for a comparative study of radiopharmaceutical uptake in xenograft models.

Experimental workflow for a comparative biodistribution study.

Receptor-Mediated Uptake of Radiopharmaceuticals

The diagram below illustrates the general principle of how targeted radiopharmaceuticals are taken up by cancer cells expressing specific surface receptors.

Receptor-mediated uptake of a targeted radiopharmaceutical.

Concluding Remarks

References

• 1. Imaging of human tumor xenografts with an indium-111-labeled anti-epidermal growth factor receptor monoclonal antibody - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Biodistribution of 111In- and 90Y-labeled DOTA and maleimidocysteineamido-DOTA conjugated to chimeric anticarcinoembryonic antigen antibody in xenograft-bearing nude mice: comparison of stable and chemically labile linker systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 68Ga-DOTATATE Compared with 111In-DTPA-Octreotide and Conventional Imaging for Pulmonary and Gastroenteropancreatic Neuroendocrine Tumors: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the clinical translation potential of Indium-110 radiopharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

The landscape of nuclear medicine is continually evolving, with a drive towards more precise diagnostic tools and targeted therapeutic agents. Among the array of radiometals, Indium isotopes have carved a niche, particularly in single-photon emission computed tomography (SPECT). This guide provides an objective comparison of Indium-111, the most clinically relevant indium radiopharmaceutical, against other common alternatives. It also briefly explores the potential of the lesser-known Indium-110m. All quantitative data is supported by experimental evidence, and detailed methodologies are provided for key experiments.

Executive Summary

Indium-111 (¹¹¹In) is a versatile radionuclide widely used for diagnostic imaging with SPECT. Its favorable physical characteristics, including a half-life of 2.8 days and dual gamma photon emissions, make it suitable for labeling a variety of targeting molecules such as peptides and antibodies.[1][2] Furthermore, ¹¹¹In's decay process results in the emission of Auger electrons, giving it therapeutic potential for targeted radionuclide therapy, particularly for micrometastases.[3][4][5] This dual utility positions ¹¹¹In as a valuable theranostic agent.

This guide compares ¹¹¹In with established diagnostic radionuclides like Technetium-99m (⁹⁹ᵐTc) and Gallium-67 (⁶⁷Ga), and with therapeutic radionuclides such as Lutetium-177 (¹⁷⁷Lu) and Yttrium-90 (⁹⁰Y). While direct clinical data for the isomer Indium-110m (¹¹⁰ᵐIn) is scarce, its potential for higher-resolution positron emission tomography (PET) imaging is noted.

Comparative Data on Radionuclides

The selection of a radionuclide is a critical decision in the development of a radiopharmaceutical, dictated by the intended application (diagnostic, therapeutic, or theranostic), the biological half-life of the targeting molecule, and the characteristics of the disease target.

Table 1: Physical Properties of Indium-111 and Comparative Radionuclides

Property	Indium-111 (¹¹¹In)	Technetium-99m (⁹⁹ᵐTc)	Gallium-67 (⁶⁷Ga)	Lutetium-177 (¹⁷⁷Lu)	Yttrium-90 (⁹⁰Y)	Indium-110m (¹¹⁰ᵐIn)
Half-life	2.8 days[1]	6.0 hours	3.26 days[6]	6.7 days	2.67 days	69.1 minutes[7]
Decay Mode	Electron Capture[1][8]	Isomeric Transition	Electron Capture	β⁻ emission	β⁻ emission	EC, β⁺[9]
Primary Emissions (Energy, Abundance)	γ: 171 keV (91%), 245 keV (94%)[1]	γ: 140 keV (89%)	γ: 93 keV (39%), 185 keV (21%), 300 keV (17%)	β⁻ (max): 497 keV, γ: 113 keV (6%), 208 keV (11%)	β⁻ (max): 2280 keV	β⁺: 2002 keV, γ: 646, 707, 937 keV
Primary Imaging Modality	SPECT[1]	SPECT	SPECT	SPECT/Planar	Bremsstrahlung/PET	PET[9]
Therapeutic Particles	Auger electrons, Conversion electrons[3][10]	-	Auger electrons	β⁻ particles	β⁻ particles	-
Production	Cyclotron: ¹¹²Cd(p,2n)¹¹¹In[1]	Generator: ⁹⁹Mo/⁹⁹ᵐTc	Cyclotron	Reactor	Generator: ⁹⁰Sr/⁹⁰Y	Cyclotron[9]

Table 2: Comparative Performance in Diagnostic Applications

Application	¹¹¹In-Radiopharmaceutical	Comparator	Key Findings
Neuroendocrine Tumor Imaging	¹¹¹In-pentetreotide (Octreoscan)	⁶⁸Ga-DOTATATE (PET)	Octreoscan has a sensitivity of 75-100% for neuroendocrine tumors. However, ⁶⁸Ga-DOTATATE PET offers higher resolution and more rapid imaging.[11]
Infection/Inflammation Imaging	¹¹¹In-labeled leukocytes	⁹⁹ᵐTc-HMPAO leukocytes	¹¹¹In-WBC is advantageous for abdominal imaging due to reduced bowel excretion compared to ⁹⁹ᵐTc-HMPAO WBCs.[12] SPECT/CT improves diagnostic accuracy for both.[13][14]
Infection/Inflammation Imaging	¹¹¹In-labeled leukocytes	⁶⁷Ga-citrate	For occult sepsis, ¹¹¹In-WBC had a sensitivity of 73% and ⁶⁷Ga had a sensitivity of 81%. ¹¹¹In-WBC showed fewer false positives.[15][16] For chronic bone infections, both have similar sensitivity (~80%).[17]
Prostate Cancer Imaging	¹¹¹In-capromab pendetide (ProstaScint)	CT/MRI	For detecting lymph node metastases, ¹¹¹In-capromab pendetide showed a sensitivity of 62% and specificity of 72%, outperforming CT (4% sensitivity) and MRI (15% sensitivity).

Table 3: Comparative Performance in Therapeutic Applications

Application	¹¹¹In-Radiopharmaceutical	Comparator	Key Findings
Micrometastases Therapy	¹¹¹In-labeled vectors (Auger electrons)	⁹⁰Y-labeled vectors (β⁻ emitter)	In a 100-μm metastasis, the absorbed dose from ¹¹¹In was 38.9 Gy compared to only 1.36 Gy from ⁹⁰Y, suggesting ¹¹¹In is more suitable for minimal residual disease.[5]
Micrometastases Therapy	¹¹¹In-labeled vectors (Auger electrons)	¹⁷⁷Lu-labeled vectors (β⁻ emitter)	In a 10-μm cell, the absorbed dose from ¹¹¹In was 5.8 times higher than from ¹⁷⁷Lu (22.8 Gy vs. 3.92 Gy), highlighting the potency of short-range Auger electrons.[5]
Colon Cancer Model	¹¹¹In-CO17-1A (internalizing antibody)	⁹⁰Y-CO17-1A	At equitoxic doses, the therapeutic efficacy of the ¹¹¹In-labeled internalizing antibody was superior to the ⁹⁰Y-labeled version.[18]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental for the evaluation and comparison of radiopharmaceuticals. Below are standardized methodologies for key experiments.

Protocol 1: Radiolabeling of a Monoclonal Antibody with Indium-111

Objective: To conjugate a chelator to a monoclonal antibody (mAb) and subsequently label it with ¹¹¹In for imaging or therapeutic studies.

Materials:

• Monoclonal antibody (e.g., Trastuzumab)

• Bifunctional chelator (e.g., CHX-A"-DTPA or DOTA-NHS-ester)

• ¹¹¹InCl₃ solution

• Sodium acetate buffer (0.5 M, pH 5.5)

• PD-10 desalting column

• ITLC strips and developing solvent (e.g., 0.1 M sodium citrate, pH 5.0)

• Size-exclusion HPLC system

Procedure:

• Antibody-Chelator Conjugation:

  • Dissolve the mAb in a suitable buffer (e.g., bicarbonate buffer, pH 8.5).

  • Add a molar excess of the bifunctional chelator (e.g., 10-fold molar excess of CHX-A"-DTPA) to the mAb solution.

  • Incubate the reaction mixture at room temperature for 1-2 hours with gentle mixing.

  • Remove unconjugated chelator by size-exclusion chromatography (e.g., PD-10 column) using saline as the eluent.

  • Determine the protein concentration and the average number of chelators per antibody.

• Radiolabeling:

  • In a sterile vial, add 300 µL of sodium acetate buffer.[19]

  • Add approximately 6 mCi (222 MBq) of ¹¹¹InCl₃ solution to the vial and mix.[19]

  • Add 1 mg of the chelator-conjugated mAb to the reaction vial.[19]

  • Incubate at room temperature for 30-60 minutes.[19]

• Quality Control:

  • Radiochemical Purity (RCP): Spot the reaction mixture on an ITLC strip and develop with the appropriate solvent. The labeled antibody should remain at the origin, while free ¹¹¹In moves with the solvent front. Calculate RCP using a radio-TLC scanner. An RCP of >95% is typically required.

  • Integrity of the Labeled Antibody: Analyze the labeled antibody using size-exclusion HPLC to ensure that the radiolabel is associated with the intact antibody peak and that no aggregation has occurred.

Protocol 2: In Vitro Cell Uptake Assay

Objective: To quantify the specific uptake of a radiolabeled compound in a target cell line.

Materials:

• Target cells (e.g., a cancer cell line overexpressing a specific receptor)

• Non-target cells (as a negative control)

• Cell culture medium and supplements

• Radiolabeled compound (e.g., ¹¹¹In-labeled peptide)

• Unlabeled compound (for blocking studies)

• PBS, Trypsin-EDTA

• Gamma counter

Procedure:

• Cell Seeding: Seed cells in 24-well plates at a density that will result in 70-90% confluency on the day of the experiment.

• Uptake Experiment:

  • On the day of the assay, wash the cells with serum-free medium.

  • Add fresh medium containing the radiolabeled compound (at a specific concentration, e.g., 1 nM) to each well.

  • For blocking studies (to determine non-specific binding), add a 100-fold molar excess of the unlabeled compound to a set of wells 15-30 minutes prior to adding the radiolabeled compound.

  • Incubate the plates at 37°C for various time points (e.g., 30, 60, 120 minutes).

• Cell Lysis and Counting:

  • At each time point, aspirate the medium and wash the cells three times with ice-cold PBS to stop the uptake and remove unbound radioactivity.

  • Lyse the cells by adding a lysis buffer (e.g., 1N NaOH).

  • Collect the lysate from each well and measure the radioactivity using a gamma counter.

  • Determine the protein concentration in each well to normalize the radioactivity counts.

• Data Analysis:

  • Calculate the percentage of cell-associated radioactivity relative to the total radioactivity added.

  • Specific uptake is calculated by subtracting the non-specific uptake (from the blocked wells) from the total uptake.

Protocol 3: Animal Biodistribution Study

Objective: To determine the in vivo distribution and clearance of a radiopharmaceutical in an animal model.

Materials:

• Animal model (e.g., nude mice bearing human tumor xenografts)

• Radiolabeled compound

• Anesthetic

• Gamma counter

• Calibrated dose of the radiopharmaceutical

Procedure:

• Animal Preparation: Use healthy animals of the same sex and similar weight. For tumor models, ensure tumors have reached a suitable size (e.g., 100-200 mm³).

• Injection: Administer a known amount of the radiopharmaceutical (e.g., 0.1-0.5 MBq) to each animal via tail vein injection.[20] The injection volume should not exceed 0.3 mL for mice.[20]

• Euthanasia and Tissue Collection: At predefined time points (e.g., 1, 4, 24, 48 hours post-injection), euthanize a group of animals (n=3-5 per group).

• Organ Harvesting and Weighing: Dissect and collect major organs and tissues of interest (e.g., blood, tumor, heart, lungs, liver, spleen, kidneys, muscle, bone).[20] Carefully weigh each tissue sample.

• Radioactivity Measurement: Measure the radioactivity in each tissue sample, along with standards of the injected dose, using a gamma counter.

• Data Analysis:

  • Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ.[5]

  • Calculate tumor-to-organ ratios to assess targeting specificity.

Visualizations

Diagrams are provided to illustrate key concepts in the clinical translation of Indium radiopharmaceuticals.

Caption: Workflow for the clinical translation of an Indium-111 radiopharmaceutical.

Caption: Simplified somatostatin receptor 2 (SSTR2) signaling pathway.

Conclusion

Indium-111 remains a cornerstone in diagnostic nuclear medicine, offering a reliable platform for SPECT imaging of various pathologies. Its unique decay characteristics, which include the emission of Auger electrons, also provide a compelling rationale for its further investigation in therapeutic applications, especially in the context of minimal residual disease. While newer PET agents like those labeled with Gallium-68 offer superior imaging resolution, the longer half-life and established clinical utility of ¹¹¹In ensure its continued relevance. The potential of ¹¹⁰ᵐIn for PET imaging warrants further exploration to determine if its reported higher resolution can be translated into clinical benefit. The choice between ¹¹¹In and other radionuclides will ultimately depend on a careful assessment of the specific clinical need, the properties of the targeting vector, and logistical considerations. This guide provides a foundational framework for researchers and drug developers to make informed decisions in the clinical translation of novel radiopharmaceuticals.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Octreoscan protocol – SPHP Radiology Protocols [temiprotocols.org]
• 4. researchgate.net [researchgate.net]
• 5. A Guide to Ex Vivo Biodistribution Studies with Radiotracers in Rodent Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jnm.snmjournals.org [jnm.snmjournals.org]
• 7. Indium-110m - isotopic data and properties [chemlin.org]
• 8. jnm.snmjournals.org [jnm.snmjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. MIB Guides: Preclinical radiopharmaceutical dosimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Octreotide scan - Wikipedia [en.wikipedia.org]
• 12. Indium-111 White Blood Cell Scan - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Indium-111 radiolabelling of a brain-penetrant Aβ antibody for SPECT imaging | Upsala Journal of Medical Sciences [ujms.net]
• 14. SPECT/CT using 67Ga and 111In-labeled leukocyte scintigraphy for diagnosis of infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Comparisons of scintigraphy with In-111 leukocytes and Ga-67 in the diagnosis of occult sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Subacute and chronic bone infections: diagnosis using In-111, Ga-67 and Tc-99m MDP bone scintigraphy, and radiography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Therapeutic advantages of Auger electron- over beta-emitting radiometals or radioiodine when conjugated to internalizing antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Labeling of monoclonal antibodies with indium-111: Technique and advantages compared to radioiodine labeling [inis.iaea.org]
• 20. osti.gov [osti.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Indium-110

For researchers, scientists, and drug development professionals handling Indium-110 (¹¹⁰In), a radioactive isotope with a short half-life, adherence to proper disposal protocols is critical to ensure laboratory safety and regulatory compliance. The primary and recommended method for the disposal of short-lived radioisotopes like Indium-110 is Decay-In-Storage (DIS) . This procedure involves securely storing the radioactive waste for a sufficient period to allow for its natural decay to background radiation levels, after which it can be disposed of as non-radioactive waste.

Key Radioactive Properties of Indium-110

A thorough understanding of the radioactive properties of Indium-110 and its metastable state, Indium-110m, is fundamental to its safe handling and disposal.

Property	Indium-110 (¹¹⁰In)	Indium-110m (¹¹⁰ᵐIn)
Half-life	4.92 hours[1][2]	69.1 minutes[3]
Decay Mode	Electron Capture (EC) / Positron Emission (β+)[1][2]	Electron Capture (EC) / Positron Emission (β+)[3]
Daughter Product	Cadmium-110 (¹¹⁰Cd) (Stable)[1][2]	Cadmium-110 (¹¹⁰Cd) (Stable)[3]
Primary Emissions	Gamma rays, Positrons	Gamma rays, Positrons

Step-by-Step Disposal Protocol for Indium-110: Decay-In-Storage (DIS)

The following is a detailed methodology for the disposal of Indium-110 waste, based on the established Decay-In-Storage guidelines.

1. Waste Segregation:

• Immediately upon generation, segregate waste contaminated with Indium-110 from all other waste streams, including non-radioactive trash, chemical waste, and waste containing longer-lived radioisotopes.[4][5]

• Use designated waste containers clearly labeled with the radiation symbol, the isotope ("Indium-110" or "¹¹⁰In"), the date, and the initial activity.

• Separate solid and liquid waste into different, appropriately labeled containers.[6]

2. Secure Storage:

• Store the segregated Indium-110 waste in a secure, designated radioactive material storage area.

• The storage area should be shielded appropriately to protect personnel from radiation exposure. Lead shielding is effective for the gamma emissions of Indium-110.

• Access to the storage area should be restricted to authorized personnel.

3. Decay Period:

• The fundamental principle of DIS is to allow the radioactivity to decay to negligible levels. A standard and conservative approach is to store the waste for a minimum of 10 half-lives .[4]

• For Indium-110, with a half-life of 4.92 hours, the minimum storage period is approximately 49.2 hours (about 2 days). For Indium-110m, with a half-life of 69.1 minutes, this period is approximately 11.5 hours. To be conservative, it is advisable to base the decay period on the longer half-life of the ground state (4.92 hours).

4. Final Radiation Survey:

• After the 10 half-life decay period, a thorough radiation survey of the waste must be conducted.[4][7]

• Use a calibrated radiation survey meter (e.g., a Geiger-Müller counter) suitable for detecting the radiation emitted by Indium-110.

• The survey must be performed in a low-background area to ensure accurate readings.[7]

• The radiation levels from the waste must be indistinguishable from the natural background radiation.[4][7]

5. Disposal as Non-Radioactive Waste:

• Once the radiation survey confirms that the waste's activity is at background levels, it can be disposed of as regular, non-radioactive waste.[4][7]

• Crucially, all radioactive labels and symbols must be removed or completely defaced from the waste containers before disposal. [4][7] This prevents the waste from being mistakenly identified as radioactive.

6. Record Keeping:

• Maintain meticulous records of all Indium-110 waste disposal.[7]

• The records should include:

  • The date the waste was placed in storage.

  • The initial estimated activity.

  • The date of the final radiation survey.

  • The results of the final survey (including background readings).

  • The name of the individual who performed the survey and disposal.

  • The instrument used for the survey.

• These records are essential for regulatory compliance and inspections.

Experimental Workflow for Indium-110 Disposal

Caption: Workflow for the proper disposal of Indium-110 via Decay-In-Storage.

By implementing these procedures, laboratories can ensure the safe and compliant disposal of Indium-110, protecting both personnel and the environment.

References

• 1. Isotopes of indium - Wikipedia [en.wikipedia.org]
• 2. Indium-110 - isotopic data and properties [chemlin.org]
• 3. Indium-110m - isotopic data and properties [chemlin.org]
• 4. Decay-In-Storage Policy & Procedure | Environmental Health and Safety [ehs.weill.cornell.edu]
• 5. Radioactive Waste Disposal - Environmental Health & Safety [ehs.utoronto.ca]
• 6. Article - Radiation Safety Manual - C... [policies.unc.edu]
• 7. scp.nrc.gov [scp.nrc.gov]

Essential Personal Protective Equipment and Protocols for Handling Radioactive Indium Isotopes

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with radioactive indium isotopes. Adherence to these protocols is critical for minimizing radiation exposure and preventing contamination.

Core Principles of Radiation Safety

The safe handling of radioactive materials is governed by the ALARA (As Low As Reasonably Achievable) principle. This is achieved through the consistent application of three fundamental concepts:

• Time: Minimize the duration of exposure to radioactive sources. Plan experiments efficiently and conduct "cold runs" (practice runs without radioactive material) to streamline procedures.[1]

• Distance: Maximize the distance from radioactive sources. The intensity of radiation decreases significantly with distance, following the inverse square law.[1]

• Shielding: Use appropriate shielding materials to absorb or reduce radiation. The type and thickness of shielding depend on the type and energy of the radiation emitted.[1][2]

Personal Protective Equipment (PPE) for Handling Radioactive Indium

The selection of appropriate PPE is paramount to preventing both external and internal contamination.[3][4] The following table summarizes the recommended PPE for handling unsealed radioactive indium isotopes like Indium-111.

PPE Component	Specification	Purpose	Source(s)
Body Protection	Full-length laboratory coat (worn closed with sleeves down)	Protects skin and personal clothing from contamination.	[2][4][5]
Hand Protection	Disposable, impermeable gloves (e.g., nitrile)	Prevents skin contamination. Gloves should be changed frequently to avoid the spread of contamination.	[4][6][7]
Eye Protection	Safety glasses with side shields or chemical safety goggles	Protects eyes from splashes of radioactive material.	[2][5][7]
Foot Protection	Closed-toed shoes	Protects feet from spills.	[3][4]
Dosimetry	Whole-body and ring dosimeters	Monitors occupational radiation dose to the body and extremities. Ring badges should be worn under gloves.	[2][8]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing risks. The following protocols provide step-by-step guidance for working with radioactive indium.

Experimental Workflow for Handling Radioactive Indium

The following diagram outlines the standard workflow for safely handling radioactive indium in a laboratory setting.

Caption: Workflow for the safe handling and disposal of radioactive indium.

Detailed Experimental Protocols

1. Preparation:

• Training: All personnel must receive laboratory-specific training on the procedures and hazards associated with handling radioactive materials.[6]

• Designated Area: All work with unsealed radioactive materials must be conducted in a designated and clearly labeled area.[5] The work surface should be covered with plastic-backed absorbent paper to contain any potential spills.[2][5]

• Shielding: For Indium-111, which emits gamma radiation, lead shielding is required. A thickness of 2 mm of lead will reduce the gamma dose rate by 90%.[8] For beta emissions, 0.5 mm of plastic can be used for absorption.[2][8]

• Instrumentation: Ensure a calibrated and operational survey meter (e.g., with a NaI probe for Indium-111) is available in the work area to detect contamination.[2]

2. Handling:

• Personal Hygiene: Do not eat, drink, smoke, or apply cosmetics in areas where unsealed radioactive materials are stored or used.[1][3]

• Pipetting: Never pipette radioactive solutions by mouth; always use mechanical pipetting aids.[1][3]

• Contamination Control: Check gloves, forearms, and other PPE for contamination frequently during the experiment.[3] Change gloves often to prevent the spread of contamination.[4]

• Volatile Materials: If there is a risk of generating airborne radioactive material, work must be conducted in a certified fume hood.[3][4]

3. Decontamination and Spill Response:

• Minor Spills:

  • Notify all personnel in the immediate area.

  • Cover the spill with absorbent paper, working from the outside in to prevent spreading.

  • Wearing disposable gloves, place the contaminated absorbent paper into a designated radioactive waste container.

  • Clean the area with an appropriate decontamination solution.

  • Monitor the area with a survey meter to ensure it is free of contamination.

• Major Spills:

  • Evacuate all personnel from the area.

  • Notify the institution's Radiation Safety Officer immediately.

  • Restrict access to the contaminated area.

  • Follow the specific emergency procedures established by your institution.

Decision-Making for PPE Selection

The level of PPE required can vary based on the specific task and the associated risks. The following diagram provides a logical framework for selecting the appropriate PPE.

Caption: Decision matrix for selecting appropriate PPE when handling radioactive indium.

Disposal of Radioactive Waste

Radioactive waste must be segregated and disposed of according to strict institutional and regulatory guidelines.[9]

• Segregation: Waste should be separated based on the radionuclide, half-life, and physical form (e.g., solid, liquid, sharps).[9]

• Labeling: All radioactive waste containers must be clearly labeled with the radiation symbol, the isotope, the activity level, and the date.[10]

• Liquid Waste: Aqueous liquid waste may be disposable via designated sinks if within permissible limits, and records must be meticulously maintained.[9] Organic liquid waste must be collected in designated containers.[9]

• Solid Waste: Solid waste, such as contaminated gloves and absorbent paper, should be placed in designated, shielded containers.[9]

• Recycling: For non-radioactive indium waste, recycling should be considered due to its economic value and to minimize environmental impact.[7][11]

By implementing these comprehensive safety protocols and utilizing the appropriate personal protective equipment, researchers can significantly mitigate the risks associated with handling radioactive indium isotopes, ensuring a safe and compliant laboratory environment.

References

• 1. gla.ac.uk [gla.ac.uk]
• 2. case.edu [case.edu]
• 3. 6. Procedures for Work with Radioactive Materials | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 4. ehs.princeton.edu [ehs.princeton.edu]
• 5. hpschapters.org [hpschapters.org]
• 6. Radiation Safety Handbook: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 7. benchchem.com [benchchem.com]
• 8. ehs.stanford.edu [ehs.stanford.edu]
• 9. Environmental Health and Safety-Radiation Safety-Radioactive Waste [safety.fsu.edu]
• 10. Guide to Isotope Management In Laboratories | Environmental Health and Safety [ehs.weill.cornell.edu]
• 11. indiumfoils.com [indiumfoils.com]